Osthol

• CAS: 484-12-8

Core Science & Biosynthesis

Unveiling the Botanical Trove: Natural Sources of Osthol Beyond Cnidium monnieri

A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Abstract

Osthol, a prenylated coumarin, has garnered significant attention within the scientific community for its diverse pharmacological activities, including neuroprotective, anti-inflammatory, and anti-cancer properties. While Cnidium monnieri is widely recognized as a primary source, a wealth of other botanical species across various families also naturally produce this promising compound. This technical guide provides an in-depth exploration of these alternative natural sources of Osthol. It is designed to serve as a critical resource for researchers, scientists, and professionals in drug development by presenting quantitative data on Osthol content, detailed experimental protocols for its extraction and quantification, and a visual representation of its key signaling pathways.

Natural Sources of Osthol: A Botanical Survey

Osthol is not limited to a single plant species. Its distribution spans several plant families, with the Apiaceae (Umbelliferae) and Rutaceae families being the most prominent. It has also been identified in species belonging to the Compositae and Leguminosae families.[1] A survey of the literature reveals a diverse array of plant genera that serve as natural reservoirs for Osthol.

Apiaceae (Umbelliferae) Family

This family is a rich source of coumarins, including Osthol. Notable genera include:

• Angelica : Species such as Angelica pubescens and Angelica archangelica are well-documented sources of Osthol.[1][2][3][4][5][6] Quantitative analysis of Angelica biserrata has shown that the root bark can accumulate Osthol at a concentration of 0.30 ± 0.15%.[7]

• Peucedanum : Peucedanum ostruthium (Masterwort) is another significant source of Osthol.[8][9]

• Ferulago : Species like Ferulago capillaris and F. brachyloba have been found to contain Osthol.[10]

• Prangos : Prangos ferulacea and Prangos pabularia are also known to produce Osthol.[11][12]

• Other genera within the Apiaceae family reported to contain Osthol include Archangelica, Cachrys, Selinum, Ferula, Heracleum, Libanotis, Petroselinum, Pastinaca, Pimpinella, and Seseli.[1][13]

Rutaceae Family

The Rutaceae family, known for its citrus fruits, also contributes to the natural pool of Osthol.

• Citrus : Various parts of citrus plants, including the roots of Citrus sinensis (orange), Citrus limon (lemon), Citrus reticulata (tangerine/mandarin), and Citrus paradisi (grapefruit), have been reported to contain Osthol.[14]

• Clausena : Clausena guillauminii and Clausena lansium are additional sources.[11]

• Other genera in the Rutaceae family where Osthol has been identified include Feronia, Flindersia, Haplophyllum, Limonia, Melicope, Micromelum, Murraya, Myrtopsis, Pentaceras, Phebalium, Pilocarpus, Poncirus, Skimmia, Thamnosma, and Ticorea.[1][13]

Quantitative Analysis of Osthol Content

The concentration of Osthol can vary significantly depending on the plant species, the part of the plant, geographical location, and harvesting time. The following table summarizes available quantitative data for Osthol in various natural sources.

Plant Species	Family	Plant Part	Osthol Concentration	Reference
Angelica biserrata	Apiaceae	Root Bark	0.30 ± 0.15%	[7]
Angelica biserrata	Apiaceae	Root Pith	0.028 ± 0.007%	[7]
Angelica biserrata	Apiaceae	Petioles	0.02 ± 0.005 mg/g	[7]
Angelica biserrata	Apiaceae	Blades	0.010 ± 0.002 mg/g	[7]
Cnidium monnieri	Apiaceae	Fruits	15.0 mg/g (dried)	[15]

Experimental Protocols for Extraction and Quantification

Accurate determination of Osthol content requires robust and validated experimental protocols. This section details common methodologies for the extraction and quantification of Osthol from plant matrices.

Extraction Methodologies

Several techniques can be employed for the extraction of Osthol, each with its own advantages in terms of efficiency, selectivity, and environmental impact.

This is a conventional and widely used method for extracting coumarins.

• Protocol:

  • Grind the dried plant material to a fine powder.

  • Macerate or percolate the powder with 50-95% ethanol at room temperature or under reflux.[16][17] For instance, a common protocol involves refluxing the plant material with 10 times the volume of ethanol.[16]

  • Filter the extract and concentrate it under reduced pressure at a temperature below 60°C to obtain a crude extract.[16]

  • The crude extract can be further purified by dissolving it in a high concentration of ethanol (e.g., >90%), followed by filtration to remove insoluble impurities.[16]

SFE, particularly with carbon dioxide (CO2), is a green technology that offers high selectivity and avoids the use of organic solvents.[18][19][20]

• Protocol:

  • Place the dried and ground plant material into the extraction vessel.

  • Pressurize the system with CO2 to a supercritical state (e.g., pressure > 73.8 bar, temperature > 31.1°C).[20]

  • Optionally, a co-solvent such as ethanol (e.g., 3%) can be added to the mobile phase to enhance the extraction efficiency of moderately polar compounds like Osthol.[21]

  • Maintain a constant flow rate (e.g., 20 mL/min) and temperature.[21]

  • Decompress the supercritical fluid in a separator, causing the CO2 to vaporize and the Osthol to precipitate for collection.

UAE utilizes ultrasonic waves to disrupt cell walls and enhance solvent penetration, leading to faster and more efficient extraction.

• Protocol:

  • Mix the powdered plant material with a suitable solvent (e.g., methanol).

  • Place the mixture in an ultrasonic bath.

  • Apply ultrasonic waves at a specific frequency and power for a defined period (e.g., 30 minutes).

  • Filter the extract and process it for analysis.

Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is the most common analytical technique for the precise and accurate quantification of Osthol.

• HPLC System and Conditions:

  • Chromatographic Column: A reversed-phase C18 column (e.g., 4.6 mm × 250 mm, 5 µm) is typically used.[22]

  • Mobile Phase: A gradient or isocratic elution with a mixture of acetonitrile (ACN) or methanol and water (often with an acidifier like formic or acetic acid) is common. For example, a mobile phase of methanol-0.4% acetic acid (65:35, v/v) can be used.[23] Another example is a gradient elution with mobile phase A (100% ACN) and mobile phase B (aqueous solution with 0.6% triethylamine and 0.45% formic acid, pH 2.85).[22]

  • Flow Rate: Typically around 1.0 mL/min.

  • Detection: UV detection at a wavelength of 320 nm or 322 nm is suitable for Osthol.[22][23]

  • Quantification: An external standard method using a calibration curve of a certified Osthol reference standard is employed. The linear response range is typically in the micromolar range.[22][24]

Key Signaling Pathways Modulated by Osthol

Osthol exerts its biological effects by modulating several key intracellular signaling pathways. Understanding these mechanisms is crucial for drug development.

NF-κB Signaling Pathway

Osthol has been shown to possess anti-inflammatory properties by inhibiting the Nuclear Factor-kappa B (NF-κB) signaling pathway. It can block the phosphorylation of IκB-α, which prevents the translocation of the NF-κB p65 subunit to the nucleus, thereby downregulating the expression of pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β.[3][11][25][26][27]

Caption: Osthol inhibits the NF-κB signaling pathway.

PI3K/Akt Signaling Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is crucial for cell survival, proliferation, and growth. Osthol has been demonstrated to induce apoptosis and inhibit proliferation in cancer cells by suppressing this pathway. It achieves this by decreasing the phosphorylation of Akt (p-Akt), which in turn affects downstream targets like Bcl-2 and Bax, promoting apoptosis.[2][6][13][28][29][30][31]

Caption: Osthol suppresses the PI3K/Akt signaling pathway.

MAPK/p38 Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathways, including the p38 MAPK pathway, are involved in cellular responses to stress, inflammation, and apoptosis. Osthol has been shown to modulate this pathway, for instance, by influencing the phosphorylation of p38, which can contribute to its anti-inflammatory and anti-cancer effects.[1][3][27][31][32][33][34]

Caption: Osthol modulates the MAPK/p38 signaling pathway.

Conclusion

The natural occurrence of Osthol extends far beyond Cnidium monnieri, with a significant presence in the Apiaceae and Rutaceae families. This guide provides a foundational resource for the exploration of these alternative botanical sources. The compiled quantitative data, detailed experimental protocols, and visualized signaling pathways offer a comprehensive toolkit for researchers and drug development professionals. Further investigation into these diverse plant sources may unlock new avenues for the sustainable production of Osthol and the development of novel therapeutics based on this versatile natural compound.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Osthole inhibits the PI3K/AKT signaling pathway via activation of PTEN and induces cell cycle arrest and apoptosis in esophageal squamous cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The in vitro and in vivo anti-inflammatory effect of osthole, the major natural coumarin from Cnidium monnieri (L.) Cuss, via the blocking of the activation of the NF-κB and MAPK/p38 pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Osthole: An up-to-date review of its anticancer potential and mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Spatiotemporal Distribution Patterns of Osthole and Expression Correlation of the MOT1 Homologue in Cultivated Angelica biserrata - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacological features of osthole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Osthol | C15H16O3 | CID 10228 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Osthole alleviates inflammation by down-regulating NF-κB signaling pathway in traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]
• 13. Osthole induces apoptosis and suppresses proliferation via the PI3K/Akt pathway in intrahepatic cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Optimization of extraction conditions for osthol, a melanogenesis inhibitor from Cnidium monnieri fruits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. CN101948459A - Method for extracting osthole from traditional Chinese medicine fructus cnidii - Google Patents [patents.google.com]
• 17. researchgate.net [researchgate.net]
• 18. Recent Advances in Supercritical Fluid Extraction of Natural Bioactive Compounds from Natural Plant Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Supercritical Fluid Extraction of Plant Flavors and Fragrances [mdpi.com]
• 20. pharmacologyonline.silae.it [pharmacologyonline.silae.it]
• 21. researchgate.net [researchgate.net]
• 22. Determination of osthol and its metabolites in a phase I reaction system and the Caco-2 cell model by HPLC-UV and LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 23. HPLC determination and pharmacokinetics of osthole in rat plasma after oral administration of Fructus Cnidii extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Determination of osthol and its metabolites in a phase I reaction system and the Caco-2 cell model by HPLC-UV and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Osthole attenuates airway inflammation in asthma by inhibiting the HMGB1-RAGE/TLR4-NF-κB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Osthole Regulates Secretion of Pro-Inflammatory Cytokines and Expression of TLR2 and NF-κB in Normal Human Keratinocytes and Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
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• 34. p38MAPK: stress responses from molecular mechanisms to therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

The Multifaceted Pharmacological Landscape of Osthol and Its Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Osthol, a naturally occurring coumarin first isolated from the medicinal plant Cnidium monnieri, has emerged as a compound of significant interest in the field of pharmacology.[1][2] Possessing a wide spectrum of biological activities, osthol and its synthesized derivatives are being extensively investigated for their therapeutic potential in a variety of diseases, including cancer, inflammatory disorders, and neurodegenerative conditions.[1][2][3] This technical guide provides an in-depth overview of the pharmacological properties of osthol and its derivatives, with a focus on quantitative data, experimental methodologies, and the underlying molecular mechanisms.

Anti-Tumor Properties

Osthol has demonstrated broad-spectrum anticancer activities against a multitude of cancer types.[4] Its anti-tumor effects are multifaceted, encompassing the inhibition of cell proliferation, induction of apoptosis, and suppression of metastasis and angiogenesis.[4][5]

Inhibition of Cancer Cell Proliferation and Viability

Osthol has been shown to inhibit the growth of various cancer cell lines in a dose- and time-dependent manner. The half-maximal inhibitory concentration (IC50) values for osthol and its derivatives have been determined in numerous studies, providing a quantitative measure of their cytotoxic potential.

Compound	Cancer Cell Line	IC50 Value	Reference
Osthol	HeLa (Cervical Cancer)	77.96 µM (24h), 64.94 µM (48h)	[6]
Osthol	Me-180 (Cervical Cancer)	88.95 ± 0.13 µM	[4]
Osthol	A549 (Lung Cancer)	46.2 µM	[4]
Osthol	FaDu (Head and Neck Squamous Cell Carcinoma)	122.35 ± 11.63 µM (24h), 93.36 ± 8.71 µM (48h)	[4]
Osthol	MDA-MB-231 (Breast Cancer)	24.2 µg/ml (48h)	[4]
Osthol	MCF-7 (Breast Cancer)	123.9 µg/ml (48h)	[4]
Osthol	OVCAR3 (Ovarian Cancer)	73.58 µM	[4]
Osthol	A2780 (Ovarian Cancer)	75.24 µM	[4]
Osthol	Y-79 (Retinoblastoma)	200 µM (24h), 120 µM (48h)	[4]
Osthol Derivative (Compound 28)	THP-1 (Leukemia)	5 µM	[7]

Induction of Apoptosis and Cell Cycle Arrest

A key mechanism underlying the anti-tumor activity of osthol is the induction of apoptosis, or programmed cell death. Osthol has been observed to trigger apoptosis in cancer cells through the modulation of apoptosis-related proteins and the activation of caspase cascades.[2][5] For instance, in leukemia cells, an osthol derivative increased the population of apoptotic cells from 13.8% to 26.9% at an 8µM concentration.[7] Furthermore, osthol can induce cell cycle arrest, primarily at the G2/M phase, thereby preventing cancer cells from dividing and proliferating.[4][5]

Signaling Pathways in Anti-Tumor Activity

The anti-tumor effects of osthol are mediated through the modulation of several key signaling pathways. The PI3K/Akt pathway, which is often aberrantly activated in cancer, is a major target of osthol.[4][8][9] By inhibiting the PI3K/Akt pathway, osthol can suppress cancer cell growth and induce apoptosis.[4][9] Other important pathways implicated in the anticancer action of osthol include the MAPK, NF-κB, and Wnt/β-catenin signaling pathways.[1][4]

Caption: Signaling pathways modulated by osthol in cancer cells.

Anti-Inflammatory Properties

Chronic inflammation is a key driver of many diseases. Osthol has demonstrated potent anti-inflammatory effects in various experimental models.[3][10]

Inhibition of Pro-inflammatory Mediators

Osthol exerts its anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators. It has been shown to reduce the levels of tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).[11] Additionally, osthol can suppress the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), enzymes that play a crucial role in the inflammatory process.[10]

Modulation of Inflammatory Signaling Pathways

The anti-inflammatory actions of osthol are largely attributed to its ability to modulate key signaling pathways involved in inflammation. The nuclear factor-kappa B (NF-κB) pathway is a central regulator of inflammation, and osthol has been shown to block its activation.[10][11] By inhibiting the NF-κB pathway, osthol prevents the transcription of genes encoding pro-inflammatory cytokines and other inflammatory mediators.[11] The mitogen-activated protein kinase (MAPK) pathway is another important target of osthol in mitigating inflammation.[10]

Caption: Osthol's inhibition of NF-κB and MAPK inflammatory pathways.

Neuroprotective Properties

Osthol has shown considerable promise as a neuroprotective agent, with potential applications in the treatment of neurodegenerative diseases and ischemic stroke.[1][12][13]

Mechanisms of Neuroprotection

The neuroprotective effects of osthol are attributed to its antioxidant, anti-inflammatory, and anti-apoptotic properties.[1][13] In models of ischemic stroke, pretreatment with osthol has been shown to reduce infarct volume, neurological deficit, and brain edema.[13] It achieves this by increasing the levels of the antioxidant glutathione (GSH) and decreasing the levels of the lipid peroxidation product malondialdehyde (MDA).[13] Furthermore, osthol can inhibit the activation of microglia and the production of pro-inflammatory cytokines in the brain, thereby reducing neuroinflammation.[11]

Signaling Pathways in Neuroprotection

Several signaling pathways are involved in the neuroprotective effects of osthol. These include the PI3K/Akt, MAPK, and Notch signaling pathways.[12][14] Osthol has been found to promote neurogenesis and neuronal survival by stimulating these pathways.[12][15] For instance, it upregulates the expression of proteins such as brain-derived neurotrophic factor (BDNF) and its receptor TrkB.[12]

Caption: Workflow of osthol's neuroprotective mechanisms.

Other Pharmacological Properties

Beyond its anti-tumor, anti-inflammatory, and neuroprotective effects, osthol exhibits a range of other beneficial pharmacological properties, including hepatoprotective, osteogenic, and antimicrobial activities.[1]

Experimental Protocols

The pharmacological properties of osthol and its derivatives have been investigated using a variety of in vitro and in vivo experimental models.

In Vitro Assays

• Cell Viability and Proliferation Assay: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is commonly used to assess the effect of osthol on cancer cell viability and proliferation.[7]

• Apoptosis Assays: Apoptosis is often evaluated using techniques such as flow cytometry with Annexin V/propidium iodide staining and fluorescent microscopy.[9]

• Western Blot Analysis: This technique is used to determine the expression levels of key proteins in signaling pathways modulated by osthol, such as Akt, NF-κB, and caspases.[9][10]

In Vivo Models

• Xenograft Mouse Models: To evaluate the in vivo anti-tumor efficacy of osthol, human cancer cells are subcutaneously injected into immunodeficient mice, followed by treatment with osthol.[4]

• Animal Models of Inflammation: The anti-inflammatory effects of osthol have been studied in models such as dextran sulfate sodium (DSS)-induced colitis in mice.[10]

• Animal Models of Ischemic Stroke: The neuroprotective effects of osthol are often investigated in rat models of middle cerebral artery occlusion (MCAO).[13]

Conclusion

Osthol and its derivatives represent a promising class of natural compounds with a diverse range of pharmacological properties. Their ability to modulate multiple signaling pathways makes them attractive candidates for the development of novel therapeutics for a variety of diseases. Further research, including clinical trials, is warranted to fully elucidate the therapeutic potential of these compounds in humans.

References

• 1. Osthole: A Review on Its Bioactivities, Pharmacological Properties, and Potential as Alternative Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Osthole: A Multifunctional Natural Compound with Potential Anticancer, Antioxidant and Anti-inflammatory Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 4. Osthole: An up-to-date review of its anticancer potential and mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Antitumor effects of Osthol from Cnidium monnieri: an in vitro and in vivo study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and Biological Evaluation of Novel Osthol Derivatives as Potent Cytotoxic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Anti-Tumor Effects of Osthole on Different Malignant Tissues: A Review of Molecular Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Osthole induces G2/M arrest and apoptosis in lung cancer A549 cells by modulating PI3K/Akt pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The in vitro and in vivo anti-inflammatory effect of osthole, the major natural coumarin from Cnidium monnieri (L.) Cuss, via the blocking of the activation of the NF-κB and MAPK/p38 pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Osthole alleviates inflammation by down-regulating NF-κB signaling pathway in traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Signaling Pathways Involved in the Neuroprotective Effect of Osthole: Evidence and Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Neuroprotective effect of osthole against acute ischemic stroke on middle cerebral ischemia occlusion in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. signaling-pathways-involved-in-the-neuroprotective-effect-of-osthole-evidence-and-mechanisms - Ask this paper | Bohrium [bohrium.com]
• 15. researchgate.net [researchgate.net]

A Technical Review of Osthol's Biological Activities and Therapeutic Potential

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

Osthol, a natural coumarin first isolated from plants of the Apiaceae family such as Cnidium monnieri, has garnered significant scientific interest for its broad spectrum of pharmacological activities.[1][2][3] This technical guide provides a comprehensive review of the current understanding of Osthol's biological effects and its underlying molecular mechanisms. Extensive in vitro and in vivo studies have demonstrated its potential as an anti-cancer, anti-inflammatory, neuroprotective, and metabolic-regulating agent.[1][2] Key mechanisms of action involve the modulation of critical cellular signaling pathways, including PI3K/Akt, MAPK, and NF-κB.[1][4][5][6] Despite its therapeutic promise, Osthol's clinical development is hampered by challenges such as poor water solubility and low bioavailability.[7][8][9] This document summarizes quantitative data, details key experimental protocols, and visualizes complex pathways to serve as an in-depth resource for professionals in the field of drug discovery and development.

Introduction

Osthol, chemically known as 7-methoxy-8-(3-methyl-2-butenyl)-2H-1-benzopyran-2-one, is a prenylated coumarin that is a major bioactive component of several traditional medicinal herbs, most notably the dried fruits of Cnidium monnieri.[1][2] For centuries, this plant has been used in Traditional Chinese Medicine to treat a variety of ailments.[2] Modern pharmacological research has validated many of these traditional uses, attributing them to Osthol's diverse biological activities, which include anti-tumor, anti-inflammatory, neuroprotective, hepatoprotective, cardiovascular protective, and osteogenic effects.[10][11][12] This guide aims to consolidate the current scientific literature, focusing on the molecular mechanisms, experimental evidence, and therapeutic potential of Osthol for an audience of researchers and drug development experts.

Pharmacokinetics and Safety Profile

The clinical applicability of any bioactive compound is contingent upon its pharmacokinetic profile and safety. While Osthol demonstrates potent biological activity, its physicochemical properties present significant challenges.

Pharmacokinetics:

• Absorption and Bioavailability: Osthol suffers from poor water solubility, which leads to low and variable oral bioavailability.[7][13] Studies in rats show that after oral administration, Osthol is absorbed, but its plasma concentration is significantly lower compared to intravenous administration.[2][9][14] The absorption appears to be a passive diffusion process occurring throughout the intestine.[2] Interestingly, the bioavailability of Osthol is dramatically enhanced when administered as part of a traditional Chinese medicine prescription extract, suggesting a synergistic effect with other herbal components.[9]

• Distribution and Metabolism: Once absorbed, Osthol undergoes rapid distribution followed by a slower elimination phase.[2][14] It is metabolized in the liver primarily through Phase I reactions (demethylation, dehydrogenation, and hydroxylation) and Phase II conjugation.[7] Osthol has been shown to modulate the expression and activity of cytochrome P450 enzymes, including CYP1A2, CYP2E1, CYP2C11, and CYP3A1/2, which indicates a potential for drug-drug interactions.[15][16]

Safety and Toxicology:

• Acute Toxicity: The median lethal dose (LD50) of Osthol administered intraperitoneally in mice was determined to be approximately 710 mg/kg, classifying it as a moderately toxic substance by this route.[15][17]

• Subchronic Toxicity: In a 45-day subchronic toxicity study in rats, oral administration of Osthol led to changes in biochemical markers, particularly those related to kidney function (creatinine, urea).[15][17] Histopathological examination revealed dose-dependent effects on the kidneys.[15][17] The no-observed-adverse-effect level (NOAEL) was determined to be less than 5 mg/kg/day in this study.[15]

• Hepatotoxicity: Some evidence suggests that Osthol may have potential hepatotoxicity, warranting caution, especially in combination with other drugs.[8][18]

Major Biological Activities and Mechanisms of Action

Osthol's therapeutic potential stems from its ability to modulate multiple key signaling pathways involved in the pathogenesis of various diseases.

Anti-Cancer Activity

Osthol exhibits significant anti-cancer properties across a wide range of malignancies, including glioma, lung, breast, cervical, and colon cancer.[4][19] Its primary mechanisms involve the inhibition of cancer cell proliferation, induction of apoptosis, and suppression of metastasis.[4][20]

Key Signaling Pathways: A central mechanism of Osthol's anti-cancer effect is the potent inhibition of the PI3K/Akt/mTOR signaling pathway.[1][20] This pathway is frequently hyperactivated in cancer and plays a crucial role in cell growth, survival, and proliferation. By inhibiting this cascade, Osthol can induce cell cycle arrest and apoptosis.[2][5][20]

References

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• 2. Osthole: A Review on Its Bioactivities, Pharmacological Properties, and Potential as Alternative Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benthamscience.com [benthamscience.com]
• 4. mdpi.com [mdpi.com]
• 5. karger.com [karger.com]
• 6. Computational Screening of the Natural Product Osthole and Its Derivates for Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Advances in Pharmacokinetic Characteristics and Metabolites of Osthole [actanp.hebeinu.edu.cn]
• 8. worldscientific.com [worldscientific.com]
• 9. Bioavailability enhancement of osthole after oral administration of Bushen Yizhi prescription extract to rats followed by Cnidium monnieri (L.) Cusson fruits extract in comparison to pure osthole at different doses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benthamdirect.com [benthamdirect.com]
• 11. Osthole: an overview of its sources, biological activities, and modification development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. (PDF) Osthole: an overview of its sources, biological activities, and modification development (2021) | Mingna Sun | 76 Citations [scispace.com]
• 13. Antifungal activity of osthol in vitro and enhancement in vivo through Eudragit S100 nanocarriers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Pharmacokinetics of osthole in rat plasma using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. Review on the protective activity of osthole against the pathogenesis of osteoporosis - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. Potential Anticancer Properties of Osthol: A Comprehensive Mechanistic Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Osthole: An up-to-date review of its anticancer potential and mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]

Osthol's Pivotal Role in the Modulation of the PI3K/Akt Signaling Pathway: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Osthol, a natural coumarin derivative extracted from plants such as Cnidium monnieri, has garnered significant attention for its diverse pharmacological activities, including anti-inflammatory, neuroprotective, and potent anti-cancer properties.[1][2] A growing body of evidence highlights its mechanism of action through the modulation of the Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway, a critical cascade regulating cell proliferation, survival, apoptosis, and angiogenesis.[3][4] This technical guide provides an in-depth analysis of Osthol's interaction with the PI3K/Akt pathway, summarizing key quantitative data, detailing experimental methodologies, and visualizing the complex signaling interactions.

Introduction to the PI3K/Akt Signaling Pathway

The PI3K/Akt signaling pathway is a crucial intracellular cascade initiated by the activation of receptor tyrosine kinases (RTKs) by growth factors. This activation leads to the recruitment and activation of PI3K, which then phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting and activating Akt (also known as Protein Kinase B). Once activated, Akt phosphorylates a multitude of downstream targets, promoting cell survival by inhibiting pro-apoptotic proteins like Bad and activating anti-apoptotic proteins like Bcl-2. Furthermore, Akt stimulates cell proliferation and growth by activating the mammalian target of rapamycin (mTOR) and inhibiting cell cycle inhibitors. Dysregulation of the PI3K/Akt pathway is a hallmark of many human cancers, making it a prime target for therapeutic intervention.

Osthol's Modulatory Effects on PI3K/Akt Signaling

Osthol exerts its biological effects primarily by inhibiting the PI3K/Akt signaling pathway.[2][5] This inhibition has been observed in a variety of cancer cell lines, including those from lung, gastric, endometrial, and intrahepatic cholangiocarcinoma.[2][3][5][6] The primary mechanism of this inhibition involves the downregulation of phosphorylated PI3K (p-PI3K) and phosphorylated Akt (p-Akt), while the total levels of PI3K and Akt often remain unchanged.[2][3] This reduction in the active, phosphorylated forms of these kinases leads to a cascade of downstream effects, ultimately culminating in decreased cell proliferation and increased apoptosis.[7][8]

Induction of Apoptosis

By suppressing the PI3K/Akt pathway, Osthol promotes apoptosis through the intrinsic mitochondrial pathway.[3] The inhibition of Akt leads to the upregulation of the pro-apoptotic protein Bax and the downregulation of the anti-apoptotic protein Bcl-2.[2][6] This shift in the Bax/Bcl-2 ratio disrupts the mitochondrial membrane potential, leading to the release of cytochrome c and the subsequent activation of caspases-9 and -3, key executioners of apoptosis.[3][6]

Cell Cycle Arrest

Osthol has been shown to induce cell cycle arrest, particularly at the G2/M phase, in various cancer cells.[2] This effect is linked to the downregulation of key cell cycle regulatory proteins such as Cyclin B1 and Cdc2, whose expression is partly controlled by the PI3K/Akt pathway.[2][5]

Neuroprotection

Interestingly, in the context of neuroprotection, Osthol has been reported to activate the PI3K/Akt signaling pathway.[9][10] This activation is associated with increased cell survival and reduced LDH release in neuronal cells challenged with glutamate-induced toxicity.[9] This suggests a cell-type-specific and context-dependent role for Osthol in modulating this critical pathway.

Quantitative Data Summary

The following tables summarize the quantitative effects of Osthol on various cell lines as reported in the literature.

Table 1: Effect of Osthol on Cell Viability

Cell Line	Cancer Type	Osthol Concentration (µM)	Incubation Time (h)	Inhibition of Cell Proliferation (%)	Reference
HCCC-9810	Intrahepatic Cholangiocarcinoma	25, 50, 100, 150, 200	24, 48, 72	Dose- and time-dependent	[3]
RBE	Intrahepatic Cholangiocarcinoma	25, 50, 100, 150, 200	24, 48, 72	Dose- and time-dependent	[3]
A549	Lung Cancer	50, 100, 150	48	Dose-dependent	[2]
JEC	Endometrial Cancer	50, 100, 150	48	Dose-dependent	[6]
HGC-27	Gastric Cancer	25, 50, 100	48	Dose-dependent	[5]

Table 2: Effect of Osthol on Protein Expression in the PI3K/Akt Pathway

Cell Line	Osthol Concentration (µM)	Target Protein	Change in Expression	Reference
HCCC-9810, RBE	50, 100, 150	p-PI3K	Decreased	[3]
HCCC-9810, RBE	50, 100, 150	p-Akt	Decreased	[3]
A549	50, 100, 150	p-Akt	Decreased	[2]
JEC	50, 100	p-PI3K	Decreased	[6]
JEC	50, 100	p-Akt	Decreased	[6]
HGC-27	25, 50, 100	PI3K	Decreased	[5]
HGC-27	25, 50, 100	p-Akt	Decreased	[5]
Y-79	50, 100, 150	p-PI3K/PI3K ratio	Decreased	[11]
Y-79	50, 100, 150	p-Akt/Akt ratio	Decreased	[11]
Y-79	50, 100, 150	p-mTOR/mTOR ratio	Decreased	[11]

Table 3: Effect of Osthol on Apoptotic and Cell Cycle Proteins

Cell Line	Osthol Concentration (µM)	Target Protein	Change in Expression	Reference
HCCC-9810, RBE	50, 100, 150	Bax	Increased	[3]
HCCC-9810, RBE	50, 100, 150	Bcl-2	Decreased	[3]
HCCC-9810, RBE	50, 100, 150	Cleaved Caspase-3	Increased	[3]
HCCC-9810, RBE	50, 100, 150	Cleaved Caspase-9	Increased	[3]
A549	50, 100, 150	Bax	Increased	[2]
A549	50, 100, 150	Bcl-2	Decreased	[2]
A549	50, 100, 150	Cyclin B1	Decreased	[2]
A549	50, 100, 150	p-Cdc2	Decreased	[2]
JEC	50, 100	Bax	Increased	[6]
JEC	50, 100	Bcl-2	Decreased	[6]
JEC	50, 100	Cleaved Caspase-3	Increased	[6]
JEC	50, 100	Cleaved Caspase-9	Increased	[6]
HGC-27	25, 50, 100	Cyclin B1	Decreased	[5]
HGC-27	25, 50, 100	Cdc2	Decreased	[5]

Detailed Experimental Protocols

The following are representative protocols for key experiments used to investigate the effects of Osthol on the PI3K/Akt pathway.

Cell Culture and Osthol Treatment

• Cell Lines: Human cancer cell lines (e.g., A549, HGC-27, JEC) are cultured in appropriate media (e.g., RPMI-1640, DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.[8]

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Osthol Preparation: Osthol (purity >98%) is dissolved in dimethyl sulfoxide (DMSO) to create a stock solution.[11] The final concentration of DMSO in the culture medium should be kept below 0.1%.

• Treatment: Cells are seeded in plates or flasks and allowed to adhere overnight. The medium is then replaced with fresh medium containing various concentrations of Osthol (e.g., 0, 25, 50, 100, 150 µM) for the desired time periods (e.g., 24, 48, 72 hours).

Cell Viability Assay (MTT Assay)

• Seeding: Cells are seeded in 96-well plates at a density of 5 x 10^3 cells/well.

• Treatment: After 24 hours, cells are treated with different concentrations of Osthol.

• MTT Addition: Following the treatment period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the control group.

Western Blot Analysis

• Protein Extraction: After treatment with Osthol, cells are washed with ice-cold PBS and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA protein assay kit.

• SDS-PAGE: Equal amounts of protein (e.g., 30-50 µg) are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: The membrane is incubated overnight at 4°C with primary antibodies against target proteins (e.g., p-PI3K, PI3K, p-Akt, Akt, Bcl-2, Bax, cleaved caspase-3, Cyclin B1, and GAPDH as a loading control).

• Secondary Antibody Incubation: The membrane is washed with TBST and then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Apoptosis Assay (Flow Cytometry with Annexin V-FITC/PI Staining)

• Cell Collection: Cells are treated with Osthol, then harvested by trypsinization and washed with cold PBS.

• Staining: Cells are resuspended in binding buffer and stained with Annexin V-FITC and propidium iodide (PI) according to the manufacturer's protocol.

• Flow Cytometry: The stained cells are analyzed by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are considered late apoptotic.

Visualizing the Molecular Interactions

The following diagrams illustrate the key signaling pathways and experimental workflows discussed.

Caption: Osthol inhibits the PI3K/Akt signaling pathway, leading to apoptosis.

Caption: A typical workflow for Western blot analysis.

Conclusion and Future Directions

Osthol has emerged as a promising natural compound that effectively modulates the PI3K/Akt signaling pathway. Its ability to inhibit this pathway in various cancer cells leads to reduced proliferation and increased apoptosis, highlighting its potential as a therapeutic agent. Conversely, its activation of the same pathway in neuronal cells suggests a complex, tissue-specific mechanism of action that warrants further investigation for neuroprotective applications.

Future research should focus on elucidating the precise molecular targets of Osthol within the PI3K/Akt cascade. Investigating its efficacy and safety in preclinical animal models is a critical next step for its development as a potential drug candidate. Furthermore, exploring combination therapies with existing chemotherapeutic agents could reveal synergistic effects and provide novel treatment strategies for a range of diseases. The dual role of Osthol in modulating the PI3K/Akt pathway underscores the importance of context in drug action and opens new avenues for targeted therapeutic interventions.

References

• 1. mdpi.com [mdpi.com]
• 2. Osthole induces G2/M arrest and apoptosis in lung cancer A549 cells by modulating PI3K/Akt pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Osthole induces apoptosis and suppresses proliferation via the PI3K/Akt pathway in intrahepatic cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Potential Anticancer Properties of Osthol: A Comprehensive Mechanistic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Osthole inhibits gastric cancer cell proliferation through regulation of PI3K/AKT | PLOS One [journals.plos.org]
• 6. Osthole suppresses the proliferation and induces apoptosis via inhibiting the PI3K/AKT signaling pathway of endometrial cancer JEC cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Osthole induces apoptosis and suppresses proliferation via the PI3K/Akt pathway in intrahepatic cholangiocarcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Osthole induces G2/M arrest and apoptosis in lung cancer A549 cells by modulating PI3K/Akt pathway - ProQuest [proquest.com]
• 9. [Osthole ameliorates glutamate-induced toxicity in HT22 cells via activating PI3K/Akt signaling pathway] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]

Unveiling the Anti-Inflammatory Potential of Osthol: A Technical Guide to In Vitro Investigation

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the anti-inflammatory properties of Osthol, a natural coumarin compound, through the lens of in vitro experimental evidence. This document provides a comprehensive summary of the molecular mechanisms, quantitative data on its efficacy, and detailed experimental protocols to facilitate further research and development in this promising area.

Core Mechanisms of Action: Modulation of Key Inflammatory Signaling Pathways

Osthol exerts its anti-inflammatory effects by targeting critical signaling cascades within the cell. In vitro studies have consistently demonstrated its ability to interfere with the activation of pro-inflammatory pathways, primarily the Nuclear Factor-kappa B (NF-κB), Mitogen-Activated Protein Kinase (MAPK), and Janus Kinase/Signal Transducer and Activator of Transcription (JAK/STAT) pathways.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a cornerstone of the inflammatory response, responsible for the transcription of numerous pro-inflammatory genes. Osthol has been shown to effectively suppress this pathway.[1] In inflammatory conditions, the inhibitor of NF-κB, IκBα, is phosphorylated and subsequently degraded, allowing the NF-κB p65 subunit to translocate to the nucleus and initiate the transcription of target genes.[1] Osthol treatment has been observed to inhibit the phosphorylation and degradation of IκBα, thereby preventing the nuclear translocation of p65.[1] This ultimately leads to a downstream reduction in the expression of pro-inflammatory cytokines and enzymes.

Attenuation of the MAPK Signaling Pathway

The MAPK pathway, comprising cascades such as p38 MAPK, is another crucial regulator of inflammation. Research indicates that Osthol can block the activation of the MAPK/p38 pathway.[2] By inhibiting the phosphorylation of key proteins in this cascade, Osthol curtails the production of various inflammatory mediators.

Modulation of the JAK/STAT Signaling Pathway

The JAK/STAT pathway plays a significant role in cytokine signaling. Upon cytokine receptor activation, Janus kinases (JAKs) phosphorylate Signal Transducers and Activators of Transcription (STATs), which then translocate to the nucleus to regulate gene expression. Osthol has been found to interfere with this process by decreasing the phosphorylation of JAK2 and STAT3, suggesting its ability to modulate cytokine-mediated inflammatory responses.

Quantitative Efficacy of Osthol in Vitro

The anti-inflammatory effects of Osthol have been quantified in various in vitro models, demonstrating its dose-dependent inhibitory activity on key inflammatory markers.

Inhibition of Pro-Inflammatory Cytokines and Mediators

Osthol has been shown to significantly reduce the production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1β (IL-1β) in various cell lines, including RAW 264.7 macrophages and SH-SY5Y neuronal cells.[1][2] Furthermore, it effectively inhibits the synthesis of other inflammatory mediators like nitric oxide (NO) and prostaglandin E2 (PGE2).[2]

Cell Line	Inflammatory Stimulus	Inhibited Marker	Osthol Concentration	% Inhibition / IC50	Reference
RAW 264.7	Lipopolysaccharide (LPS)	Nitric Oxide (NO)	Not Specified	IC50: 161.0 µg/mL (for ethyl acetate fraction)	[3]
HeLa	-	Cell Growth	24 hours	IC50: 77.96 µM	[4]
HeLa	-	Cell Growth	48 hours	IC50: 64.94 µM	[4]
Human Blood Cells	Lipopolysaccharide (LPS)	TNF-α	10 µg/ml	73% (for derivative 1), 78% (for derivative 2), 80% (for derivative 3)

Downregulation of Pro-Inflammatory Enzymes

Consistent with its inhibitory effect on NO and PGE2 production, Osthol has been demonstrated to suppress the expression of the enzymes responsible for their synthesis, namely inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[2]

Cell Line	Inflammatory Stimulus	Inhibited Enzyme	Osthol Concentration	Observed Effect	Reference
RAW 264.7	Lipopolysaccharide (LPS)	iNOS	Not Specified	Inhibition of expression	[2]
RAW 264.7	Lipopolysaccharide (LPS)	COX-2	Not Specified	Inhibition of expression	[2]

Experimental Protocols

To facilitate the investigation of Osthol's anti-inflammatory effects, this section provides detailed methodologies for key in vitro experiments.

Cell Culture and Treatment

• Cell Lines: Murine macrophage cell line RAW 264.7 is a commonly used model for in vitro inflammation studies. Other relevant cell lines include human keratinocytes, fibroblasts, and neuronal cell lines like SH-SY5Y, depending on the research focus.

• Culture Conditions: Cells are typically cultured in Dulbecco's Modified Eagle's Medium (DMEM) or RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin, and maintained at 37°C in a humidified atmosphere with 5% CO2.

• Inflammatory Stimulation: Inflammation is commonly induced by treating the cells with Lipopolysaccharide (LPS) (e.g., 1 µg/mL) or other inflammatory agents like histamine.

• Osthole Treatment: Osthol is dissolved in a suitable solvent like Dimethyl Sulfoxide (DMSO) to create a stock solution. Cells are pre-treated with various concentrations of Osthol for a specific duration (e.g., 1-2 hours) before the addition of the inflammatory stimulus.

Measurement of Inflammatory Mediators

• Cell Culture Supernatant Collection: After treatment, collect the cell culture supernatant.

• Griess Reaction: Mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride).

• Incubation: Incubate the mixture at room temperature for 10-15 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Determine the nitrite concentration, an indicator of NO production, by comparing the absorbance to a standard curve of sodium nitrite.

• Coating: Coat a 96-well plate with a capture antibody specific for the target cytokine or PGE2 and incubate overnight at 4°C.

• Blocking: Wash the plate and block non-specific binding sites with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

• Sample Incubation: Add cell culture supernatants and standards to the wells and incubate for 2 hours at room temperature.

• Detection Antibody: Wash the plate and add a biotinylated detection antibody specific for the target molecule. Incubate for 1 hour at room temperature.

• Enzyme Conjugate: Wash the plate and add a streptavidin-horseradish peroxidase (HRP) conjugate. Incubate for 30 minutes at room temperature.

• Substrate Addition: Wash the plate and add a substrate solution (e.g., TMB).

• Stop Reaction: Stop the color development by adding a stop solution (e.g., 2N H2SO4).

• Absorbance Measurement: Measure the absorbance at 450 nm.

• Quantification: Calculate the concentration of the target molecule by interpolating from the standard curve.

Analysis of Protein Expression (Western Blot)

• Protein Extraction: Lyse the treated cells with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate the proteins based on their molecular weight by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., p-IκBα, IκBα, p-p65, p65, p-p38, p38, iNOS, COX-2, β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities using image analysis software and normalize to a loading control like β-actin.

Analysis of Gene Expression (Quantitative Real-Time PCR - qPCR)

• RNA Extraction: Isolate total RNA from the treated cells using a suitable RNA extraction kit.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• qPCR Reaction: Set up the qPCR reaction using a SYBR Green or TaqMan-based master mix, cDNA template, and primers specific for the target genes (e.g., TNF-α, IL-6, IL-1β, iNOS, COX-2) and a housekeeping gene (e.g., GAPDH, β-actin).

• Thermal Cycling: Perform the qPCR using a real-time PCR system.

• Data Analysis: Analyze the amplification data using the comparative Ct (ΔΔCt) method to determine the relative gene expression levels, normalized to the housekeeping gene.

Visualizing the Molecular Landscape: Signaling Pathways and Experimental Workflow

To provide a clear visual representation of the concepts discussed, the following diagrams have been generated using the DOT language.

Figure 1: Simplified NF-κB signaling pathway and the inhibitory action of Osthol.

Figure 2: Simplified MAPK/p38 signaling pathway and the inhibitory action of Osthol.

Figure 3: Simplified JAK/STAT signaling pathway and the inhibitory action of Osthol.

Figure 4: General experimental workflow for investigating the in vitro anti-inflammatory effects of Osthol.

References

• 1. Osthole alleviates inflammation by down-regulating NF-κB signaling pathway in traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The in vitro and in vivo anti-inflammatory effect of osthole, the major natural coumarin from Cnidium monnieri (L.) Cuss, via the blocking of the activation of the NF-κB and MAPK/p38 pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Osthol's Inhibitory Effect on NF-κB Activation in Cancer Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Osthol, a natural coumarin derivative, has demonstrated significant anti-cancer properties across a spectrum of malignancies. A key mechanism underlying its therapeutic potential is the targeted inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway, a critical regulator of inflammation, cell survival, proliferation, and invasion. This technical guide provides an in-depth analysis of Osthol's impact on NF-κB activation in cancer cells, presenting quantitative data, detailed experimental protocols, and visual representations of the involved signaling cascades and workflows. The information compiled herein is intended to support further research and drug development efforts centered on Osthol as a potential anti-cancer agent.

Introduction

Nuclear factor-kappa B (NF-κB) is a family of transcription factors that plays a pivotal role in the development and progression of cancer.[1][2] In unstimulated cells, NF-κB dimers are sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.[3] Various stimuli, including inflammatory cytokines like tumor necrosis factor-alpha (TNF-α), can trigger the activation of the IκB kinase (IKK) complex.[4] IKK then phosphorylates IκBα, leading to its ubiquitination and subsequent proteasomal degradation. This frees NF-κB dimers (most commonly the p50/p65 heterodimer) to translocate to the nucleus, where they bind to specific DNA sequences and promote the transcription of genes involved in cell survival, proliferation, and metastasis.[3][4][5]

Osthol has emerged as a promising natural compound that can effectively suppress this pathway in various cancer cells.[6][7][8] This guide will dissect the molecular interactions and cellular consequences of Osthol treatment in the context of NF-κB signaling.

Quantitative Impact of Osthol on Cancer Cell Viability and NF-κB Signaling

Osthol's anti-cancer efficacy is dose-dependent and varies across different cancer cell lines. The following tables summarize the quantitative data from various studies, highlighting its impact on cell viability and key components of the NF-κB pathway.

Table 1: Effect of Osthol on Cancer Cell Viability (IC50 Values)

Cancer Cell Line	Cancer Type	IC50 Value (µM)	Treatment Duration (h)	Reference
HeLa	Cervical Cancer	45.01 ± 3.91	24	[9]
Me-180	Cervical Cancer	88.95 ± 0.13	24	[9]
FaDu	Head and Neck Squamous Cell Carcinoma	122.35 ± 11.63	24	[9]
FaDu	Head and Neck Squamous Cell Carcinoma	93.36 ± 8.71	48	[9]
A549	Lung Cancer	~46.2	Not Specified	[9]
MDA-MB-231	Breast Cancer	~42.4	Not Specified	[9]
Prostate Cancer Cells	Prostate Cancer	~24.8	Not Specified	[9]
A431	Squamous Carcinoma	~23.2	Not Specified	[9]
Y-79	Retinoblastoma	200	24	[9]
Y-79	Retinoblastoma	120	48	[9]
ES2	Ovarian Cancer	~20	Not Specified	[9]
OV90	Ovarian Cancer	~20	Not Specified	[9]

Table 2: Modulation of NF-κB Pathway Proteins by Osthol in Cervical Cancer Cells (HeLa)

Protein	Cellular Location	Osthol Concentration (µM)	Observation	Reference
p-IKKα	Cytoplasm	50, 100, 150	Dose-dependent reduction	[4]
IKKα	Cytoplasm	50, 100, 150	No significant change	[4]
p-p65	Cytoplasm	50, 100, 150	Dose-dependent reduction	[4]
p65	Cytoplasm	50, 100, 150	No significant change	[4]
p50	Nucleus	50, 100, 150	Dose-dependent decrease	[4]
p65	Nucleus	50, 100, 150	Dose-dependent decrease	[4]

Core Signaling Pathway of Osthol's NF-κB Inhibition

Osthol exerts its inhibitory effect on the NF-κB pathway through a multi-pronged approach, primarily targeting the canonical pathway. The central mechanism involves the suppression of IKKα and p65 phosphorylation, which in turn prevents the degradation of IκBα and subsequent nuclear translocation of the NF-κB p50/p65 heterodimer.[4]

Caption: Osthol inhibits NF-κB by blocking IKKα phosphorylation.

Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the effect of Osthol on NF-κB activation in cancer cells.

Cell Culture and Treatment

• Cell Lines: Human cancer cell lines (e.g., HeLa, SiHa, C-33A, CaSki for cervical cancer) are cultured in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.[10]

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.[10]

• Osthol Preparation: Osthol is dissolved in dimethyl sulfoxide (DMSO) to create a stock solution, which is then diluted to the desired concentrations in the culture medium.[4]

• Treatment: Cells are seeded and allowed to adhere overnight before being treated with varying concentrations of Osthol (e.g., 0, 50, 100, 150 µM) for a specified duration (e.g., 24 or 48 hours).[4]

Western Blot Analysis

Western blotting is employed to quantify the expression levels of key proteins in the NF-κB signaling pathway.[4]

Caption: Workflow for Western blot analysis of NF-κB proteins.

• Protein Extraction: Following treatment, cytoplasmic and nuclear proteins are separately extracted using appropriate kits.[4]

• Protein Quantification: Protein concentration is determined using a BCA protein assay kit.

• SDS-PAGE: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Transfer: Proteins are transferred to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: The membrane is blocked with non-fat milk or bovine serum albumin (BSA) to prevent non-specific antibody binding.

• Antibody Incubation: The membrane is incubated with primary antibodies specific for the proteins of interest (e.g., p-IKKα, IKKα, p-p65, p65, p50, IκBα) overnight at 4°C. Subsequently, it is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.[4]

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Immunofluorescence for p65 Nuclear Translocation

This technique is used to visualize the subcellular localization of the p65 subunit of NF-κB.[4]

• Cell Seeding: Cells are grown on coverslips in a 24-well plate.

• Treatment: Cells are treated with Osthol as described previously.

• Fixation and Permeabilization: Cells are fixed with 4% paraformaldehyde and permeabilized with 0.1% Triton X-100.

• Blocking: Non-specific binding is blocked with BSA.

• Antibody Staining: Cells are incubated with a primary antibody against p65, followed by a fluorescently-labeled secondary antibody.

• Nuclear Staining: Nuclei are counterstained with DAPI.

• Imaging: The subcellular localization of p65 is examined using a fluorescence microscope.[4]

Cell Viability (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[4]

• Cell Seeding: Cells are seeded in a 96-well plate.

• Treatment: Cells are treated with various concentrations of Osthol for 24 or 48 hours.[4]

• MTT Addition: MTT solution is added to each well and incubated for 4 hours.

• Formazan Solubilization: The resulting formazan crystals are dissolved in DMSO.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

Molecular Docking and Further Mechanisms

Computational studies have explored the binding affinity of Osthol and its derivatives with proteins in the NF-κB pathway.[11] Molecular docking simulations suggest that Osthol can potentially interact with NF-κB proteins, although this may not be its primary target.[11] The anti-inflammatory properties of Osthol, which are closely linked to NF-κB inhibition, have been demonstrated in various models.[8][12] Osthol has been shown to suppress the production of pro-inflammatory mediators like nitric oxide (NO), PGE2, TNF-α, and IL-6.[12]

Conclusion and Future Directions

The collective evidence strongly indicates that Osthol is a potent inhibitor of the NF-κB signaling pathway in a variety of cancer cells. Its ability to suppress key phosphorylation events and prevent the nuclear translocation of active NF-κB subunits underscores its potential as a therapeutic agent. Future research should focus on in vivo studies to validate these in vitro findings, explore the synergistic effects of Osthol with conventional chemotherapeutic agents, and further elucidate its interactions with other oncogenic signaling pathways. The detailed protocols and quantitative data presented in this guide provide a solid foundation for researchers to build upon in the ongoing effort to develop novel and effective cancer therapies.

References

• 1. NF-κB and apoptosis: colorectal cancer progression and novel strategies for treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The NF-κB Pharmacopeia: Novel Strategies to Subdue an Intractable Target - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Osthole alleviates inflammation by down-regulating NF-κB signaling pathway in traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Osthole enhances antitumor activity and irradiation sensitivity of cervical cancer cells by suppressing ATM/NF-κB signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regulation of p65 nuclear localization and chromatin states by compressive force - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Potential Anticancer Properties of Osthol: A Comprehensive Mechanistic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-Tumor Effects of Osthole on Different Malignant Tissues: A Review of Molecular Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Osthole: an overview of its sources, biological activities, and modification development - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Osthole: An up-to-date review of its anticancer potential and mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Osthole enhances antitumor activity and irradiation sensitivity of cervical cancer cells by suppressing ATM/NF‑κB signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Computational Screening of the Natural Product Osthole and Its Derivates for Anti-Inflammatory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The in vitro and in vivo anti-inflammatory effect of osthole, the major natural coumarin from Cnidium monnieri (L.) Cuss, via the blocking of the activation of the NF-κB and MAPK/p38 pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

The Ethnobotanical and Pharmacological Landscape of Osthol: A Technical Guide for Researchers

An in-depth exploration of the traditional uses, pharmacological activities, and molecular mechanisms of the bioactive coumarin, osthol, for researchers, scientists, and drug development professionals.

Osthol, a naturally occurring coumarin derivative, has been a cornerstone of traditional medicine for centuries, primarily extracted from plants of the Cnidium and Angelica genera.[1][2][3] This technical guide synthesizes the ethnobotanical knowledge surrounding osthol-containing plants with modern pharmacological research, providing a comprehensive overview of its therapeutic potential. This document details the quantitative data from key studies, outlines experimental protocols for its investigation, and visualizes the molecular pathways through which osthol exerts its effects.

Ethnobotanical Heritage of Osthol-Containing Plants

The primary source of osthol in traditional medicine is the fruit of Cnidium monnieri (L.) Cuss., known in Traditional Chinese Medicine (TCM) as She Chuang Zi.[1][4] Ethnobotanical records from China, Japan, and Vietnam highlight its extensive use for a variety of ailments.[1] Traditionally, it has been employed to treat skin diseases, enhance sexual function, and strengthen bones.[4][5] Other plants rich in osthol, such as those from the Angelica species, have also been used in traditional practices for their anti-inflammatory and analgesic properties.[6]

The traditional applications of these plants have spurred scientific investigation into the pharmacological properties of osthol, revealing a broad spectrum of activities that align with its historical uses.

Pharmacological Activities and Quantitative Data

Modern research has substantiated many of the traditional claims associated with osthol, uncovering a range of pharmacological effects including anti-inflammatory, anti-cancer, neuroprotective, and osteogenic properties.[7][8] The following tables summarize the quantitative data from various in vitro and in vivo studies, offering a comparative look at the efficacy of osthol across different experimental models.

Table 1: In Vitro Cytotoxicity of Osthol in Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value (µM)	Exposure Time (h)	Reference
HeLa	Cervical Cancer	77.96	24	[1]
HeLa	Cervical Cancer	64.94	48	[1]
A549	Lung Cancer	93.36	48	[9]
MCF-7	Breast Cancer	42.4	-	[10]
PC-3	Prostate Cancer	24.8	-	[10]
Y-79	Retinoblastoma	200	24	[10][11]
Y-79	Retinoblastoma	120	48	[10][11]
JEC	Endometrial Cancer	200	-	[9][10]
OVCAR3	Ovarian Cancer	73.58	-	[9]
A2780	Ovarian Cancer	75.24	-	[9]

Table 2: In Vivo Efficacy of Osthol in Animal Models

Animal Model	Condition	Dosage	Duration	Key Findings	Reference
CDF1 Mice	P-388 D1 Tumor	30 mg/kg/day	9 days	Increased lifespan by 37%	[1]
Nude Mice	Retinoblastoma Xenograft	0.5 mmol/kg	36 days	Significant inhibition of tumor growth	[11]
Kunming Mice	High-Fat Diet	40 mg/kg/day (oral)	6 weeks	Reduced body weight and hepatic lipids	[12]
BALB/c Mice	DSS-Induced Ulcerative Colitis	-	7 days	Alleviated symptoms of colitis	[13]

Experimental Protocols

This section provides detailed methodologies for key experiments commonly employed in osthol research, from its extraction to the evaluation of its biological activities.

Extraction and Isolation of Osthol from Cnidium monnieri

A variety of methods have been developed for the extraction of osthol from its plant sources. A common and effective approach involves solvent extraction followed by purification.

Protocol:

• Preparation of Plant Material: The dried fruits of Cnidium monnieri are ground into a fine powder.

• Solvent Extraction: The powdered material is subjected to extraction with an organic solvent. Methanol has been shown to be effective.[14] An optimized condition involves a sample-to-solvent ratio of 1500 mg to 10 ml of 97.7% methanol for approximately 30 minutes.[14]

• Filtration and Concentration: The extract is filtered to remove solid plant debris. The filtrate is then concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

• Purification by Chromatography: The crude extract is further purified using chromatographic techniques. High-speed counter-current chromatography (HSCCC) is a highly effective method for isolating pure osthol.[15]

Quantification of Osthol using High-Performance Liquid Chromatography (HPLC)

A reliable HPLC method is crucial for the quantitative analysis of osthol in plant extracts and biological samples.[6][16]

Protocol:

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., Hypersil ODS2) is typically used.[16]

  • Mobile Phase: A common mobile phase is a mixture of methanol and 0.4% acetic acid (65:35, v/v).[16]

  • Flow Rate: A flow rate of 1.0 mL/min is generally employed.

  • Detection: UV detection at 322 nm is used to quantify osthol.[16]

• Sample Preparation:

  • Plant Extracts: The dried extract is dissolved in the mobile phase, filtered through a 0.45 µm filter, and then injected into the HPLC system.

  • Plasma Samples: Plasma samples are typically prepared by protein precipitation with a solvent like diethyl ether, followed by centrifugation. The supernatant is then evaporated to dryness and the residue is reconstituted in the mobile phase for injection.[16]

• Quantification: A standard curve is generated using known concentrations of pure osthol to quantify the amount in the samples. The linear range is typically between 0.0520–5.20 µg/mL.[17]

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to determine the cytotoxic effects of compounds like osthol.[8]

Protocol:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density (e.g., 3,000 cells/well) and allowed to adhere overnight.[1]

• Compound Treatment: The cells are then treated with various concentrations of osthol for a specified duration (e.g., 24, 48, or 72 hours).[1]

• MTT Incubation: After the treatment period, the medium is replaced with fresh medium containing MTT solution (typically 0.5 mg/mL), and the plate is incubated for 3-4 hours at 37°C.[18]

• Formazan Solubilization: The MTT-containing medium is removed, and a solubilizing agent (e.g., DMSO or a specialized MTT solvent) is added to dissolve the formazan crystals.[18]

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader. The cell viability is calculated as a percentage of the untreated control cells.

Western Blot Analysis for Protein Expression

Western blotting is used to detect specific proteins in a sample and is essential for studying the effects of osthol on signaling pathways.[5]

Protocol:

• Protein Extraction: Cells treated with osthol are lysed using a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.[19]

• Protein Quantification: The protein concentration of the lysates is determined using a protein assay, such as the Bradford or BCA assay.

• SDS-PAGE: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: The membrane is blocked with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.[19]

• Antibody Incubation: The membrane is incubated with a primary antibody specific to the protein of interest, followed by incubation with a secondary antibody conjugated to an enzyme (e.g., HRP).[19]

• Detection: The protein bands are visualized using a chemiluminescent substrate and an imaging system.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement

ELISA is a plate-based assay technique designed for detecting and quantifying substances such as peptides, proteins, antibodies, and hormones. It is commonly used to measure the levels of inflammatory cytokines like TNF-α.

Protocol:

• Coating: A 96-well plate is coated with a capture antibody specific for the cytokine of interest (e.g., TNF-α).

• Blocking: The plate is blocked to prevent non-specific binding.

• Sample and Standard Incubation: Samples (e.g., cell culture supernatants) and a series of standards of known cytokine concentration are added to the wells and incubated.

• Detection Antibody Incubation: A detection antibody, also specific for the cytokine, is added to the wells. This antibody is typically biotinylated.

• Enzyme Conjugate Incubation: A streptavidin-enzyme conjugate (e.g., streptavidin-HRP) is added, which binds to the biotinylated detection antibody.

• Substrate Addition: A substrate for the enzyme is added, leading to a color change.

• Absorbance Measurement: The absorbance is measured at a specific wavelength, and the concentration of the cytokine in the samples is determined by comparison to the standard curve.[6]

Molecular Mechanisms and Signaling Pathways

Osthol exerts its diverse pharmacological effects by modulating several key signaling pathways. The following diagrams, created using the DOT language for Graphviz, illustrate the inhibitory actions of osthol on the PI3K/Akt and NF-κB pathways.

Inhibition of the PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a critical regulator of cell proliferation, survival, and growth. Its aberrant activation is a hallmark of many cancers. Osthol has been shown to inhibit this pathway, leading to apoptosis and cell cycle arrest in cancer cells.[4][11][20]

Caption: Osthol's inhibition of the PI3K/Akt pathway.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway plays a central role in inflammation. Osthol has demonstrated anti-inflammatory effects by inhibiting the activation of this pathway, thereby reducing the production of pro-inflammatory cytokines.[13][21]

Caption: Osthol's inhibition of the NF-κB pathway.

Conclusion and Future Directions

Osthol, a bioactive compound with a rich history in traditional medicine, presents a compelling case for modern drug development. The quantitative data from numerous studies highlight its potential in treating a range of conditions, particularly cancer and inflammatory diseases. The elucidation of its mechanisms of action, primarily through the inhibition of the PI3K/Akt and NF-κB signaling pathways, provides a solid foundation for further research.

Future investigations should focus on clinical trials to validate the safety and efficacy of osthol in human subjects. Additionally, further exploration of its other potential pharmacological activities and the development of novel derivatives with improved bioavailability and efficacy are promising avenues for future research. This technical guide serves as a foundational resource for scientists and researchers dedicated to unlocking the full therapeutic potential of this remarkable natural compound.

References

• 1. Osthole induces apoptosis and suppresses proliferation via the PI3K/Akt pathway in intrahepatic cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Osthole: A Review on Its Bioactivities, Pharmacological Properties, and Potential as Alternative Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Osthole suppresses the proliferation and induces apoptosis via inhibiting the PI3K/AKT signaling pathway of endometrial cancer JEC cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. elkbiotech.com [elkbiotech.com]
• 7. Osthole alleviates inflammation by down-regulating NF-κB signaling pathway in traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Osthole exhibits an antitumor effect in retinoblastoma through inhibiting the PI3K/AKT/mTOR pathway via regulating the hsa_circ_0007534/miR-214-3p axis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Oxysterols exert proinflammatory effects in placental trophoblasts via TLR4-dependent, cholesterol-sensitive activation of NF-κB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. file.elabscience.com [file.elabscience.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. mdpi.com [mdpi.com]
• 18. broadpharm.com [broadpharm.com]
• 19. bio-rad.com [bio-rad.com]
• 20. The Mechanism of Osthole in the Treatment of Gastric Cancer Based on Network Pharmacology and Molecular Docking Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Design, Preparation, and Evaluation of Osthol Poly-Butyl-Cyanoacrylate Nanoparticles with Improved In Vitro Anticancer Activity in Neuroblastoma Treatment - PMC [pmc.ncbi.nlm.nih.gov]

Osthole's Antioxidant Activity: A Deep Dive into its Structure-Activity Relationship

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Osthole, a naturally occurring coumarin derivative, has garnered significant attention in the scientific community for its diverse pharmacological properties, including its potent antioxidant effects. This technical guide provides a comprehensive overview of the structure-activity relationship (SAR) of osthole concerning its antioxidant capabilities. It is designed to be a valuable resource for researchers and professionals involved in the discovery and development of novel antioxidant agents. This document delves into the quantitative analysis of osthole and its derivatives, details key experimental protocols, and visually elucidates the underlying molecular mechanisms and structure-activity relationships.

Quantitative Antioxidant Activity of Osthole and Its Derivatives

The antioxidant capacity of osthole and its synthetic analogs has been evaluated using various in vitro assays. While a comprehensive dataset for a systematic series of osthole derivatives is still emerging in the literature, the available quantitative data underscores the potential for enhancing its antioxidant potency through structural modifications. The following table summarizes key findings from different studies. It is important to note that direct comparison of values across different assays and experimental conditions should be approached with caution.

Compound/Derivative	Assay	Activity Metric	Value	Reference
Osthole	-	-	Potent antioxidant	[1]
Osthole	Anti-inflammatory (LPS-induced IL-6 inhibition in J774A cells)	IC50	>100 µM	[2]
Derivative 56m	Anti-inflammatory (LPS-induced IL-6 inhibition in J774A cells)	IC50	4.57 µM	[2]
OST7	Neuroprotection against H₂O₂	% Protection at 10 µM	45.7 ± 5.5%	[3]
OST17	Neuroprotection against H₂O₂	% Protection at 10 µM	Not specified	[3]
OST7	Neuroprotection against Oxygen-Glucose Deprivation	% Protection at 10 µM	64.6 ± 4.8%	[3]
OST17	NO Inhibition	% Inhibition	50.4 ± 7.1%	[3]

Note: The data presented is a compilation from various sources and is intended for comparative purposes within the context of each study. IC50 values represent the concentration of the compound required to inhibit a specific activity by 50%.

Core Structure and Pharmacophore for Antioxidant Activity

The antioxidant activity of osthole is intrinsically linked to its chemical structure. The coumarin scaffold, with its specific substitutions, forms the basis of its radical scavenging and cell-protective properties.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Osthole Antagonizes Microglial Activation in an NRF2-Dependent Manner - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the In Vivo Metabolic Pathways of Osthol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known in vivo metabolic pathways of Osthol, a natural coumarin compound with diverse pharmacological activities. The information presented herein is curated from various scientific studies and is intended to serve as a valuable resource for researchers and professionals involved in drug development and pharmacological studies of Osthol.

Core Metabolic Pathways of Osthol

Osthol undergoes extensive biotransformation in vivo, primarily through Phase I and Phase II metabolic reactions. The major metabolic pathways include hydroxylation, demethylation, hydrogenation, dehydrogenation, epoxidation, glucuronidation, and sulfation.[1][2][3][4][5] These reactions lead to the formation of a variety of metabolites, which are then excreted in urine and feces.[5][6][7]

Phase I Metabolism:

Phase I metabolism of Osthol involves the introduction or exposure of functional groups. The key reactions identified are:

• Hydroxylation: This is a major metabolic route, with hydroxylation occurring at various positions on the Osthol molecule, including the coumarin ring and the isopentenyl side chain.[1][2][3][7]

• Demethylation: O-demethylation of the methoxy group at the 7-position is a common metabolic step, leading to the formation of osthenol.[1][3][5][6]

• Hydrogenation and Dehydrogenation: The isopentenyl side chain of Osthol can undergo hydrogenation or dehydrogenation.[1][3][6] While some studies have detected dehydrogenated products in blood and urine, others have not found them in urine and feces.[6]

• Epoxidation: The formation of a 3,4-epoxide on the coumarin structure has also been reported as a Phase I metabolic pathway.[3][8][9]

Phase II Metabolism:

Phase II metabolism involves the conjugation of Phase I metabolites with endogenous molecules to increase their water solubility and facilitate their excretion. The primary Phase II reactions for Osthol metabolites are:

• Glucuronidation: Glucuronide conjugates of hydroxylated and demethylated metabolites are significant Phase II products.[1][2][5][7]

• Sulfation: Sulfate conjugation has also been identified as a Phase II metabolic pathway for Osthol.[2][3][4][8]

The primary enzymes responsible for the metabolism of Osthol appear to be from the cytochrome P450 (CYP) family, with studies indicating the involvement of CYP3A4 and CYP3A5.[2][4]

Identified Metabolites of Osthol In Vivo

Numerous metabolites of Osthol have been identified in various biological matrices of laboratory animals, primarily rats and mice. The following table summarizes the key identified metabolites and their corresponding metabolic reactions.

Metabolite ID	Metabolite Name	Metabolic Reaction(s)	Reference(s)
M1	5'-hydroxyl-osthole	Hydroxylation	[7]
M2	Osthenol	Demethylation	[5][7]
M3	4'-hydroxyl-osthole	Hydroxylation	[7]
M4	3, 5'-dihydroxyl-osthole	Dihydroxylation	[7]
M5	5'-hydroxyl-osthenol	Demethylation, Hydroxylation	[7]
M6	4'-hydroxyl-2', 3'-dihydro-osthenol	Demethylation, Dihydroxylation	[7]
M7	4'-hydroxyl-osthenol	Demethylation, Hydroxylation	[7]
M8	3, 4'-dihydroxyl-osthole	Dihydroxylation	[7]
M9	2', 3'-dihydroxyl-osthole	Dihydroxylation	[7]
M10	5'-hydroxyl-2', 3'-dihydroosthole	Dihydroxylation	[7]
M11	Osthenol-7-O-β-D-glucuronide	Demethylation, Glucuronidation	[7]
M12	Osthole-4'-O-β-D-glucuronide	Hydroxylation, Glucuronidation	[7]
M13	Osthole-5'-O-β-D-glycuronate	Hydroxylation, Glucuronidation	[7]
-	Desmethyl-osthol	Demethylation	[1][10]
-	Dehydro-osthol (multiple isomers)	Dehydrogenation	[6][10]
-	Sulfate conjugates	Sulfation	[3][8]

Experimental Protocols for In Vivo Metabolism Studies

The investigation of Osthol's in vivo metabolism typically involves the following key experimental steps:

1. Animal Models and Drug Administration:

• Animal Species: Male Sprague-Dawley rats and Kunming mice are commonly used models.[3][7][11]

• Administration Route: Oral gavage (i.g.) and intravenous (i.v.) administration are the typical routes.[1][2][11]

• Dosage: Doses can range from 40 mg/kg for oral administration.[2][7]

• Vehicle: Osthol is often dissolved or suspended in corn oil for oral administration due to its poor water solubility.[2][9]

2. Sample Collection:

• Biological Matrices: Urine, feces, and plasma are collected to identify and quantify Osthol and its metabolites.[5][6]

• Collection Period: Samples are typically collected over a 24-hour period in metabolic cages.[2]

3. Sample Preparation:

• Extraction: Liquid-liquid extraction with solvents like ethyl acetate is a common method for extracting Osthol and its metabolites from plasma.[11]

• Deproteinization: Acetonitrile is used to deproteinize plasma samples.

4. Analytical Instrumentation:

• LC-MS/MS: Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the primary analytical technique for the sensitive and specific quantification of Osthol and its metabolites.[3][11]

• UPLC-QTOF/MS: Ultra-performance liquid chromatography coupled with quadrupole time-of-flight mass spectrometry (UPLC-QTOF/MS) is employed for the identification and structural elucidation of novel metabolites.[2][3][4][8]

• NMR: 2D-NMR techniques are used for the definitive structural characterization of isolated metabolites.[7]

Visualizing Metabolic Pathways and Experimental Workflows

Metabolic Pathways of Osthol

A simplified diagram of the major in vivo metabolic pathways of Osthol.

General Experimental Workflow for Osthol Metabolism Studies

A general workflow for investigating the in vivo metabolism of Osthol.

References

• 1. Osthole: A Review on Its Bioactivities, Pharmacological Properties, and Potential as Alternative Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolic map of osthole and its effect on lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Investigation of the biotransformation of osthole by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. metabolic-map-of-osthole-and-its-effect-on-lipids - Ask this paper | Bohrium [bohrium.com]
• 5. researchgate.net [researchgate.net]
• 6. Advances in Pharmacokinetic Characteristics and Metabolites of Osthole [actanp.hebeinu.edu.cn]
• 7. Isolation and identification of metabolites of osthole in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchportal.hkust.edu.hk [researchportal.hkust.edu.hk]
• 9. Osthol | C15H16O3 | CID 10228 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 2024.sci-hub.se [2024.sci-hub.se]
• 11. A rapid and sensitive LC-MS/MS method for the determination of osthole in rat plasma: application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for High-Yield Osthol Extraction from Cnidium monnieri Seeds

Audience: Researchers, scientists, and drug development professionals.

Introduction

Osthol, a natural coumarin derivative primarily found in the seeds of Cnidium monnieri, has garnered significant interest for its diverse pharmacological activities, including neuroprotective, anti-inflammatory, anti-cancer, and osteogenic effects.[1][2][3] These therapeutic potentials underscore the need for efficient and high-yield extraction methods to facilitate research and development. This document provides detailed protocols for high-yield Osthol extraction from Cnidium monnieri seeds, a comparative analysis of different extraction methods, and an overview of the key signaling pathways modulated by Osthol.

Data Presentation: Comparison of Osthol Extraction Methods

The following table summarizes the quantitative data from various high-yield extraction methods for Osthol from Cnidium monnieri seeds.

Extraction Method	Key Parameters	Osthol Yield (mg/g of dried seeds)	Osthol Yield (%)	Reference
Solvent Extraction	Solvent: 97.7% MethanolSample/Solvent Ratio: 1500 mg / 10 mlExtraction Time: 30.3 minutes	15.0	1.50%	[4][5]
Supercritical Fluid Extraction (SFE)	Pressure: 243 barTemperature: 64°CCo-solvent: Ethanol (0.28 mL/min)	12.9	1.29%	[6][7]
Ultrasound-Assisted Extraction (UAE)	Not specified in detail, but noted as a sustainable and efficient method.[8][9]	Yields can be comparable to or exceed conventional methods.	-
Microwave-Assisted Extraction (MAE)	Recognized as a technique with advantages in reducing extraction time and solvent consumption.[10][11]	-	-

Experimental Protocols

High-Yield Solvent Extraction Protocol

This protocol is based on an optimized method using methanol to achieve a high yield of Osthol.[4][5]

Materials and Equipment:

• Dried Cnidium monnieri seeds, ground to a fine powder

• Methanol (97.7% concentration)

• Volumetric flasks

• Shaker or magnetic stirrer

• Filtration apparatus (e.g., Whatman filter paper)

• Rotary evaporator

• High-Performance Liquid Chromatography (HPLC) system for quantification

Procedure:

• Sample Preparation: Weigh 1500 mg of powdered Cnidium monnieri seeds.

• Extraction:

  • Place the powdered seeds into a suitable flask.

  • Add 10 mL of 97.7% methanol.

  • Secure the flask on a shaker or place a magnetic stir bar in the flask and place it on a magnetic stirrer.

  • Agitate the mixture for 30.3 minutes at room temperature.

• Filtration: Filter the mixture to separate the extract from the solid seed residue.

• Solvent Evaporation: Concentrate the filtrate using a rotary evaporator under reduced pressure to remove the methanol.

• Quantification:

  • Re-dissolve the dried extract in a known volume of a suitable solvent (e.g., methanol).

  • Analyze the Osthol concentration using a validated HPLC method.

Supercritical Fluid Extraction (SFE) Protocol

This protocol utilizes supercritical CO₂ with an ethanol co-solvent for an environmentally friendly extraction process.[6][7]

Materials and Equipment:

• Dried Cnidium monnieri seeds, ground to a fine powder

• Supercritical Fluid Extractor system

• Liquid CO₂ cylinder

• Ethanol (co-solvent)

• Collection vials

• HPLC system for quantification

Procedure:

• Sample Preparation: Load the ground Cnidium monnieri seeds into the extraction vessel of the SFE system.

• Extraction Parameters:

  • Set the extraction pressure to 243 bar.

  • Set the temperature to 64°C.

  • Set the CO₂ flow rate as per instrument specifications.

  • Introduce ethanol as a co-solvent at a flow rate of 0.28 mL/min.

• Extraction Process:

  • Pressurize the system with CO₂ to the desired pressure.

  • Initiate the co-solvent flow.

  • Run the extraction for a predetermined time (e.g., 90 minutes), collecting the extract in the collection vial.

• Sample Collection: Depressurize the system and collect the extracted Osthol. The extract will be a mixture of Osthol and ethanol.

• Quantification:

  • Evaporate the ethanol from the collected extract.

  • Re-dissolve the residue in a known volume of a suitable solvent for HPLC analysis.

Visualizations

Experimental Workflow for High-Yield Osthol Extraction

Caption: Workflow for Osthol extraction from Cnidium monnieri seeds.

Signaling Pathways Modulated by Osthol

Osthol exerts its biological effects by modulating several key signaling pathways involved in cell proliferation, apoptosis, inflammation, and neurogenesis.[12][13][14]

Caption: Key signaling pathways modulated by Osthol.

References

• 1. Osthole: an overview of its sources, biological activities, and modification development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Osthole: A Review on Its Bioactivities, Pharmacological Properties, and Potential as Alternative Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antitumor effects of Osthol from Cnidium monnieri: an in vitro and in vivo study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Optimization of extraction conditions for osthol, a melanogenesis inhibitor from Cnidium monnieri fruits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. tandfonline.com [tandfonline.com]
• 8. researchgate.net [researchgate.net]
• 9. A review on application of ultrasound and ultrasound assisted technology for seed oil extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Signaling Pathways Involved in the Neuroprotective Effect of Osthole: Evidence and Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Osthole: An up-to-date review of its anticancer potential and mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Mechanism of Osthole in the Treatment of Gastric Cancer Based on Network Pharmacology and Molecular Docking Technology - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Chemical Synthesis of Osthol Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the chemical synthesis of various osthol derivatives. Osthol, a natural coumarin compound, has garnered significant interest in medicinal chemistry due to its wide range of biological activities, including anticancer, anti-inflammatory, neuroprotective, and insecticidal properties.[1][2][3] The derivatization of osthol is a key strategy to enhance its therapeutic potential and develop novel drug candidates.[4][5][6]

I. Synthetic Strategies for Osthol Derivatives

The chemical synthesis of osthol derivatives primarily involves modifications at three key positions of the osthol scaffold: the lactone ring, the C7-methoxy group, and the C8-isopentenyl side chain.[2][4] Common synthetic approaches include:

• Modification of the Lactone Ring: This involves reactions such as [3+2] cycloaddition to introduce heterocyclic moieties like isoxazolines.[7]

• Derivatization at the C7-Position: The methoxy group at the C7 position can be demethylated to a hydroxyl group, which then serves as a handle for introducing various functionalities through etherification or esterification.[5]

• Modification of the C8-Isopentenyl Side Chain: The double bond in the isopentenyl side chain is susceptible to various transformations, including epoxidation, dihydroxylation, and cleavage, allowing for the introduction of diverse substituents.

A general workflow for the synthesis of osthol derivatives is depicted below.

References

• 1. Osthole: an overview of its sources, biological activities, and modification development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benthamdirect.com [benthamdirect.com]
• 4. Synthesis and Biological Evaluation of Novel Osthol Derivatives as Potent Cytotoxic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, Synthesis and Biological Evaluation of Novel Osthole Derivatives as Potential Agents for the Treatment of Cancer, Biochemistry and Molecular Biology, Science Publishing Group [sciencepublishinggroup.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Quantification of Osthol in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Osthol, a natural coumarin derivative, is a bioactive compound predominantly found in various medicinal plants, including those from the Apiaceae family such as Cnidium monnieri and Angelica pubescens. It has garnered significant interest in the pharmaceutical and nutraceutical industries due to its wide range of pharmacological activities, including anti-inflammatory, neuroprotective, and antitumor effects. Accurate and precise quantification of Osthol in plant extracts is crucial for quality control, standardization of herbal products, and pharmacokinetic studies. This application note provides a detailed High-Performance Liquid Chromatography (HPLC) method for the reliable quantification of Osthol.

Principle

This method utilizes reverse-phase HPLC with UV detection to separate and quantify Osthol from complex plant matrices. The separation is achieved on a C18 column with a mobile phase consisting of a mixture of an organic solvent (acetonitrile or methanol) and an aqueous solution. The concentration of Osthol in the sample is determined by comparing the peak area of the analyte to that of a calibration curve constructed from a certified reference standard.

Experimental Protocols

Sample Preparation

A robust sample preparation protocol is critical for accurate quantification and to minimize interference from the plant matrix.

1.1. Extraction

• Materials:

  • Dried and powdered plant material (e.g., fruits of Cnidium monnieri, roots of Angelica pubescens)

  • Extraction solvent: 75% Ethanol, Methanol, or Petroleum ether

  • Ultrasonic bath or reflux apparatus

  • Filter paper or syringe filters (0.45 µm)

• Protocol:

  • Accurately weigh approximately 1.0 g of the powdered plant material.

  • Add 20 mL of the chosen extraction solvent.

  • Extract the sample using one of the following methods:

    • Ultrasonic Extraction: Place the sample in an ultrasonic bath and extract for 30-60 minutes at room temperature.

    • Reflux Extraction: Transfer the sample to a round-bottom flask, add the extraction solvent, and reflux for 1-2 hours.

  • Allow the extract to cool to room temperature.

  • Filter the extract through filter paper. For HPLC analysis, further filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

  • The filtrate is now ready for HPLC analysis. If necessary, dilute the sample with the mobile phase to fall within the calibration curve range.

HPLC Instrumentation and Conditions

The following table summarizes typical HPLC conditions for Osthol quantification based on established methods.

Parameter	Recommended Conditions
HPLC System	A standard HPLC system with a UV/Vis or Diode Array Detector (DAD)
Column	Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size)
Mobile Phase	Isocratic: Methanol:Water (e.g., 65:35, v/v) or Acetonitrile:Water. Gradient elution can also be used for complex samples. For instance, a gradient of acetonitrile and water with 0.45% formic acid can be employed.
Flow Rate	0.8 - 1.2 mL/min
Injection Volume	10 - 20 µL
Detection Wavelength	320 nm or 322 nm[1][2][3]
Column Temperature	Ambient or controlled at 25-30 °C
Run Time	Approximately 10-25 minutes, depending on the specific method

Preparation of Standard Solutions

• Stock Solution: Accurately weigh a suitable amount of Osthol reference standard and dissolve it in methanol or acetonitrile to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase to achieve a range of concentrations that encompass the expected concentration of Osthol in the samples (e.g., 0.5 - 100 µg/mL).

Data Presentation: Quantitative Data Summary

The following tables summarize key quantitative data from various validated HPLC methods for Osthol analysis.

Table 1: HPLC Method Parameters for Osthol Quantification

Plant Matrix	Column	Mobile Phase	Detection Wavelength	Retention Time (min)
Cnidium monnieri Fruit	Reversed-phase C18	Acetonitrile and aqueous solution with 0.6% triethylamine and 0.45% formic acid (gradient)	320 nm[1]	~20-22[1]
Rat Plasma (from Fructus Cnidii extract)	Hypersil ODS2	Methanol:0.4% acetic acid (65:35, v/v)	322 nm[2][3]	Not specified
Angelica pubescens Roots	Not specified	Not specified	Not specified	Not specified
Prangos pabularia	Agilent ZORBAX eclipse plus C18 (4.6×250 mm, 5 µm)	Water-methanol gradient	250 nm[4][5]	Not specified

Table 2: Method Validation Parameters for Osthol Quantification

Parameter	Reported Values
Linearity (r²)	> 0.999[1][2][3]
Linear Range	0.47 - 60 µM[1][6]; 0.0520 - 5.20 µg/mL[2][3]
Precision (RSD%)	Intra-day: < 5%; Inter-day: < 5%[1][6]
Accuracy (Recovery %)	98 - 101%[1][6]; 81.0% - 91.2%[2][3]
Limit of Detection (LOD)	0.2 µM[1]
Limit of Quantification (LOQ)	0.47 µM[1]; 0.0520 µg/mL[2][3]

Mandatory Visualizations

Caption: Experimental workflow for Osthol quantification.

Caption: Logical relationship of HPLC validation parameters.

References

• 1. Determination of osthol and its metabolites in a phase I reaction system and the Caco-2 cell model by HPLC-UV and LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. HPLC determination and pharmacokinetics of osthole in rat plasma after oral administration of Fructus Cnidii extract - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isolation, Cytotoxicity Evaluation and HPLC-Quantification of the Chemical Constituents from Prangos pabularia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. Determination of osthol and its metabolites in a phase I reaction system and the Caco-2 cell model by HPLC-UV and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Evaluating Osthol Cytotoxicity In Vitro

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for assessing the cytotoxic effects of Osthol, a natural coumarin compound, on various cancer cell lines using common in vitro cell-based assays.

Introduction

Osthol, a coumarin derivative isolated from plants such as Cnidium monnieri, has demonstrated a range of pharmacological activities, including anti-inflammatory, neuroprotective, and notably, anticancer properties.[1][2] Numerous studies have highlighted its potential to inhibit the proliferation of various cancer cells, induce apoptosis (programmed cell death), and cause cell cycle arrest.[3][4][5][6][7] The cytotoxic effects of Osthol are often attributed to its ability to modulate key signaling pathways, such as the PI3K/Akt pathway, which is crucial for cell survival and proliferation.[1][8] These characteristics make Osthol a compound of interest for cancer research and drug development. This document outlines the standard in vitro assays to quantify the cytotoxicity of Osthol and elucidate its mechanisms of action.

Data Presentation: Osthol Cytotoxicity (IC50)

The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency in inhibiting a specific biological or biochemical function. The following table summarizes the IC50 values of Osthol in various cancer cell lines, as reported in the literature. These values can vary depending on the cell line, exposure time, and assay conditions.

Cell Line	Cancer Type	IC50 (µM)	Exposure Time (h)	Reference
HeLa	Cervical Cancer	45.01 ± 3.91	48	[3]
Me-180	Cervical Cancer	88.95 ± 0.13	48	[3]
A549	Lung Cancer	46.2	Not Specified	[3]
FaDu	Head and Neck Squamous Cell Carcinoma	122.35 ± 11.63	24	[3]
FaDu	Head and Neck Squamous Cell Carcinoma	93.36 ± 8.71	48	[3]
OVCAR3	Ovarian Cancer	73.58	Not Specified	[3]
A2780	Ovarian Cancer	75.24	Not Specified	[3]
PC-3	Prostate Cancer	24.8	Not Specified	[3]
HepG2	Hepatocellular Carcinoma	0.186 (µmol/ml)	24	[9]
HepG2	Hepatocellular Carcinoma	0.158 (µmol/ml)	48	[9]
HepG2	Hepatocellular Carcinoma	0.123 (µmol/ml)	72	[9]
HeLa	Cervical Cancer	77.96	24	[10]
HeLa	Cervical Cancer	64.94	48	[10]

Experimental Protocols

Detailed methodologies for key experiments to evaluate Osthol's cytotoxicity are provided below.

Cell Viability and Proliferation Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[11][12] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Osthol (dissolved in a suitable solvent, e.g., DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[11][13]

• Solubilization solution (e.g., DMSO, or 10% SDS in 0.01 M HCl)[13]

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells/well in 100 µL of complete culture medium and incubate for 24 hours to allow for cell attachment.[14]

• Treatment: Prepare serial dilutions of Osthol in culture medium. Remove the old medium from the wells and add 100 µL of the different concentrations of Osthol. Include a vehicle control (medium with the same concentration of solvent used to dissolve Osthol) and a negative control (medium only).

• Incubation: Incubate the plate for the desired exposure times (e.g., 24, 48, 72 hours) at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL) to each well and incubate for another 4 hours at 37°C.[14]

• Formazan Solubilization: Carefully remove the medium containing MTT and add 150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[14] Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[15]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[13] A reference wavelength of 630 nm can be used to subtract background absorbance.[11]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the Osthol concentration to determine the IC50 value.

Membrane Integrity Assay (Lactate Dehydrogenase - LDH Assay)

The LDH assay is a cytotoxicity assay that measures the activity of lactate dehydrogenase released from damaged cells into the culture medium.[16][17] It is a reliable indicator of cell membrane integrity loss.

Materials:

• Supernatant from Osthol-treated and control cells

• LDH cytotoxicity assay kit

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Sample Collection: After the treatment period, carefully collect the cell culture supernatant from each well.

• LDH Assay:

  • Transfer the supernatant to a new 96-well plate.

  • Prepare positive controls for maximum LDH release by treating untreated cells with a lysis buffer provided in the kit.

  • Follow the manufacturer's instructions for the LDH cytotoxicity assay kit to measure the LDH activity in the supernatants. This typically involves adding a reaction mixture containing a substrate and a dye that changes color in the presence of LDH.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (usually 490 nm) using a microplate reader.[17]

• Data Analysis: Calculate the percentage of cytotoxicity using the formula provided by the kit manufacturer, which typically compares the LDH release from treated cells to that of the control and maximum release wells.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, thus staining late apoptotic and necrotic cells.

Materials:

• Osthol-treated and control cells

• Annexin V-FITC/PI apoptosis detection kit

• Binding buffer

• Flow cytometer

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with different concentrations of Osthol for the desired time.

• Cell Harvesting: After treatment, collect both adherent and floating cells. Centrifuge the cell suspension and wash the cell pellet with cold PBS.

• Staining: Resuspend the cells in 100 µL of binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.[18]

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Add 400 µL of binding buffer to each sample and analyze immediately using a flow cytometer.

Cell Cycle Analysis (Propidium Iodide Staining)

This method uses propidium iodide (PI) to stain the DNA of cells, and the DNA content is then analyzed by flow cytometry to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Osthol-treated and control cells

• PBS

• 70% cold ethanol

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Protocol:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations of Osthol.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol overnight at -20°C.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution containing PI and RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The data will show the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Reactive Oxygen Species (ROS) Production Assay

This assay measures the intracellular generation of reactive oxygen species, which can be an indicator of cellular stress and a trigger for apoptosis. Dichlorodihydrofluorescein diacetate (DCFH-DA) is a common probe used for this purpose.

Materials:

• Osthol-treated and control cells

• DCFH-DA probe

• Serum-free medium

• Flow cytometer or fluorescence microscope

Protocol:

• Cell Seeding and Treatment: Seed cells and treat with Osthol as described previously.

• Probe Loading: After treatment, wash the cells with serum-free medium and then incubate them with DCFH-DA solution in serum-free medium for 20-30 minutes at 37°C in the dark.

• Washing: Wash the cells with PBS to remove the excess probe.

• Analysis: Measure the fluorescence intensity using a flow cytometer or visualize the cells under a fluorescence microscope. An increase in fluorescence indicates an increase in intracellular ROS levels.

Visualizations

Experimental Workflow

Caption: Workflow for evaluating Osthol cytotoxicity.

Osthol-Induced Cytotoxicity Signaling Pathway

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Osthole: An up-to-date review of its anticancer potential and mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. ar.iiarjournals.org [ar.iiarjournals.org]
• 6. ar.iiarjournals.org [ar.iiarjournals.org]
• 7. Osthole induces apoptosis, suppresses cell-cycle progression and proliferation of cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Osthole induces cell cycle arrest and apoptosis in head and neck squamous cell carcinoma by suppressing the PI3K/AKT signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Antitumor effects of Osthol from Cnidium monnieri: an in vitro and in vivo study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. MTT assay protocol | Abcam [abcam.com]
• 12. researchhub.com [researchhub.com]
• 13. MTT assay overview | Abcam [abcam.com]
• 14. Osthole induces lung cancer cell apoptosis through inhibition of inhibitor of apoptosis family proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 15. cyrusbio.com.tw [cyrusbio.com.tw]
• 16. ozbiosciences.com [ozbiosciences.com]
• 17. LDH Cytotoxicity Assay Kit | Cell Signaling Technology [cellsignal.com]
• 18. spandidos-publications.com [spandidos-publications.com]

Application Notes and Protocols for In Vivo Efficacy Studies of Osthol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Osthol, a natural coumarin derivative extracted from plants such as Cnidium monnieri, has demonstrated a wide range of pharmacological activities, including anti-inflammatory, anti-cancer, neuroprotective, and metabolic regulatory effects.[1][2] These properties make it a promising candidate for drug development. This document provides detailed application notes and protocols for studying the in vivo efficacy of Osthol in various animal models, based on published research.

Data Presentation: Summary of In Vivo Efficacy Data

The following tables summarize the quantitative data from key in vivo studies on Osthol, categorized by therapeutic area.

Table 1: Anti-Cancer Efficacy of Osthol

Animal Model	Cancer Type	Osthol Dosage & Route	Key Findings	Reference
Nude Mice	Intrahepatic Cholangiocarcinoma (HCCC-9810 cells)	50 or 100 mg/kg, intraperitoneal injection every 2 days	Significant reduction in tumor size and weight.[3][4]	[3][4]
Nude Mice	Prostate Cancer	Not specified in abstract	Reduced tumor volume.	[3]
P-388 D1 tumor-bearing CDF(1) mice	Leukemia	30 mg/kg/day for 9 days, route not specified	Prolonged survival days (ILS% = 37).[5]	[5]
Nude Mice	Endometrial Cancer (JEC cells)	200 µM (in vitro), confirmed in vivo	Inhibited tumor growth.[6][7]	[6][7]
Mouse Model	Breast Cancer Metastasis to Bone	Not specified in abstract	Blocked breast cancer cell growth, migration, and invasion.[8]	[8]

Table 2: Anti-Inflammatory Efficacy of Osthol

Animal Model	Disease Model	Osthol Dosage & Route	Key Findings	Reference
BALB/c Mice	Dextran Sulphate Sodium (DSS)-induced Ulcerative Colitis	Not specified in abstract	Relieved symptoms, inhibited weight loss, colon shortening, and reduced DAI score. Reduced TNF-α levels.[9][10]	[9][10]
Rat Model	Collagen-Induced Arthritis	20 and 40 mg/kg	Significantly alleviated arthritic symptoms and improved erosion. Decreased levels of IL-1β, TNF-α, and IL-6.[11]	[11]
Mice	LPS-induced Acute Lung Injury	Not specified in abstract	Reduced lung injury.	[1]

Table 3: Neuroprotective Efficacy of Osthol

Animal Model	Disease Model	Osthol Dosage & Route	Key Findings	Reference
APP/PS1 Transgenic Mice	Alzheimer's Disease	8-week administration	Improved memory and cognition, reduced β-amyloid deposition.[12]	[12]
Rat Model	Alzheimer's Disease (Aβ25-35 injection)	12.5 or 25.0 mg/kg for 14 days, intraperitoneal	Significantly improved cognitive impairment and protected hippocampal neurons.[13]	[13]
APP/PS1 Transgenic Mice	Alzheimer's Disease	Not specified in abstract	Restored cognitive functions and reduced Aβ plague production.[14]	[14]

Table 4: Efficacy of Osthol in Metabolic Syndrome

Animal Model	Disease Model	Osthol Dosage & Route	Key Findings	Reference
Rats	High-Fat/High-Sugar Diet	30 or 40 mg/kg/day	Prevented the development of metabolic syndrome and ameliorated kidney damage.[15][16][17]	[15][16][17]
Male Wistar Rats	High-Fat/Sugar Diet	40 mg/kg/day in food for 30 days	Reversed the increase in cardiac fructose, uric acid, and triglycerides. Prevented cardiac hypertrophy and oxidative stress.[18]	[18]

Experimental Protocols

Anti-Cancer Efficacy in a Xenograft Mouse Model

This protocol is based on studies of intrahepatic cholangiocarcinoma.[3][4]

Workflow Diagram:

Caption: Experimental workflow for assessing the anti-cancer efficacy of Osthol in a xenograft mouse model.

Methodology:

• Cell Culture: Culture HCCC-9810 intrahepatic cholangiocarcinoma cells under standard conditions.

• Animal Model: Use female BALB/c nude mice (4-6 weeks old).

• Tumor Cell Implantation: Subcutaneously inject 5 x 106 HCCC-9810 cells into the right flank of each mouse.

• Treatment Groups:

  • Control Group: Administer corn oil intraperitoneally every 2 days.

  • Osthol Group 1: Administer 50 mg/kg Osthol (dissolved in corn oil) intraperitoneally every 2 days.

  • Osthol Group 2: Administer 100 mg/kg Osthol (dissolved in corn oil) intraperitoneally every 2 days.

• Efficacy Evaluation:

  • Measure tumor volume every 2 days using a caliper (Volume = 0.5 x length x width2).

  • Monitor body weight to assess toxicity.

• Endpoint Analysis:

  • After the designated treatment period, euthanize the mice.

  • Excise the tumors and measure their weight.

  • Perform Western blot analysis on tumor lysates to assess the expression of apoptosis-related proteins such as Bcl-2, Bax, p-Akt, and cleaved-PARP.[3][4]

Anti-Inflammatory Efficacy in a DSS-Induced Colitis Mouse Model

This protocol is based on studies of ulcerative colitis.[9][10]

Workflow Diagram:

Caption: Experimental workflow for assessing the anti-inflammatory efficacy of Osthol in a DSS-induced colitis mouse model.

Methodology:

• Animal Model: Use BALB/c mice.

• Induction of Colitis: Administer 3.5% (w/v) dextran sulphate sodium (DSS) in the drinking water for 7 consecutive days.[9][10]

• Treatment Groups:

  • Control Group: Administer the vehicle (e.g., saline or corn oil) via intragastric gavage daily.

  • Osthol Group: Administer Osthol at the desired dosage via intragastric gavage daily.

• Efficacy Evaluation:

  • Monitor body weight daily.

  • Calculate the Disease Activity Index (DAI) score daily based on weight loss, stool consistency, and rectal bleeding.

• Endpoint Analysis:

  • On day 7, euthanize the mice.

  • Measure the length of the colon.

  • Collect colon tissue for histopathological examination (H&E staining).

  • Measure myeloperoxidase (MPO) activity in the colon tissue as an indicator of neutrophil infiltration.

  • Determine the levels of TNF-α in the serum and colon tissue using ELISA.

  • Perform Western blot analysis on colon tissue lysates to assess the expression of proteins in the NF-κB pathway (e.g., p65, p-IκBα, IκBα).[9]

Neuroprotective Efficacy in an Alzheimer's Disease Rat Model

This protocol is based on studies using Aβ25-35-induced Alzheimer's disease in rats.[13]

Workflow Diagram:

Caption: Experimental workflow for assessing the neuroprotective efficacy of Osthol in an Alzheimer's disease rat model.

Methodology:

• Animal Model: Use adult male Sprague-Dawley rats.

• Induction of Alzheimer's Disease: Administer an intracerebroventricular injection of aggregated β-amyloid peptide (25-35).[13]

• Treatment Groups:

  • Control Group: Administer the vehicle intraperitoneally for 14 consecutive days.

  • Osthol Group 1: Administer 12.5 mg/kg Osthol intraperitoneally for 14 consecutive days.[13]

  • Osthol Group 2: Administer 25.0 mg/kg Osthol intraperitoneally for 14 consecutive days.[13]

• Behavioral Testing:

  • Perform the Morris Water Maze test to assess spatial learning and memory.

• Endpoint Analysis:

  • After behavioral testing, euthanize the rats.

  • Perfuse the brains and collect them for histological analysis.

  • Perform Nissl staining or immunohistochemistry on hippocampal sections to assess neuronal damage and survival.

Signaling Pathways Modulated by Osthol

PI3K/Akt Signaling Pathway in Cancer

Osthol has been shown to induce apoptosis and inhibit the proliferation of cancer cells by suppressing the PI3K/Akt signaling pathway.[4]

Caption: Osthol inhibits the PI3K/Akt pathway, leading to apoptosis in cancer cells.

NF-κB and MAPK Signaling Pathways in Inflammation

Osthol exerts its anti-inflammatory effects by blocking the activation of the NF-κB and MAPK/p38 pathways.[9]

Caption: Osthol inhibits inflammatory responses by blocking the NF-κB and MAPK/p38 pathways.

Nrf2 Signaling Pathway in Neuroprotection

Osthol has been shown to provide neuroprotection by modulating oxidative stress, particularly through the Nrf2 signaling pathway.[12][19]

Caption: Osthol promotes neuroprotection by activating the Nrf2 antioxidant response pathway.

Conclusion

The presented application notes and protocols provide a framework for conducting in vivo efficacy studies of Osthol in various disease models. Researchers should adapt these protocols to their specific experimental needs and institutional guidelines. The consistent demonstration of Osthol's efficacy across multiple animal models underscores its potential as a therapeutic agent for a range of diseases. Further research is warranted to elucidate its mechanisms of action and to translate these preclinical findings into clinical applications.

References

• 1. mdpi.com [mdpi.com]
• 2. Osthole: A Review on Its Bioactivities, Pharmacological Properties, and Potential as Alternative Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Osthole induces apoptosis and suppresses proliferation via the PI3K/Akt pathway in intrahepatic cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antitumor effects of Osthol from Cnidium monnieri: an in vitro and in vivo study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Osthole: An up-to-date review of its anticancer potential and mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Osthole: An up-to-date review of its anticancer potential and mechanisms of action [frontiersin.org]
• 8. Potential Anticancer Properties of Osthol: A Comprehensive Mechanistic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The in vitro and in vivo anti-inflammatory effect of osthole, the major natural coumarin from Cnidium monnieri (L.) Cuss, via the blocking of the activation of the NF-κB and MAPK/p38 pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Osthole improves collagen-induced arthritis in a rat model through inhibiting inflammation and cellular stress - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Studies on the Neuroprotection of Osthole on Glutamate-Induced Apoptotic Cells and an Alzheimer's Disease Mouse Model via Modulation Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Osthole improves synaptic plasticity in the hippocampus and cognitive function of Alzheimer's disease rats via regulating glutamate - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Osthole Stimulated Neural Stem Cells Differentiation into Neurons in an Alzheimer's Disease Cell Model via Upregulation of MicroRNA-9 and Rescued the Functional Impairment of Hippocampal Neurons in APP/PS1 Transgenic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Osthol Ameliorates Kidney Damage and Metabolic Syndrome Induced by a High-Fat/High-Sugar Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Osthol Ameliorates Kidney Damage and Metabolic Syndrome Induced by a High-Fat/High-Sugar Diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. Osthole: an overview of its sources, biological activities, and modification development - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of Osthol from Crude Extracts

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed techniques and protocols for the purification of Osthol, a bioactive coumarin, from crude plant extracts. The methodologies described herein are essential for obtaining high-purity Osthol for research, development, and potential therapeutic applications.

Osthol (7-methoxy-8-(3-methyl-2-butenyl)coumarin) is a natural compound predominantly found in plants of the Apiaceae family, such as Cnidium monnieri (L.) Cusson. It has garnered significant interest due to its wide range of pharmacological activities, including neuroprotective, anti-inflammatory, anti-cancer, and osteogenic effects.[1][2][3] The efficacy and safety of Osthol in preclinical and clinical studies are highly dependent on its purity. Therefore, robust and efficient purification methods are critical.

This application note details several effective techniques for Osthol purification, including High-Speed Counter-Current Chromatography (HSCCC), Column Chromatography, and Recrystallization. For each method, a comprehensive protocol is provided, along with expected yields and purity levels to guide researchers in selecting the most appropriate technique for their specific needs.

Quantitative Data Summary

The following tables summarize the quantitative data from various studies on the purification of Osthol, providing a comparative overview of the efficiency of different methods.

Table 1: Purification of Osthol using High-Speed Counter-Current Chromatography (HSCCC)

Starting Material	Amount of Crude Extract (mg)	Solvent System (v/v/v/v)	Yield of Osthol (mg)	Purity of Osthol (%)	Recovery (%)	Reference
Cnidium monnieri	308	n-hexane-ethyl acetate-methanol-water (1:1:1:1 and 5:5:6:4)	88.3	>98	Not Reported	[4]
Cnidium monnieri	150	light petroleum-ethyl acetate-methanol-water (5:5:5:5, 5:5:6:4, and 5:5:6.5:3.5)	50.6	100	Not Reported	[5][6]

Table 2: Extraction Yield of Osthol using Optimized Solvent Extraction

Plant Material	Extraction Method	Optimal Conditions	Yield of Osthol (mg/g dried sample)	Reference
Cnidium monnieri fruits	Methanol Extraction	97.7% Methanol, 30.3 min extraction time, 1500 mg/10 mL sample/solvent ratio	15.0	[7]

Experimental Protocols

High-Speed Counter-Current Chromatography (HSCCC) for Osthol Purification

HSCCC is a liquid-liquid partition chromatography technique that offers high resolution and sample loading capacity, making it ideal for the preparative separation of natural products like Osthol.

Protocol based on Wei et al., 2004 and Liu et al., 2004: [4][6]

1.1. Materials and Equipment:

• Preparative HSCCC instrument

• HPLC system for purity analysis

• Rotary evaporator

• Solvents: n-hexane, ethyl acetate, methanol, light petroleum (analytical grade)

• Deionized water

• Crude extract of Cnidium monnieri

1.2. Solvent System Preparation:

• Prepare the two-phase solvent systems by mixing the component solvents in the specified volume ratios (e.g., n-hexane-ethyl acetate-methanol-water at 1:1:1:1 and 5:5:6:4 v/v/v/v, or light petroleum-ethyl acetate-methanol-water at 5:5:5:5, 5:5:6:4, and 5:5:6.5:3.5 v/v/v/v).[4][6]

• Thoroughly mix the solvents in a separatory funnel and allow the phases to separate.

• Degas both the upper (stationary) phase and the lower (mobile) phase before use.

1.3. HSCCC Instrument Setup and Operation:

• Fill the multilayer coil column entirely with the stationary phase (upper phase).

• Set the apparatus to rotate at the desired speed (e.g., 900 rpm).[5]

• Pump the mobile phase (lower phase) into the head end of the column at a specific flow rate (e.g., 2.0 mL/min).[5]

• Once hydrodynamic equilibrium is reached (when the mobile phase emerges from the tail outlet), the system is ready for sample injection.

1.4. Sample Preparation and Injection:

• Dissolve the crude extract (e.g., 150 mg or 308 mg) in a suitable volume of the biphasic solvent system (e.g., a mixture of the stationary and mobile phases).[4][5]

• Inject the sample solution into the column through the injection valve.

1.5. Fraction Collection and Analysis:

• Continuously monitor the effluent from the outlet of the column with a UV detector.

• Collect fractions at regular intervals.

• For stepwise elution, after a certain period (e.g., 100 min), switch to the next mobile phase composition.[5]

• Analyze the purity of the collected fractions containing the target compound (Osthol) by HPLC.

• Pool the fractions with high-purity Osthol and evaporate the solvent using a rotary evaporator to obtain the purified compound.

Silica Gel Column Chromatography for Osthol Purification

Column chromatography is a widely used and economical technique for the purification of natural products.

General Protocol based on principles of column chromatography: [8][9][10]

2.1. Materials and Equipment:

• Glass column

• Silica gel (100-200 mesh or 200-300 mesh)

• Solvents: Petroleum ether, ethyl acetate, dichloromethane (analytical grade)

• Rotary evaporator

• TLC plates for monitoring fractions

• Crude extract of Cnidium monnieri

2.2. Column Packing:

• Prepare a slurry of silica gel in the initial, least polar eluting solvent (e.g., petroleum ether).

• Pour the slurry into the column and allow the silica gel to settle, ensuring a uniform and compact bed.

• Drain the excess solvent until the solvent level is just above the silica gel bed. Do not let the column run dry.

2.3. Sample Loading:

• Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., dichloromethane).

• Alternatively, adsorb the crude extract onto a small amount of silica gel by dissolving the extract, adding silica gel, and evaporating the solvent.

• Carefully load the sample onto the top of the silica gel bed.

2.4. Elution:

• Begin elution with the least polar solvent (e.g., petroleum ether).

• Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., ethyl acetate or dichloromethane) in a stepwise or gradient manner. A common gradient could be increasing percentages of ethyl acetate in petroleum ether.

• Maintain a constant flow rate.

2.5. Fraction Collection and Analysis:

• Collect fractions of the eluate in test tubes.

• Monitor the separation by spotting the collected fractions on TLC plates and visualizing under UV light.

• Combine the fractions that show a pure spot corresponding to Osthol.

• Evaporate the solvent from the pooled fractions using a rotary evaporator to yield the purified Osthol.

Recrystallization for Final Purification of Osthol

Recrystallization is a powerful technique for purifying solid compounds to a very high degree, assuming a suitable solvent is found.[11][12]

General Protocol: [11][12][13][14][15]

3.1. Materials and Equipment:

• Crystallizing dish or Erlenmeyer flask

• Heating source (hot plate or water bath)

• Filtration apparatus (Büchner funnel, filter paper, vacuum flask)

• Solvents: Ethanol, methanol, or a mixture of solvents

• Partially purified Osthol

3.2. Solvent Selection:

• The ideal solvent should dissolve Osthol well at high temperatures but poorly at low temperatures.[12]

• Impurities should either be insoluble at high temperatures or remain soluble at low temperatures.

• Ethanol or methanol are often suitable solvents for coumarins.

3.3. Recrystallization Procedure:

• Place the impure Osthol solid in a flask.

• Add a minimal amount of the chosen solvent.

• Gently heat the mixture while stirring until the Osthol is completely dissolved. Add more hot solvent dropwise if necessary to achieve full dissolution.[11]

• If there are insoluble impurities, perform a hot filtration to remove them.

• Allow the hot, saturated solution to cool down slowly to room temperature. Crystal formation should begin.[14]

• To maximize the yield, the flask can be placed in an ice bath after it has reached room temperature.[11]

3.4. Crystal Collection and Drying:

• Collect the formed crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold solvent to remove any adhering impurities.

• Dry the crystals in a desiccator or a vacuum oven to remove all traces of the solvent.

Visualizations

Experimental Workflow

The following diagram illustrates a general workflow for the purification of Osthol from a crude plant extract.

References

• 1. mdpi.com [mdpi.com]
• 2. Osthole: A Multifunctional Natural Compound with Potential Anticancer, Antioxidant and Anti-inflammatory Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Osthole: an overview of its sources, biological activities, and modification development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preparative isolation of osthol and xanthotoxol from Common Cnidium Fruit (Chinese traditional herb) using stepwise elution by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tautobiotech.com [tautobiotech.com]
• 6. Preparative isolation and purification of coumarins from Cnidium monnieri (L.) Cusson by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. akjournals.com [akjournals.com]
• 9. mdpi.com [mdpi.com]
• 10. youtube.com [youtube.com]
• 11. m.youtube.com [m.youtube.com]
• 12. youtube.com [youtube.com]
• 13. m.youtube.com [m.youtube.com]
• 14. m.youtube.com [m.youtube.com]
• 15. youtube.com [youtube.com]

Osthole Administration in Rodent Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for the administration of osthole in rodent models of various human diseases. Osthole, a natural coumarin derivative, has demonstrated significant therapeutic potential in preclinical studies. These guidelines are intended to facilitate reproducible and effective in vivo evaluation of this compound.

Quantitative Data Summary

The following tables summarize the effective dosages, administration routes, and treatment durations of osthole in various rodent studies.

Table 1: Osthole Administration in Osteoporosis Rodent Models

Rodent Model	Administration Route	Dosage	Treatment Frequency & Duration	Key Outcomes
Ovariectomized (OVX) Rats	Oral Gavage	9 mg/kg/day	5 days/week for 4 weeks	Prevented cancellous bone loss in the femoral neck.[1][2]
Ovariectomized (OVX) Rats	Intraperitoneal Injection	5 mg/kg/day	8 weeks	Significantly reversed ovariectomy-induced bone loss.[3]
Ovariectomized (OVX) Rats	Oral Gavage	100 mg/kg/day	Daily for 8 weeks	Reversed bone loss.[4][5]
Aged Mice	Intraperitoneal Injection	5 mg/kg/day	4 weeks	Inhibited osteoclast formation and suppressed bone loss.[1]
5/6 Nephrectomy Mice	Intraperitoneal Injection	5 mg/kg/day	2 months	Protected against bone loss by inhibiting osteoclast activity.[1]

Table 2: Osthole Administration in Neuroprotection Rodent Models

Rodent Model	Administration Route	Dosage	Treatment Protocol	Key Outcomes
Middle Cerebral Artery Occlusion (MCAO) Rats (Acute Ischemic Stroke)	Intraperitoneal Injection	10, 20, 40 mg/kg	30 minutes before MCAO	Significantly reduced infarct volume, neurological deficit, and brain edema.[6]
Middle Cerebral Artery Occlusion (MCAO) Rats (Cerebral Ischemia/Reperfusion)	Intraperitoneal Injection	40 mg/kg	30 minutes before cerebral ischemia	Attenuated cerebral dysfunction and histologic damage; suppressed neuronal apoptosis.[7]
Traumatic Brain Injury (TBI) Rats	Intraperitoneal Injection	10, 20, 40 mg/kg	30 minutes before TBI	Reduced neurological deficits, cerebral edema, and hippocampal neuron loss.[8]
APP/PS1 Transgenic Mice (Alzheimer's Disease)	Intranasal Administration	2.5 mg/kg	Not specified	Improved cognitive impairment and reduced Aβ levels.[9]

Table 3: Osthole Administration in Anti-inflammatory Rodent Models

Rodent Model	Administration Route	Dosage	Treatment Frequency & Duration	Key Outcomes
Dextran Sulphate Sodium (DSS)-induced Ulcerative Colitis Mice	Intragastric Administration	Not specified	Daily for 7 days	Relieved symptoms of ulcerative colitis.[10]
Dinitrobenzene Sulfonic Acid (DNBS)-induced Colitis Rats	Oral Administration	50 mg/kg	Daily for 7 days	Improved body weight and reduced colonic inflammation.[11]
Collagen-induced Arthritis Rats	Not specified	20, 40 mg/kg	Not specified	Alleviated arthritic symptoms and reduced inflammatory cytokines.[12]
Myocardial Ischemia/Reperfusion Rats	Intraperitoneal Injection	1, 10, 50 mg/kg	Upon initiation of myocardial ischemia	Suppressed lipid peroxidation and expression of inflammatory cytokines.[13]
Renal Ischemia/Reperfusion Injury Rats	Intraperitoneal Injection	5, 10, 20, 40 mg/kg	45 minutes prior to renal ischemia	Improved renal function and reduced histological damage.[14]

Experimental Protocols

Preparation of Osthole for Administration

Osthole is poorly soluble in water, necessitating its dissolution or suspension in an appropriate vehicle for in vivo administration.

Materials:

• Osthole powder

• Vehicle: Corn oil, saline with a solubilizing agent (e.g., Tween 80, DMSO), or as specified in the study protocol.

• Sterile tubes

• Vortex mixer

• Sonicator (optional)

Protocol:

• Calculate the required amount of osthole based on the desired dose and the body weight of the animals.

• Accurately weigh the osthole powder.

• Prepare the chosen vehicle. For a suspension in corn oil, simply add the osthole powder to the oil. For solutions, dissolve osthole in a small amount of a solubilizing agent like DMSO first, and then dilute with saline to the final concentration. The final concentration of the solubilizing agent should be minimal and non-toxic to the animals.

• Add the weighed osthole to the vehicle in a sterile tube.

• Vortex the mixture vigorously until the osthole is completely dissolved or a uniform suspension is formed.

• Sonication can be used to aid in dissolution or to create a more uniform suspension.

Administration Protocols

Oral gavage is a common method for precise oral administration of substances.[15][16][17]

Materials:

• Prepared osthole solution/suspension

• Appropriately sized gavage needle (20-22 gauge for mice, 16-18 gauge for rats, with a ball tip)[15][18]

• Syringe

Protocol:

• Restrain the animal firmly but gently. For mice, this can be done by scruffing the neck and back. For rats, a two-person technique or a towel wrap may be necessary.[15][18]

• Measure the gavage needle from the tip of the animal's nose to the last rib to estimate the distance to the stomach.[15]

• With the animal in an upright position, insert the gavage needle into the mouth and advance it along the hard palate towards the back of the throat.[15]

• Gently guide the needle into the esophagus. The animal should swallow the tube. Do not force the needle. If resistance is met, withdraw and restart.[16][17]

• Once the needle is in place, administer the osthole solution/suspension slowly and steadily.

• Withdraw the needle gently and return the animal to its cage.

• Monitor the animal for any signs of distress.

IP injection is a common route for systemic administration of drugs.[19][20][21][22]

Materials:

• Prepared osthole solution

• Sterile syringe and needle (25-27 gauge for mice, 23-25 gauge for rats)[20][21]

• 70% alcohol swabs

Protocol:

• Restrain the animal in dorsal recumbency (on its back) with the head tilted slightly downward.[19]

• Locate the injection site in the lower right quadrant of the abdomen to avoid the cecum and bladder.[19]

• Disinfect the injection site with a 70% alcohol swab.[19]

• Insert the needle, bevel up, at a 10-20 degree angle to the abdominal wall.

• Aspirate to ensure no fluid (e.g., urine, blood) is drawn into the syringe, which would indicate improper placement.[19]

• If aspiration is clear, inject the osthole solution.

• Withdraw the needle and return the animal to its cage.

• Monitor the animal for any adverse reactions.

Signaling Pathway Diagrams

The therapeutic effects of osthole are mediated through the modulation of various signaling pathways. The following diagrams illustrate some of the key pathways involved.

Caption: Osthole inhibits the NF-κB signaling pathway.

Caption: Osthole modulates the MAPK signaling pathway.

Caption: Osthole's role in the PI3K/Akt signaling pathway.

Caption: Osthole promotes osteogenesis via the cAMP/CREB pathway.[23]

References

• 1. Review on the protective activity of osthole against the pathogenesis of osteoporosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of osthole on postmenopausal osteoporosis using ovariectomized rats; comparison to the effects of estradiol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Osthole Stimulates Osteoblast Differentiation and Bone Formation by Activation of β-Catenin–BMP Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Neuroprotective effect of osthole against acute ischemic stroke on middle cerebral ischemia occlusion in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Neuroprotection of Osthole against Cerebral Ischemia/Reperfusion Injury through an Anti-apoptotic Pathway in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Neuroprotective effects of osthole pretreatment against traumatic brain injury in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Osthole/borneol thermosensitive gel via intranasal administration enhances intracerebral bioavailability to improve cognitive impairment in APP/PS1 transgenic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The in vitro and in vivo anti-inflammatory effect of osthole, the major natural coumarin from Cnidium monnieri (L.) Cuss, via the blocking of the activation of the NF-κB and MAPK/p38 pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Therapeutic efficacy of osthole against dinitrobenzene sulphonic acid induced-colitis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Osthole improves collagen-induced arthritis in a rat model through inhibiting inflammation and cellular stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Protective effects of osthole against myocardial ischemia/reperfusion injury in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. spandidos-publications.com [spandidos-publications.com]
• 15. uac.arizona.edu [uac.arizona.edu]
• 16. researchanimaltraining.com [researchanimaltraining.com]
• 17. research.sdsu.edu [research.sdsu.edu]
• 18. animalcare.ubc.ca [animalcare.ubc.ca]
• 19. Intraperitoneal Injection in Rats | Animals in Science [queensu.ca]
• 20. animalcare.ubc.ca [animalcare.ubc.ca]
• 21. researchgate.net [researchgate.net]
• 22. research.vt.edu [research.vt.edu]
• 23. Osthole Enhances Osteogenesis in Osteoblasts by Elevating Transcription Factor Osterix via cAMP/CREB Signaling In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Osthol's Effects on Neurons

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for investigating the neuroprotective and neuro-regenerative effects of Osthol, a natural coumarin compound, on neuronal cells in vitro. The following protocols are designed to ensure reproducibility and accuracy in assessing the impact of Osthol on neuronal viability, neurite outgrowth, and key signaling pathways.

Introduction to Osthol and its Neurological Effects

Osthol, derived from the fruit of Cnidium monnieri, has demonstrated a range of pharmacological activities, including neuroprotective properties.[1][2] In vitro and in vivo studies have shown its potential in models of neurodegenerative diseases and ischemic injury.[3][4] The neuroprotective effects of Osthol are attributed to its ability to modulate several key signaling pathways, including the Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-regulated kinase (ERK), Phosphoinositide 3-kinase (PI3K)/Akt, and Wnt/β-catenin pathways.[5][6][7] These pathways are crucial for neuronal survival, differentiation, and apoptosis.[7][8][9]

Recommended Cell Culture Models

The choice of neuronal cell model is critical for studying the specific effects of Osthol. The following are recommended and well-characterized models for neuroprotection and neurite outgrowth studies.

• SH-SY5Y Human Neuroblastoma Cells: A versatile cell line that can be differentiated into a more mature neuronal phenotype.[7][10] They are widely used for studying neurotoxicity, neuroprotection, and mechanisms of neurodegenerative diseases.[10]

• PC12 Rat Pheochromocytoma Cells: These cells differentiate into sympathetic neuron-like cells in the presence of Nerve Growth Factor (NGF), making them an excellent model for studying neurite outgrowth and neuronal differentiation.[8][11]

• Primary Cortical Neurons: Isolated from embryonic rodents, these cells provide a model that closely mimics the in vivo environment of the central nervous system.[1][5]

Quantitative Data Summary

The following tables summarize key quantitative parameters for designing and interpreting experiments with Osthol.

Table 1: Recommended Osthol Concentrations for In Vitro Neuronal Studies

Parameter	Concentration Range	Cell Type(s)	Observation	Reference(s)
Neuroprotection	10 - 100 µM	SH-SY5Y, PC12, Primary Cortical Neurons	Increased cell viability, reduced apoptosis	[12][13]
Neurite Outgrowth	10 - 50 µM	PC12, Differentiated SH-SY5Y	Promotion of neurite extension and branching	[14]
Signaling Pathway Modulation	10 - 100 µM	SH-SY5Y, PC12	Activation of PI3K/Akt and ERK pathways	[3][6]

Table 2: Typical Seeding Densities for Neuronal Cell Culture

Cell Line	Seeding Density (cells/cm²)	Culture Vessel (Example)	Purpose	Reference(s)
SH-SY5Y (undifferentiated)	1 - 2 x 10⁴	96-well plate	Viability assays	[3]
SH-SY5Y (for differentiation)	0.5 - 1 x 10⁴	6-well plate	Western blotting, Immunofluorescence	[7]
PC12 (for differentiation)	1 - 2 x 10⁴	96-well plate	Neurite outgrowth assays	[8][15]
Primary Cortical Neurons	2 - 5 x 10⁴	Poly-D-lysine/Laminin coated plates	General culture and assays	[1][5]

Experimental Protocols

Neuronal Cell Culture and Differentiation

4.1.1. SH-SY5Y Cell Culture and Differentiation Protocol

• Culture Medium: DMEM/F12 supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Differentiation Medium: DMEM/F12 with 1% FBS, 1% Penicillin-Streptomycin, and 10 µM Retinoic Acid (RA).

• Procedure:

  • Culture undifferentiated SH-SY5Y cells in T-75 flasks at 37°C in a humidified 5% CO₂ incubator.

  • For differentiation, seed cells at the desired density in appropriate culture vessels.

  • After 24 hours, replace the culture medium with differentiation medium.

  • Maintain the cells in differentiation medium for 5-7 days, changing the medium every 2-3 days, to induce a mature neuronal phenotype.[7]

4.1.2. PC12 Cell Culture and Differentiation Protocol

• Culture Medium: RPMI-1640 medium supplemented with 10% horse serum, 5% FBS, and 1% Penicillin-Streptomycin.

• Differentiation Medium: RPMI-1640 with 1% horse serum, 1% Penicillin-Streptomycin, and 50-100 ng/mL Nerve Growth Factor (NGF).

• Procedure:

  • Culture PC12 cells on collagen-coated plates.

  • To induce differentiation, replace the culture medium with differentiation medium containing NGF.

  • Neurite outgrowth should be observable within 1-3 days of NGF treatment.[12]

4.1.3. Primary Cortical Neuron Culture Protocol

• Materials: Embryonic day 17-18 (E17-E18) rat or mouse embryos, Neurobasal medium, B-27 supplement, GlutaMAX, Penicillin-Streptomycin, Papain, DNase I.

• Procedure:

  • Coat culture plates with Poly-D-Lysine and Laminin.

  • Dissect cortices from embryonic brains under sterile conditions.

  • Dissociate the tissue enzymatically with Papain and DNase I, followed by mechanical trituration.

  • Plate the dissociated neurons onto the coated plates in Neurobasal medium supplemented with B-27 and GlutaMAX.

  • Maintain the culture at 37°C in a humidified 5% CO₂ incubator.[1][5]

Osthol Treatment

• Prepare a stock solution of Osthol in DMSO.

• Dilute the stock solution in the appropriate cell culture medium to achieve the final desired concentrations (e.g., 10, 25, 50, 100 µM).

• For neuroprotection studies, pre-treat the cells with Osthol for a specified period (e.g., 2-24 hours) before inducing neuronal injury with a neurotoxin (e.g., H₂O₂, 6-OHDA, glutamate).[3][12]

• For neurite outgrowth studies, add Osthol to the differentiation medium.

• Include a vehicle control (medium with the same concentration of DMSO used for the highest Osthol concentration) in all experiments.

Cell Viability Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Seed cells in a 96-well plate and treat with Osthol and/or a neurotoxin as described above.

• After the treatment period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

• Incubate the plate for 4 hours at 37°C.

• Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

Neurite Outgrowth Assay (Immunofluorescence)

This assay visualizes and quantifies the extent of neurite formation.[16]

• Culture and treat cells on coverslips or in imaging-compatible plates.

• Fix the cells with 4% paraformaldehyde in PBS for 15-20 minutes.

• Permeabilize the cells with 0.1-0.25% Triton X-100 in PBS for 10 minutes.

• Block non-specific binding with a blocking buffer (e.g., 5% goat serum in PBS) for 1 hour.

• Incubate with a primary antibody against a neuronal marker, such as β-III tubulin or MAP2, overnight at 4°C.

• Wash with PBS and incubate with a fluorescently labeled secondary antibody for 1-2 hours at room temperature.

• Counterstain nuclei with DAPI.

• Mount the coverslips and acquire images using a fluorescence microscope.

• Analyze neurite length and branching using software such as ImageJ with the NeuronJ plugin.[17]

Western Blotting for Signaling Pathway Analysis

This technique is used to detect and quantify the expression levels of key proteins in the MAPK/ERK and PI3K/Akt pathways.[18]

• After treatment, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Separate equal amounts of protein (20-40 µg) by SDS-PAGE.

• Transfer the proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies against total and phosphorylated forms of ERK and Akt overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Visualizations

Caption: Workflow for assessing Osthol's neuroprotective effects.

References

• 1. Protocol for Culturing Rat Cortical Neurons: R&D Systems [rndsystems.com]
• 2. Primary Neuron Culture from Embryonic Rats [protocols.io]
• 3. benchchem.com [benchchem.com]
• 4. 2.2. Primary cortical neuron isolation and culture [bio-protocol.org]
• 5. Optimized Protocols for the Isolation and Culture of Primary Neurons from Rat Cortex, Hippocampus, Spinal Cord, and Dorsal Root Ganglia [integrmed.org]
• 6. Video: Isolation and Culture of Rat Embryonic Neural Cells: A Quick Protocol [jove.com]
• 7. cyagen.com [cyagen.com]
• 8. researchgate.net [researchgate.net]
• 9. Neurite Outgrowth, Neurotoxicity | Molecular Devices [moleculardevices.com]
• 10. accegen.com [accegen.com]
• 11. "Differentiating PC12 Cells to Evaluate Neurite Densities Through Live-" by Jordyn Karliner and Diane E Merry [jdc.jefferson.edu]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. jdc.jefferson.edu [jdc.jefferson.edu]
• 16. criver.com [criver.com]
• 17. Using ImageJ to Assess Neurite Outgrowth in Mammalian Cell Cultures: Research Data Quantification Exercises in Undergraduate Neuroscience Lab - PMC [pmc.ncbi.nlm.nih.gov]
• 18. PI3K/AKT/MTOR and ERK1/2-MAPK signaling pathways are involved in autophagy stimulation induced by caloric restriction or caloric restriction mimetics in cortical neurons - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Western Blot Analysis of Osthol-Treated Cancer Cell Lysates

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing western blot analysis for investigating the effects of Osthol, a natural coumarin compound, on various cancer cell lines. This document outlines detailed protocols for cell treatment, protein extraction, and immunoblotting, along with a summary of expected quantitative changes in key signaling proteins. The provided signaling pathway diagrams and experimental workflow offer a visual representation of the molecular mechanisms influenced by Osthol and the steps involved in their analysis.

Data Presentation: Quantitative Effects of Osthol on Key Signaling Proteins

The following tables summarize the dose-dependent effects of Osthol on the expression and phosphorylation of critical proteins in various cancer cell signaling pathways, as determined by western blot analysis.

Cancer Type	Cell Line	Osthol Concentration (µM)	Target Protein	Observed Effect	Reference
Breast Cancer	BT-474	50, 100	p-Akt, p-ERK1/2	Decreased	[1]
Breast Cancer	MCF-7	50, 100	p-Akt, p-ERK1/2	Increased	[1]
Breast Cancer	BT-474, MCF-7	Not Specified	GRP78	Increased	[1]
Cervical Cancer	HeLa, SiHa	20, 40, 80	Vimentin, N-cadherin, MMP-2, MMP-9	Decreased	[2]
Cervical Cancer	HeLa, SiHa	20, 40, 80	E-cadherin	Increased	[2]
Cervical Cancer	HeLa	40, 80, 120, 160, 200, 240	Bcl-2	Decreased	[2]
Cervical Cancer	HeLa	40, 80, 120, 160, 200, 240	Bax, Cleaved Caspase-3, Cleaved Caspase-9	Increased	[2]
Intrahepatic Cholangiocarcinoma	HCCC-9810, RBE	50, 150, 200	Bcl-2, p-PI3K, p-Akt	Decreased	[3]
Intrahepatic Cholangiocarcinoma	HCCC-9810, RBE	50, 150, 200	Bax, Cleaved Caspase-3, Cleaved Caspase-9, Cleaved PARP	Increased	[3]
Lung Cancer	A549	50, 100, 150	Cyclin B1, p-Cdc2, Bcl-2, p-Akt	Decreased	[4]
Lung Cancer	A549	50, 100, 150	Bax	Increased	[4]
Colorectal Cancer	HCT116	Not Specified	NFKB1, HIF1A, p-Akt, p-mTOR, GSK3B	Decreased	[5]
Colorectal Cancer	HCT116	Not Specified	CASP3, p-GSK3B (Ser9)	Increased	[5]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways modulated by Osthol in cancer cells and the general workflow for western blot analysis.

References

• 1. Inhibitory Effects of Osthole on Human Breast Cancer Cell Progression via Induction of Cell Cycle Arrest, Mitochondrial Dysfunction, and ER Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Osthole enhances antitumor activity and irradiation sensitivity of cervical cancer cells by suppressing ATM/NF-κB signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Osthole induces apoptosis and suppresses proliferation via the PI3K/Akt pathway in intrahepatic cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Osthole induces G2/M arrest and apoptosis in lung cancer A549 cells by modulating PI3K/Akt pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. [Mechanism of osthole against colorectal cancer based on network pharmacology, molecular docking, and experimental validation] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gene Expression Analysis in Response to Osthol Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Osthol, a natural coumarin derivative extracted from plants such as Cnidium monnieri, has garnered significant interest for its diverse pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. These biological activities are largely attributed to its ability to modulate gene expression through various signaling pathways. Understanding the precise molecular mechanisms and the resultant changes in the transcriptome is crucial for the development of Osthol-based therapeutics.

These application notes provide a comprehensive guide for researchers to investigate the effects of Osthol treatment on gene expression. This document outlines detailed protocols for cell-based assays, from cell culture and Osthol treatment to RNA extraction and subsequent gene expression analysis using RNA sequencing and quantitative real-time PCR (qPCR). Additionally, it summarizes key signaling pathways affected by Osthol and presents a structured overview of the expected changes in gene expression.

Data Presentation: Summary of Osthol-Induced Gene Expression Changes

The following tables summarize the quantitative changes in the expression of key genes in response to Osthol treatment, as reported in various studies. These tables are intended to provide a comparative overview of Osthol's effects across different biological contexts.

Table 1: Modulation of Inflammatory Gene Expression by Osthol in Caco-2 Cells

Gene	Treatment	Concentration	Fold Change	p-value	Biological Process
Down-regulated
HRH1	Histamine + Osthol	150 ng/mL	Significantly Decreased	< 0.0001	Inflammation, Allergic Response
HRH4	Histamine + Osthol	150 ng/mL	Significantly Decreased	< 0.0001	Inflammation, Immune Response
IL1R1	Histamine + Osthol	150 ng/mL	Significantly Decreased	< 0.0001	Pro-inflammatory Signaling
NFκB	Histamine + Osthol	150 ng/mL	Significantly Decreased	< 0.0001	Inflammation, Cell Survival
COX-2	Histamine + Osthol	150 ng/mL	Significantly Decreased	< 0.0001	Inflammation, Pain
Up-regulated
IL4R	Histamine + Osthol	150 ng/mL	Significantly Increased	< 0.0001	Anti-inflammatory Response

Data synthesized from studies on histamine-induced inflammation in the Caco-2 cell line.[1]

Table 2: Effect of Osthol on Apoptosis-Related Gene Expression in Cancer Cells

Gene	Cell Line	Concentration	Duration	Fold Change	Biological Process
Up-regulated
Bax	A549 (Lung Cancer)	50-150 µM	48h	Dose-dependent Increase	Pro-apoptotic
Down-regulated
Bcl-2	A549 (Lung Cancer)	50-150 µM	48h	Dose-dependent Decrease	Anti-apoptotic

Data is indicative of trends observed in studies on various cancer cell lines.[2][3][4]

Table 3: Osthol's Impact on Gene Expression in an Atopic Dermatitis Model

Gene	Treatment	Concentration	Fold Change	Biological Process
Down-regulated
TLR2	LPS/Histamine + Osthol	0.5 mg/mL	Significantly Decreased	Innate Immunity, Inflammation
TIRAP	LPS/Histamine + Osthol	0.5 mg/mL	Significantly Decreased	TLR Signaling
MyD88	LPS/Histamine + Osthol	0.5 mg/mL	Significantly Decreased	TLR Signaling
IRAK1	LPS/Histamine + Osthol	0.5 mg/mL	Significantly Decreased	TLR Signaling
TRAF6	LPS/Histamine + Osthol	0.5 mg/mL	Significantly Decreased	TLR Signaling
IκBα	LPS/Histamine + Osthol	0.5 mg/mL	Significantly Decreased	NF-κB Inhibition
NFκB	LPS/Histamine + Osthol	0.5 mg/mL	Significantly Decreased	Inflammation
COX-2	LPS/Histamine + Osthol	0.5 mg/mL	Significantly Decreased	Inflammation

Based on studies using a 3D organotypic skin model of atopic dermatitis.[5]

Signaling Pathways Modulated by Osthol

Osthol exerts its effects by modulating several key signaling pathways. The following diagrams illustrate the primary pathways implicated in the cellular response to Osthol treatment.

Caption: Osthol inhibits the TLR2/NF-κB signaling pathway.

Caption: Osthol inhibits the PI3K/Akt signaling pathway.

Experimental Workflow for Gene Expression Analysis

A typical workflow for analyzing the impact of Osthol on gene expression involves several key stages, from initial cell culture to final data analysis.

Caption: Workflow for Osthol gene expression analysis.

Experimental Protocols

Protocol 1: Cell Culture and Osthol Treatment

This protocol describes the general procedure for treating cultured cells with Osthol. Specific cell lines, seeding densities, and Osthol concentrations should be optimized for each experiment.

Materials:

• Appropriate cell line (e.g., A549, Caco-2, etc.)

• Complete cell culture medium

• Osthol (≥98% purity)

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• 6-well or 12-well cell culture plates

• Incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding: Seed cells into culture plates at a density that allows them to reach 70-80% confluency at the time of treatment.

• Osthol Preparation: Prepare a stock solution of Osthol (e.g., 100 mM in DMSO). Further dilute the stock solution in a complete culture medium to achieve the desired final concentrations (e.g., 10, 25, 50, 100 µM).[2][6] Prepare a vehicle control with the same final concentration of DMSO as the highest Osthol concentration.

• Treatment: When cells reach the desired confluency, remove the existing medium and replace it with the medium containing the various concentrations of Osthol or the vehicle control.

• Incubation: Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours).[2][6]

• Cell Harvesting: After incubation, wash the cells twice with ice-cold PBS. Proceed immediately to RNA extraction or lyse the cells directly in the plate according to the RNA extraction protocol.

Protocol 2: Total RNA Extraction

This protocol outlines the extraction of total RNA from cultured cells using a common TRIzol-based method.

Materials:

• TRIzol® reagent or similar

• Chloroform

• Isopropanol

• 75% Ethanol (in RNase-free water)

• RNase-free water

• RNase-free tubes and pipette tips

Procedure:

• Cell Lysis: Add 1 mL of TRIzol® reagent directly to each well of a 6-well plate containing the washed cells. Pipette the lysate up and down several times to ensure complete cell lysis.

• Phase Separation: Transfer the lysate to an RNase-free microcentrifuge tube. Incubate at room temperature for 5 minutes. Add 0.2 mL of chloroform, cap the tube securely, and shake vigorously for 15 seconds. Incubate at room temperature for 3 minutes.

• Centrifugation: Centrifuge the samples at 12,000 x g for 15 minutes at 4°C. The mixture will separate into three phases: a lower red phenol-chloroform phase, an interphase, and an upper colorless aqueous phase containing the RNA.

• RNA Precipitation: Carefully transfer the upper aqueous phase to a fresh RNase-free tube. Add 0.5 mL of isopropanol and mix by inverting. Incubate at room temperature for 10 minutes.

• Centrifugation: Centrifuge at 12,000 x g for 10 minutes at 4°C. The RNA will form a gel-like pellet at the bottom of the tube.

• RNA Wash: Discard the supernatant. Wash the RNA pellet with 1 mL of 75% ethanol. Vortex briefly and then centrifuge at 7,500 x g for 5 minutes at 4°C.

• Drying and Resuspension: Carefully remove the ethanol wash. Air-dry the pellet for 5-10 minutes. Do not over-dry. Resuspend the RNA pellet in an appropriate volume (e.g., 20-50 µL) of RNase-free water.

• RNA Quality Control: Determine the RNA concentration and purity using a spectrophotometer (e.g., NanoDrop). The A260/A280 ratio should be ~2.0. Assess RNA integrity using an Agilent Bioanalyzer or by gel electrophoresis. An RNA Integrity Number (RIN) ≥ 8 is recommended for RNA sequencing.

Protocol 3: RNA Sequencing Library Preparation (Illumina TruSeq Stranded mRNA)

This protocol provides a general overview of the steps involved in preparing an mRNA library for Illumina sequencing. Always refer to the manufacturer's specific kit protocol for detailed instructions.

Materials:

• Illumina TruSeq Stranded mRNA Library Prep Kit

• High-quality total RNA (100 ng - 1 µg)

• Magnetic stand

• Thermal cycler

Procedure:

• mRNA Purification: Purify poly-A containing mRNA from the total RNA using oligo(dT) magnetic beads.

• Fragmentation and Priming: Fragment the purified mRNA and prime it for first-strand cDNA synthesis.

• First-Strand cDNA Synthesis: Synthesize the first strand of cDNA using reverse transcriptase.

• Second-Strand cDNA Synthesis: Synthesize the second strand of cDNA, incorporating dUTP to maintain strand specificity.

• Adenylation of 3' Ends: Add a single 'A' nucleotide to the 3' ends of the blunt-ended cDNA fragments.

• Adapter Ligation: Ligate indexing adapters to the ends of the dsDNA fragments.

• Enrichment: Amplify the DNA library through PCR to enrich for fragments with adapters on both ends.

• Library Validation and Quantification: Validate the size distribution of the library using a Bioanalyzer and quantify the library using qPCR before sequencing.

Protocol 4: Quantitative Real-Time PCR (qPCR)

This protocol is for the validation of RNA-seq data or for targeted gene expression analysis.

Materials:

• cDNA (synthesized from total RNA using a reverse transcription kit)

• Gene-specific forward and reverse primers (see Table 4 for examples)

• SYBR Green or TaqMan qPCR Master Mix

• qPCR instrument

Procedure:

• cDNA Synthesis: Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit according to the manufacturer's instructions.

• qPCR Reaction Setup: Prepare the qPCR reaction mix in a qPCR plate. A typical 20 µL reaction includes:

  • 10 µL 2x SYBR Green Master Mix

  • 1 µL Forward Primer (10 µM)

  • 1 µL Reverse Primer (10 µM)

  • 2 µL cDNA template (diluted)

  • 6 µL Nuclease-free water

• qPCR Cycling: Perform the qPCR in a real-time PCR instrument with a standard cycling protocol:

  • Initial denaturation: 95°C for 10 minutes

  • 40 cycles of:

    • Denaturation: 95°C for 15 seconds

    • Annealing/Extension: 60°C for 60 seconds

  • Melt curve analysis

• Data Analysis: Determine the cycle threshold (Ct) values. Normalize the Ct values of the target genes to a stable housekeeping gene (e.g., GAPDH, ACTB). Calculate the relative fold change in gene expression using the 2-ΔΔCt method.

Table 4: Example qPCR Primer Sequences

Gene	Forward Primer (5' to 3')	Reverse Primer (5' to 3')
TLR2	GGCCAGCAAATTACCTGTGTG	AGGCGGACATCATTGACATCC
NFKB1	ATGGCAGACGATGATCCCTAC	TGCAGTTTCTGACTCCATGGG
PIK3CA	CCACGACCATCATCAGGTGAA	CCTCACGGAGGCATTCTAAAGT
AKT1	AGCGACGTGGCTATTGTGAAG	GCCATCATTCTTGAGGAGGAAGT
BAX	CCCGAGAGGTCTTTTTCCGAG	CCAGCCCATGATGGTTCTGAT
BCL2	GGTGGGGTCATGTGTGTGG	CGGTTCAGGTACTCAGTCATCC
GAPDH	GAAGGTGAAGGTCGGAGTCA	GAAGATGGTGATGGGATTTC

Note: Primer sequences should always be validated for specificity and efficiency before use.

Conclusion

The study of gene expression in response to Osthol treatment is a rapidly evolving field with significant implications for drug discovery and development. The protocols and data presented in these application notes provide a robust framework for researchers to investigate the molecular mechanisms of Osthol and to identify potential therapeutic targets and biomarkers. By employing these standardized methodologies, the scientific community can generate high-quality, reproducible data that will further elucidate the therapeutic potential of this promising natural compound.

References

• 1. Effects of Osthole on Inflammatory Gene Expression and Cytokine Secretion in Histamine-Induced Inflammation in the Caco-2 Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Osthole induces G2/M arrest and apoptosis in lung cancer A549 cells by modulating PI3K/Akt pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of bax, bcl-2, p21 and p53 genes expression variations on cerebellum of BALB/c mice before and after birth under mobile phone radiation exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Osthole: An up-to-date review of its anticancer potential and mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to improve the aqueous solubility of Osthol for in vitro studies

This guide provides researchers, scientists, and drug development professionals with practical solutions and detailed protocols for overcoming the challenges associated with the poor aqueous solubility of Osthol in in vitro experimental settings.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the inherent aqueous solubility of Osthol?

A1: Osthol is a lipophilic compound and is considered practically insoluble in water.[1] Its reported aqueous solubility is approximately 12.0 mg/L at 30°C.[1] This low solubility presents a significant challenge for preparing stock solutions and achieving desired concentrations in aqueous cell culture media without precipitation.

Q2: How can I prepare a basic stock solution of Osthol for my in vitro experiments?

A2: The most common method is to use an organic co-solvent. Osthol is readily soluble in organic solvents like dimethyl sulfoxide (DMSO), ethanol, and dimethylformamide (DMF).[2] A high-concentration primary stock solution should be prepared in 100% of one of these solvents and then diluted to a working concentration in your aqueous buffer or cell culture medium.

Troubleshooting Guide: Co-Solvent Method

Problem	Possible Cause	Solution
Precipitation upon dilution	The final concentration of the organic solvent is too low to maintain Osthol in solution. The concentration of Osthol exceeds its solubility limit in the final aqueous medium.	1. Ensure the final concentration of the organic solvent (e.g., DMSO) in your cell culture medium is as high as your cells can tolerate without toxicity (typically ≤ 0.1% - 0.5% for most cell lines). 2. Perform serial dilutions. Instead of a single large dilution step, dilute the stock solution in multiple smaller steps. 3. Gently warm the aqueous medium (e.g., to 37°C) before adding the Osthol stock solution and vortex immediately after addition.
Cell toxicity or altered phenotype	The organic solvent (e.g., DMSO) is causing cellular stress or interfering with the experimental assay.	1. Always run a vehicle control experiment (medium + the same final concentration of the solvent) to distinguish the effects of the solvent from the effects of Osthol. 2. Reduce the final concentration of the organic solvent to the lowest possible level that still maintains Osthol solubility. 3. Consider alternative solubilization methods if solvent-induced artifacts are suspected.
Inconsistent experimental results	Incomplete dissolution of Osthol in the stock solution or precipitation over time.	1. Ensure the primary stock solution is fully dissolved. Use a vortex mixer and gentle warming if necessary. 2. Prepare fresh dilutions from the stock solution for each experiment. It is not recommended to store aqueous solutions of Osthol for more than one day.[2] 3. Store the primary organic stock solution at -20°C or -80°C to ensure stability.[3]

Advanced Solubilization Techniques

For experiments requiring higher concentrations of Osthol or to avoid the use of organic solvents, several advanced formulation strategies can be employed.

Q3: Can cyclodextrins improve the aqueous solubility of Osthol?

A3: Yes, complexation with cyclodextrins is a highly effective method.[4] Hydroxypropyl-β-cyclodextrin (HP-β-CD) has been shown to significantly increase the solubility of Osthol by forming inclusion complexes where the hydrophobic Osthol molecule is encapsulated within the hydrophobic cavity of the HP-β-CD molecule.[5][6] This method can increase the aqueous solubility of Osthol from 3.5 mg/L to 30 mg/L.[5]

Q4: What are solid dispersions and can they be used for in vitro studies?

A4: A solid dispersion is a system where a poorly soluble drug is dispersed within a hydrophilic carrier, usually a polymer.[7][8] This technique enhances the dissolution rate of the drug when the solid dispersion is added to an aqueous medium.[7][9] For in vitro studies, a solid dispersion of Osthol can be prepared using polymers like Plasdone S-630 or HPMC-E5, which has been shown to increase the dissolution rate by approximately 3-fold.[7] The resulting powder can then be dissolved in cell culture media.

Q5: Are nanoformulations a viable option for solubilizing Osthol in the lab?

A5: Absolutely. Nanoformulations, such as polybutyl cyanoacrylate (PBCA) nanoparticles or nanoemulsions, are excellent for improving the solubility and bioavailability of Osthol.[10][11] Encapsulating Osthol within nanoparticles creates a stable colloidal suspension in aqueous solutions, which can enhance cellular uptake and efficacy compared to free Osthol.[10][12]

Quantitative Data Summary

The following tables summarize the solubility of Osthol in various solvents and the enhancement achieved by different methods.

Table 1: Solubility of Osthol in Common Solvents

Solvent	Solubility	Reference
Water (at 30°C)	12.0 mg/L (0.012 mg/mL)	[1]
Ethanol	~20 mg/mL	[2]
DMSO	~25 mg/mL[2], 49 mg/mL[3]	[2][3]
DMF	~25 mg/mL	[2]

| DMF:PBS (1:3, pH 7.2) | ~0.25 mg/mL |[2] |

Table 2: Efficacy of Different Solubilization Methods

Method	Resulting Aqueous Solubility/Dissolution	Fold Increase (Approx.)	Reference
Untreated Osthol	3.5 - 12.0 mg/L	1x	[1][5]
HP-β-Cyclodextrin Inclusion Complex	30 mg/L	~8.5x	[5]
Solid Dispersion (with Plasdone S-630 or HPMC-E5)	~3-fold higher dissolution rate	N/A (Rate)	[7][9]
Nanoemulsion	Formulation dependent, enhances bioavailability	N/A	[11]

| PBCA Nanoparticles | Formulation dependent, enhances bioavailability 3.3-fold in vivo | N/A |[10][12] |

Experimental Protocols & Workflows

A logical workflow is essential for selecting the appropriate solubilization method for your specific experimental needs.

Caption: Workflow for selecting an Osthol solubilization method.

Protocol 1: Preparation of Osthol Stock Solution using DMSO

This protocol describes the preparation of a 25 mM Osthol stock solution in DMSO, a common starting point for in vitro studies.

Materials:

• Osthol powder (MW: 244.29 g/mol )[1]

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Calculation: To prepare a 25 mM solution, weigh out 6.11 mg of Osthol powder.

  • Calculation: 25 mmol/L * 0.001 L * 244.29 g/mol = 0.00611 g = 6.11 mg

• Dissolution: Add the 6.11 mg of Osthol to a sterile microcentrifuge tube. Add 1 mL of pure DMSO.

• Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if needed.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.[3]

• Application: For cell culture experiments, dilute this stock solution into your pre-warmed culture medium to achieve the desired final concentration. For example, to make a 25 µM working solution, add 1 µL of the 25 mM stock to 1 mL of medium. The final DMSO concentration will be 0.1%. Always include a 0.1% DMSO vehicle control in your experiment.

Protocol 2: Preparation of Osthol-HP-β-Cyclodextrin Inclusion Complex

This protocol is based on the solution-stirring method to enhance the aqueous solubility of Osthol.[5]

Materials:

• Osthol powder

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Ethanol (e.g., 55%)[5]

• Deionized water

• Magnetic stirrer and stir bar

• Rotary evaporator or freeze-dryer (lyophilizer)

Procedure:

• Molar Ratio: Determine the desired molar ratio of Osthol to HP-β-CD. A 1:1 molar ratio is a common starting point.[5]

• Dissolve HP-β-CD: Dissolve the calculated amount of HP-β-CD in the aqueous ethanol solution (e.g., 55% ethanol) with stirring.

• Add Osthol: Slowly add the Osthol powder to the HP-β-CD solution while continuously stirring.

• Inclusion Reaction: Seal the container and allow the mixture to stir for an extended period (e.g., 12 hours) at a controlled temperature (e.g., 40°C).[5]

• Solvent Removal: After the inclusion reaction is complete, remove the solvent. This can be done using a rotary evaporator to remove the ethanol and water, or by freeze-drying (lyophilization) to obtain a fine powder.

• Characterization (Optional but Recommended): Confirm the formation of the inclusion complex using techniques like Differential Scanning Calorimetry (DSC) or Fourier-Transform Infrared Spectroscopy (FTIR).[5][6]

• Application: The resulting powder can be directly dissolved in aqueous buffers or cell culture media at a much higher concentration than Osthol alone.

Relevant Signaling Pathways

Understanding the molecular targets of Osthol is crucial for designing experiments. Osthol has been shown to modulate several key signaling pathways involved in cell proliferation, apoptosis, and inflammation.[13][14][15][16]

Caption: Osthol inhibits the PI3K/Akt/mTOR signaling pathway.[13][15]

Caption: Osthol blocks NF-κB and MAPK inflammatory pathways.[16][17]

References

• 1. Osthol | C15H16O3 | CID 10228 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. researchgate.net [researchgate.net]
• 5. globethesis.com [globethesis.com]
• 6. tpl.ncl.edu.tw [tpl.ncl.edu.tw]
• 7. Preparation of osthole-polymer solid dispersions by hot-melt extrusion for dissolution and bioavailability enhancement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. japsonline.com [japsonline.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Osthole-Loaded Nanoemulsion Enhances Brain Target in the Treatment of Alzheimer's Disease via Intranasal Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Design, Preparation, and Evaluation of Osthol Poly-Butyl-Cyanoacrylate Nanoparticles with Improved In Vitro Anticancer Activity in Neuroblastoma Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Osthole: A Coumarin with Dual Roles in Biology and Chemistry [mdpi.com]
• 14. Osthole: An up-to-date review of its anticancer potential and mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Osthole induces apoptosis and suppresses proliferation via the PI3K/Akt pathway in intrahepatic cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The in vitro and in vivo anti-inflammatory effect of osthole, the major natural coumarin from Cnidium monnieri (L.) Cuss, via the blocking of the activation of the NF-κB and MAPK/p38 pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Osthole: A Review on Its Bioactivities, Pharmacological Properties, and Potential as Alternative Medicine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Development of Osthol-Loaded Nanoparticles for Targeted Drug Delivery

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for the formulation, characterization, and application of Osthol-loaded nanoparticles. The following troubleshooting guides and Frequently Asked Questions (FAQs) are designed to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: Why is it beneficial to load Osthol into nanoparticles?

A1: Osthol, a natural coumarin compound, exhibits promising therapeutic activities, including neuroprotective, anti-inflammatory, and anticancer effects. However, its clinical application is limited by its poor water solubility and low bioavailability.[1] Encapsulating Osthol into nanoparticles can overcome these limitations by:

• Enhancing solubility and bioavailability: Nanoparticles can carry Osthol in an aqueous dispersion, improving its absorption and circulation time in the body.

• Enabling targeted delivery: Nanoparticles can be surface-modified with targeting ligands to specifically accumulate in diseased tissues, such as tumors, thereby increasing therapeutic efficacy and reducing side effects.

• Providing controlled release: The nanoparticle matrix can be designed to release Osthol in a sustained manner, maintaining therapeutic concentrations over a longer period.

Q2: What are the common types of nanoparticles used for Osthol delivery?

A2: Several types of nanoparticles have been investigated for Osthol delivery, including:

• Polymeric nanoparticles: These are prepared from biodegradable and biocompatible polymers such as poly(butyl cyanoacrylate) (PBCA) and chitosan. They offer good stability and controlled release properties.

• Nanoemulsions: These are oil-in-water or water-in-oil emulsions with droplet sizes in the nanometer range. They are particularly suitable for encapsulating hydrophobic drugs like Osthol.

• Solid Lipid Nanoparticles (SLNs): These are made from solid lipids and offer advantages like high drug loading and good biocompatibility.

• Liposomes: These are vesicular structures composed of lipid bilayers, mimicking cell membranes. They are versatile carriers for both hydrophilic and hydrophobic drugs.

• Polymeric Micelles: These are self-assembled structures of amphiphilic block copolymers in an aqueous solution, with a hydrophobic core that can encapsulate Osthol.

Q3: What are the critical quality attributes to consider during the characterization of Osthol-loaded nanoparticles?

A3: The following parameters are crucial for ensuring the quality, efficacy, and safety of Osthol-loaded nanoparticles:

• Particle Size and Polydispersity Index (PDI): These affect the in vivo distribution, cellular uptake, and clearance of the nanoparticles. A narrow size distribution (low PDI) is generally desirable.[2]

• Zeta Potential: This indicates the surface charge of the nanoparticles and is a key factor in their stability in suspension. A sufficiently high positive or negative zeta potential prevents particle aggregation.[3]

• Drug Loading and Encapsulation Efficiency: These parameters determine the amount of Osthol carried by the nanoparticles and the efficiency of the formulation process.

• In Vitro Drug Release Profile: This provides insights into the release kinetics of Osthol from the nanoparticles under different physiological conditions (e.g., pH).

• Stability: The physical and chemical stability of the nanoparticles should be assessed under various storage conditions.

Troubleshooting Guides

Formulation & Encapsulation Issues

Problem	Potential Cause	Suggested Solution
Low Drug Loading/Encapsulation Efficiency of Osthol	1. Poor affinity of Osthol for the nanoparticle core: Osthol is hydrophobic, but its interaction with the specific polymer or lipid may be weak. 2. Drug leakage during formulation: Osthol may diffuse out of the nanoparticles during the preparation process, especially during washing or purification steps. 3. Suboptimal formulation parameters: The ratio of drug to carrier, solvent selection, or pH can significantly impact encapsulation.	1. Select a carrier with high affinity for Osthol: For polymeric nanoparticles, choose a more hydrophobic polymer. For lipid-based systems, select lipids in which Osthol has high solubility. 2. Optimize the preparation method: For methods involving an aqueous phase, rapid precipitation of the polymer/lipid around the drug can improve entrapment. Minimize the duration of contact with the aqueous phase before nanoparticle solidification. 3. Systematically optimize formulation parameters: Use a design of experiments (DoE) approach to investigate the effects of the drug-to-carrier ratio, polymer/lipid concentration, and other process variables.[4]
Large Particle Size or High Polydispersity Index (PDI)	1. Aggregation of nanoparticles: This can be due to insufficient stabilizer, inappropriate pH, or high ionic strength of the medium. 2. Inefficient homogenization or sonication: The energy input may not be sufficient to break down larger particles. 3. Osthol crystallization: At high concentrations, Osthol may crystallize instead of being molecularly dispersed within the nanoparticle matrix.	1. Optimize stabilizer concentration: Ensure adequate coverage of the nanoparticle surface with a suitable stabilizer (e.g., Poloxamer, Tween 80). Adjust the pH to be away from the isoelectric point of the components. 2. Increase energy input: Increase the homogenization speed/pressure or sonication time/power. 3. Reduce the initial drug concentration: Ensure Osthol is fully dissolved in the organic phase before nanoparticle formation. Consider using a co-solvent to improve Osthol's solubility.
Nanoparticle Instability (Aggregation over time)	1. Insufficient surface charge: The zeta potential may not be high enough to ensure electrostatic repulsion. 2. Changes in pH or temperature: Environmental factors can affect the stability of the nanoparticle suspension. 3. Degradation of the carrier material: The polymer or lipid may degrade over time.	1. Incorporate a charged surfactant or polymer: This can increase the magnitude of the zeta potential. 2. Store nanoparticles in an appropriate buffer and at a recommended temperature: Typically, storage at 4°C is recommended. Avoid freezing unless a suitable cryoprotectant is used. 3. Select stable carrier materials and assess their long-term stability: Conduct stability studies at different time points and conditions.[4]

Characterization Challenges

Problem	Potential Cause	Suggested Solution
Inconsistent Particle Size Results (e.g., DLS vs. TEM)	1. Different measurement principles: Dynamic Light Scattering (DLS) measures the hydrodynamic diameter in a hydrated state, while Transmission Electron Microscopy (TEM) measures the size of dried particles. 2. Sample preparation artifacts: Aggregation can occur during sample preparation for TEM.	1. Understand the limitations of each technique: DLS provides an intensity-weighted average size, which can be skewed by a small number of large particles. TEM provides number-weighted data but on a much smaller sample size. Report results from both techniques and explain the potential reasons for any discrepancies.[5] 2. Optimize sample preparation: For TEM, use dilute nanoparticle suspensions and appropriate staining techniques to minimize aggregation.
Low or Neutral Zeta Potential	1. Nature of the carrier material: Some polymers or lipids are inherently neutral. 2. Adsorption of molecules from the medium: Proteins or other molecules in the dispersion medium can adsorb to the nanoparticle surface and shield the surface charge.	1. Incorporate charged molecules into the formulation: Use charged lipids or polymers, or add a charged surfactant. 2. Measure zeta potential in a defined medium: For biological applications, it is informative to measure the zeta potential in cell culture medium to understand the "protein corona" effect.
Burst Release of Osthol in In Vitro Studies	1. Surface-adsorbed drug: A significant amount of Osthol may be adsorbed on the nanoparticle surface rather than encapsulated. 2. Porous nanoparticle structure: A highly porous matrix can lead to rapid initial drug release.	1. Thoroughly wash the nanoparticles after preparation: Use techniques like centrifugation or dialysis to remove unencapsulated and surface-adsorbed Osthol. 2. Modify the nanoparticle structure: Increase the density of the polymer or lipid matrix to slow down drug diffusion. This can sometimes be achieved by adjusting the formulation parameters.

Quantitative Data Summary

The following tables summarize key quantitative data for different types of Osthol-loaded nanoparticles.

Table 1: Physicochemical Characterization of Osthol-Loaded Nanoparticles

Nanoparticle Type	Carrier Material(s)	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Reference
Polymeric Nanoparticles	Poly(butyl cyanoacrylate) (PBCA)	110 ± 6.7	0.126	-13 ± 0.32	[1]
Nanoemulsion	Ethyl oleate, HS-15, EL-35, PEG400	22.33 ± 0.47	0.115 ± 0.057	-9.88 ± 0.64
Chitosan Nanoparticles	N-Succinyl-chitosan (NSC)	~145	-	-	[6]

Table 2: Drug Loading, Encapsulation Efficiency, and In Vitro Release of Osthol-Loaded Nanoparticles

Nanoparticle Type	Drug Loading (%)	Encapsulation Efficiency (%)	In Vitro Release Profile	Reference
Polymeric Nanoparticles (PBCA)	40	80.59	Sustained release over 72 hours; ~60% released at 36h at pH 7.4	[4]
Nanoemulsion	Not Reported	Not Reported	Not Reported
Chitosan Nanoparticles (NSC)	18.09 ± 0.17	78.28 ± 2.06	More sustained release compared to free Osthol	[6]

Experimental Protocols

Protocol 1: Preparation of Osthol-Loaded PBCA Nanoparticles by Interfacial Polymerization

This protocol is based on the method described by Zheng et al. (2022).[4]

Materials:

• Osthol

• Butyl cyanoacrylate (BCA)

• Poloxamer 188

• Hydrochloric acid (HCl)

• Deionized water

Procedure:

• Preparation of the aqueous phase: Dissolve Poloxamer 188 in a 0.01 M HCl solution.

• Preparation of the organic phase: Dissolve Osthol in the BCA monomer.

• Nanoparticle formation: Add the organic phase dropwise to the aqueous phase under continuous magnetic stirring at a controlled speed (e.g., 800-1200 rpm).

• Polymerization: Allow the polymerization reaction to proceed for a specified time (e.g., 3-4 hours) at room temperature.

• Purification: The resulting nanoparticle suspension can be used directly or purified by centrifugation to remove unreacted monomers and non-encapsulated drug.

• Lyophilization (optional): For long-term storage, the nanoparticle suspension can be lyophilized with a suitable cryoprotectant.

Protocol 2: Preparation of Osthol-Loaded Nanoemulsion by Aqueous Titration Method

This protocol is based on the method described by Song et al. (2021).

Materials:

• Osthol

• Oil phase (e.g., Ethyl oleate)

• Surfactant (e.g., Kolliphor® HS 15, Kolliphor® EL)

• Co-surfactant (e.g., Polyethylene glycol 400)

• Deionized water

Procedure:

• Screening of excipients: Determine the solubility of Osthol in various oils, surfactants, and co-surfactants to select the optimal components.

• Construction of pseudo-ternary phase diagrams: Prepare various mixtures of the selected oil, surfactant, and co-surfactant at different ratios. Titrate each mixture with water and observe the formation of a clear or bluish-transparent nanoemulsion to identify the nanoemulsion region.

• Preparation of Osthol-loaded nanoemulsion: Based on the phase diagram, select an optimal ratio of oil, surfactant, and co-surfactant. Dissolve Osthol in the oil phase. Add the surfactant and co-surfactant and mix thoroughly. Add the aqueous phase dropwise to the oil phase under gentle stirring until a nanoemulsion is formed.

Signaling Pathways and Experimental Workflows

Osthol's Impact on Cancer Cell Signaling

Osthol has been shown to exert its anticancer effects by modulating several key signaling pathways, including the PI3K/Akt pathway, which is crucial for cell survival and proliferation.

Caption: Osthol inhibits the PI3K/Akt pathway, leading to decreased cell survival and increased apoptosis.

Osthol's Neuroprotective Mechanism via MAPK/NF-κB Pathway

In the context of neuroinflammation, Osthol has demonstrated neuroprotective effects by suppressing the MAPK/NF-κB signaling cascade.

Caption: Osthol exerts anti-inflammatory effects by inhibiting the MAPK and NF-κB signaling pathways.[7][8]

Experimental Workflow for Nanoparticle Development

The development and evaluation of Osthol-loaded nanoparticles typically follow a structured workflow.

Caption: A typical workflow for the development and evaluation of drug-loaded nanoparticles.

References

• 1. Design, Preparation, and Evaluation of Osthol Poly-Butyl-Cyanoacrylate Nanoparticles with Improved In Vitro Anticancer Activity in Neuroblastoma Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Preparation and Characterization of Chitosan Nanoparticles for Zidovudine Nasal Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. crimsonpublishers.com [crimsonpublishers.com]
• 4. Design, Preparation, and Evaluation of Osthol Poly-Butyl-Cyanoacrylate Nanoparticles with Improved In Vitro Anticancer Activity in Neuroblastoma Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dynamic light scattering and transmission electron microscopy in drug delivery: a roadmap for correct characterization of nanoparticles and interpretation of results - Materials Horizons (RSC Publishing) [pubs.rsc.org]
• 6. Osthole induces G2/M arrest and apoptosis in lung cancer A549 cells by modulating PI3K/Akt pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Osthole alleviates inflammation by down-regulating NF-κB signaling pathway in traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Neurotropin inhibits neuroinflammation via suppressing NF-κB and MAPKs signaling pathways in lipopolysaccharide-stimulated BV2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Challenges in the Clinical Translation of Osthol

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the experimental application of Osthol.

Troubleshooting Guides

Issue 1: Poor Aqueous Solubility of Osthol

Osthol is practically insoluble in water, with a reported solubility of 12.0 mg/L at 30°C, which can significantly hinder its in vitro and in vivo applications.[1] This section provides comparative data on various formulation strategies to enhance its solubility and dissolution rate.

Table 1: Enhanced Solubility and Dissolution of Osthol Formulations

Formulation Type	Polymer/Carrier	Drug-to-Carrier Ratio	Key Findings	Reference
Solid Dispersions	Plasdone S-630	1:6	~3-fold higher dissolution rate (D30) compared to coarse powder.	[2]
HPMC-E5	1:6	~3-fold higher dissolution rate (D30) compared to coarse powder.	[2]
Inclusion Complexes	Hydroxypropyl-β-cyclodextrin (HP-β-CD)	Not specified	Significantly improved solubility and dissolution rate compared to physical mixture.	[3]
Nanoemulsions	Ethyl oleate, HS-15, EL-35, PEG400	Not applicable	Osthol solubility was 37.03 ± 1.2 mg/mL in ethyl oleate and >150 mg/mL in surfactants.	[4]
Nanosuspensions	Not detailed	Not applicable	N/A
Liposomes	Phosphatidylcholine, Cholesterol	Not specified	Encapsulation efficiency >90%.	[5]

Issue 2: Low Oral Bioavailability of Osthol

The clinical utility of Osthol is further limited by its low oral bioavailability, attributed to its poor solubility and potential first-pass metabolism.[6][7] Various formulation strategies have been shown to significantly improve its pharmacokinetic profile.

Table 2: Pharmacokinetic Parameters of Different Osthol Formulations in Rats

Formulation	Dose	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Bioavailability Enhancement	Reference
Osthol Coarse Powder	50 mg/kg	~200	~1.0	~800	-	[2]
Solid Dispersion (Plasdone S-630)	50 mg/kg	~1000 (~5-fold higher)	~0.5 (decreased)	~1120 (~1.4-fold higher)	1.4-fold	[2]
Solid Dispersion (HPMC-E5)	50 mg/kg	~1000 (~5-fold higher)	~0.5 (decreased)	~1120 (~1.4-fold higher)	1.4-fold	[2]
Poly-Butyl-Cyanoacrylate (PBCA) Nanoparticles	Not specified	Not specified	Not specified	3.3-fold higher than free Osthol	3.3-fold	[8][9][10]
Transferrin-Modified Liposomes (Tf-Ost-Lip)	10 mg/kg (IV)	Not specified	Not specified	Prolonged circulation time and increased brain accumulation	Enhanced brain targeting	[5]
Ethosomes (Transdermal)	Not specified	Increased	Not specified	Remarkably increased compared to transfersomes and solution	Enhanced transdermal delivery	[11]

Issue 3: Potential Toxicity of Osthol

While generally considered to have low toxicity, some studies have indicated potential adverse effects, particularly at higher doses.[12][13][14] Understanding the toxicological profile is crucial for safe and effective translation.

Table 3: Toxicological Profile of Osthol

Study Type	Animal Model	Route of Administration	Key Findings	NOAEL	Reference
Acute Toxicity	Mice	Intraperitoneal (i.p.)	LD50: ~710 mg/kg. Considered moderately toxic.	Not determined	[12][14]
Subchronic Toxicity (45 days)	Rats	Oral	Renal function impairment observed. Changes in creatinine, potassium, glucose, albumin, and urea levels. Histopathological changes in the kidney.	< 5 mg/kg	[12][13][14]
In Vitro Cytotoxicity	Ovarian cancer cells vs. normal ovarian cells	N/A	Remarkably reduced viability of cancer cells with no toxicity detected in normal ovarian cells.	N/A	[13][15]

Experimental Protocols

Protocol 1: Preparation of Osthol-Loaded Solid Dispersions by Hot-Melt Extrusion

This protocol is adapted from a method shown to enhance the dissolution and bioavailability of Osthol.[2][16]

Materials:

• Osthol

• Polymer (e.g., Plasdone S-630, HPMC-E5)

• Hot-melt extruder

• Sieve (e.g., 100-mesh)

Procedure:

• Physically mix Osthol and the chosen polymer in the desired ratio (e.g., 1:6 w/w).

• Feed the physical mixture into the hot-melt extruder.

• Set the appropriate processing temperature (this will depend on the polymer used and needs to be optimized).

• Collect the extrudate after it has cooled to room temperature.

• Pulverize the extrudate and pass it through a sieve to obtain a uniform particle size.

• Store the resulting solid dispersion in a desiccator.

Workflow for Solid Dispersion Preparation

Caption: Workflow for preparing Osthol solid dispersions.

Protocol 2: Preparation of Transferrin-Modified Osthol Liposomes (Tf-Ost-Lip)

This protocol outlines the thin-film hydration method for preparing brain-targeting liposomes.[5]

Materials:

• Osthol

• Soybean phosphatidylcholine (SPC)

• Cholesterol

• DSPE-PEG2000

• DSPE-PEG2000-Tf (Transferrin)

• Chloroform

• Methanol

• Phosphate-buffered saline (PBS)

Procedure:

• Dissolve Osthol, SPC, cholesterol, and DSPE-PEG2000 (and DSPE-PEG2000-Tf for modified liposomes) in a chloroform/methanol mixture.

• Evaporate the organic solvents using a rotary evaporator to form a thin lipid film on the flask wall.

• Hydrate the lipid film with PBS by rotating the flask at a temperature above the lipid phase transition temperature.

• Sonicate the resulting suspension using a probe sonicator to reduce the particle size.

• Extrude the liposomal suspension through polycarbonate membranes of decreasing pore size to obtain a uniform size distribution.

• Purify the liposomes to remove unencapsulated Osthol.

Workflow for Liposome Formulation

References

• 1. Osthol | C15H16O3 | CID 10228 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Preparation of osthole-polymer solid dispersions by hot-melt extrusion for dissolution and bioavailability enhancement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tpl.ncl.edu.tw [tpl.ncl.edu.tw]
• 4. Osthole-Loaded Nanoemulsion Enhances Brain Target in the Treatment of Alzheimer's Disease via Intranasal Administration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Transferrin-Modified Osthole PEGylated Liposomes Travel the Blood-Brain Barrier and Mitigate Alzheimer’s Disease-Related Pathology in APP/PS-1 Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Advances in Pharmacokinetic Characteristics and Metabolites of Osthole [actanp.hebeinu.edu.cn]
• 7. worldscientific.com [worldscientific.com]
• 8. Design, Preparation, and Evaluation of Osthol Poly-Butyl-Cyanoacrylate Nanoparticles with Improved In Vitro Anticancer … [ouci.dntb.gov.ua]
• 9. Design, Preparation, and Evaluation of Osthol Poly-Butyl-Cyanoacrylate Nanoparticles with Improved In Vitro Anticancer Activity in Neuroblastoma Treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Design, Preparation, and Evaluation of Osthol Poly-Butyl-Cyanoacrylate Nanoparticles with Improved In Vitro Anticancer Activity in Neuroblastoma Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Preparation of osthole-loaded nano-vesicles for skin delivery: Characterization, in vitro skin permeation and preliminary in vivo pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. brieflands.com [brieflands.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Potential Anticancer Properties of Osthol: A Comprehensive Mechanistic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Osthol in Cell Culture Applications

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with osthol in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: How should I prepare and dissolve osthol for cell culture experiments?

Osthole is a lipophilic compound with low solubility in aqueous solutions. For cell culture applications, it is recommended to first dissolve osthol in an organic solvent such as dimethyl sulfoxide (DMSO) or ethanol to create a stock solution. This stock solution can then be further diluted to the final desired concentration in the cell culture medium. It is crucial to ensure that the final concentration of the organic solvent in the culture medium is low (typically <0.1%) to avoid solvent-induced cytotoxicity.

Q2: What is the known stability of osthol in aqueous solutions?

Q3: Are there any known issues with osthol precipitating in cell culture media?

Yes, due to its hydrophobic nature, osthol can precipitate out of the culture medium, especially at higher concentrations. This can lead to inaccurate and irreproducible experimental results. To mitigate this, it is advisable to:

• Use a low percentage of serum or a serum-free medium if compatible with your cell line, as serum proteins can sometimes interact with small molecules.

• Visually inspect the culture medium for any signs of precipitation after the addition of osthol.

• Prepare fresh dilutions of osthol in the medium for each experiment.

Q4: Can osthol be metabolized by cells in culture?

Yes, studies have shown that osthol can be metabolized by cells, particularly by cytochrome P450 enzymes.[1][2] This is an important consideration as the metabolic products may have different biological activities than the parent compound. When interpreting experimental results, it is important to consider that the observed effects could be due to osthol itself, its metabolites, or a combination thereof.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Inconsistent or unexpected experimental results	Osthol instability or degradation in the culture medium.	1. Assess Osthol Stability: Perform a stability study by incubating osthol in your specific cell culture medium at 37°C for various time points (e.g., 0, 2, 4, 8, 24, 48 hours). Quantify the remaining osthol concentration at each time point using HPLC. 2. Prepare Fresh Solutions: Always prepare fresh dilutions of osthol in the culture medium immediately before each experiment. Do not store osthol-containing media for extended periods.
Visible precipitate in the culture medium after adding osthol	Poor solubility of osthol at the working concentration.	1. Lower the Concentration: If possible, reduce the final concentration of osthol in your experiment. 2. Optimize Dissolution: Ensure the osthol stock solution is fully dissolved before diluting it into the medium. Briefly vortex the diluted solution. 3. Serum Consideration: Evaluate the effect of serum concentration on osthol solubility in your medium.
High background noise or artifacts in assays	Interaction of osthol with assay components.	1. Run Controls: Include appropriate controls, such as vehicle-only (e.g., DMSO in medium) and medium-only wells, to identify any interference from osthol or the solvent. 2. Assay Compatibility: If using fluorescence-based assays, check for any intrinsic fluorescence of osthol at the excitation and emission wavelengths used.
Cells show signs of stress or death at expected non-toxic concentrations	Cytotoxicity from the solvent (e.g., DMSO) or osthol degradation products.	1. Solvent Toxicity Control: Determine the maximum concentration of the solvent that your cells can tolerate without affecting viability. Ensure the final solvent concentration in your experiments is below this threshold. 2. Assess Degradation Product Toxicity: If osthol degradation is confirmed, consider that the degradation products might be more toxic than the parent compound.

Experimental Protocols

Protocol: Assessment of Osthol Stability in Cell Culture Medium

This protocol outlines a method to determine the stability of osthol in a specific cell culture medium over time using High-Performance Liquid Chromatography (HPLC).

Materials:

• Osthol

• Cell culture medium of interest (e.g., DMEM, RPMI-1640, MEM)

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

• 0.22 µm syringe filters

• Sterile microcentrifuge tubes

• Incubator (37°C, 5% CO2)

Procedure:

• Prepare Osthol Stock Solution: Dissolve osthol in a suitable organic solvent (e.g., DMSO) to a high concentration (e.g., 10 mM).

• Prepare Osthol-Containing Medium: Dilute the osthol stock solution into the desired cell culture medium to the final working concentration (e.g., 10 µM). Prepare a sufficient volume for all time points.

• Incubation: Aliquot the osthol-containing medium into sterile microcentrifuge tubes for each time point (e.g., 0, 2, 4, 8, 24, 48 hours). Incubate the tubes at 37°C in a 5% CO2 incubator.

• Sample Collection: At each designated time point, remove one tube from the incubator.

• Sample Preparation:

  • Centrifuge the tube to pellet any potential precipitate.

  • Filter the supernatant through a 0.22 µm syringe filter to remove any remaining particulate matter.

• HPLC Analysis:

  • Inject a fixed volume of the filtered sample onto the HPLC system.

  • Use a suitable mobile phase gradient (e.g., a gradient of acetonitrile and water) to separate osthol from other components in the medium.

  • Detect osthol using a UV detector at its maximum absorbance wavelength (approximately 322 nm).

• Data Analysis:

  • Create a standard curve by injecting known concentrations of osthol.

  • Quantify the concentration of osthol in each sample by comparing its peak area to the standard curve.

  • Plot the concentration of osthol versus time to determine its stability profile.

Visualizations

Experimental Workflow for Osthol Stability Assessment

Caption: Workflow for determining the stability of osthol in cell culture medium.

Osthol and the PI3K/Akt Signaling Pathway

Caption: Osthol's inhibitory effect on the PI3K/Akt signaling pathway.

References

• 1. Determination of osthol and its metabolites in a phase I reaction system and the Caco-2 cell model by HPLC-UV and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchportal.hkust.edu.hk [researchportal.hkust.edu.hk]

Optimizing Osthol Dosage for Effective In Vivo Anti-Cancer Activity: A Technical Support Center

For researchers, scientists, and drug development professionals investigating the anti-cancer potential of Osthol, this technical support center provides troubleshooting guides and frequently asked questions to facilitate the design and execution of effective in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting dose for Osthol in in vivo cancer models?

A1: Based on published studies, a common starting dose for Osthol in murine models ranges from 20 to 100 mg/kg body weight. For instance, in a colorectal cancer xenograft model, doses of 20, 40, and 60 mg/kg have been used.[1] In an intrahepatic cholangiocarcinoma model, 50 and 100 mg/kg were administered.[1][2] It is recommended to perform a pilot study with a dose-response analysis to determine the optimal dose for your specific cancer model and experimental conditions.

Q2: What is the best route of administration for Osthol in animal studies?

A2: The most frequently reported routes of administration for Osthol in in vivo anti-cancer studies are oral gavage and intraperitoneal (i.p.) injection.[1][2] The choice of administration route may depend on the desired pharmacokinetic profile and the experimental design. Oral gavage may better mimic clinical administration, while i.p. injection can lead to more direct systemic exposure.

Q3: How should I prepare Osthol for in vivo administration due to its low water solubility?

A3: Osthol has poor water solubility, which presents a challenge for in vivo administration.[3] A common vehicle for dissolving Osthol is corn oil.[1][2] For oral gavage, Osthol can be suspended in a solution of 0.5% sodium carboxymethyl cellulose (Na-CMC). To improve solubility and bioavailability, advanced formulation strategies such as nanoemulsions, solid dispersions, and encapsulation in nanoparticles (e.g., polybutyl cyanoacrylate nanoparticles) have been explored.[3]

Q4: What are the known toxicities of Osthol in animals?

A4: Acute toxicity studies in mice have determined an LD50 of approximately 710 mg/kg for intraperitoneal administration.[4] Subchronic oral administration in rats at doses of 5, 25, and 50 mg/kg/day for 45 days showed some changes in biochemical markers and histological effects on the kidneys. Therefore, it is crucial to monitor animal health closely during treatment, including body weight, behavior, and organ function where possible.

Q5: Which signaling pathways are primarily affected by Osthol's anti-cancer activity?

A5: The anti-cancer effects of Osthol are mediated through the modulation of several key signaling pathways. The most consistently reported are the PI3K/Akt and MAPK/ERK pathways.[2][4][5][6][7][8] Osthol has been shown to inhibit the phosphorylation of Akt and key components of the MAPK pathway, leading to decreased cancer cell proliferation, migration, and invasion, and the induction of apoptosis.[4][7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent or no anti-tumor effect	- Suboptimal Dosage: The administered dose may be too low for the specific tumor model. - Poor Bioavailability: The formulation may not be providing adequate systemic exposure. - Tumor Model Resistance: The chosen cancer cell line or tumor model may be inherently resistant to Osthol's mechanism of action.	- Conduct a dose-response study to identify the optimal therapeutic dose. - Consider alternative formulation strategies to enhance solubility and bioavailability, such as nanoemulsions or solid dispersions. - Test Osthol on a panel of different cancer cell lines in vitro to assess sensitivity before proceeding with in vivo studies.
Animal distress or toxicity (e.g., weight loss, lethargy)	- High Dosage: The administered dose may be approaching toxic levels. - Vehicle Toxicity: The vehicle used for administration may be causing adverse effects. - Off-target Effects: Osthol may have unforeseen off-target effects in the specific animal model.	- Reduce the dosage or the frequency of administration. - Run a control group with the vehicle alone to rule out its toxicity. - Monitor animal health daily, including body weight, food and water intake, and clinical signs of toxicity. If severe toxicity is observed, euthanize the animal and consider dose reduction for the remaining animals.
Difficulty in preparing a stable Osthol formulation	- Low Solubility: Osthol is poorly soluble in aqueous solutions. - Precipitation: The compound may precipitate out of solution over time.	- Use a vehicle in which Osthol is more soluble, such as corn oil for i.p. injections. For oral gavage, prepare a fresh suspension in 0.5% Na-CMC before each administration. - Utilize sonication or gentle heating to aid dissolution, but be mindful of potential degradation. - Explore advanced formulation techniques like nanoemulsions or solid dispersions for improved stability and solubility.
Variability in tumor growth within the same treatment group	- Inconsistent Tumor Cell Implantation: Variation in the number or viability of injected cancer cells. - Animal-to-animal Variation: Inherent biological differences between individual animals. - Inconsistent Drug Administration: Inaccurate dosing or administration technique.	- Standardize the tumor cell implantation procedure, ensuring a consistent number of viable cells are injected at the same anatomical site. - Increase the number of animals per group to improve statistical power. - Ensure accurate and consistent administration of Osthol by trained personnel.

Quantitative Data on In Vivo Anti-Cancer Efficacy of Osthol

Cancer Type	Animal Model	Dosage and Route	Treatment Schedule	Key Findings	Reference
Intrahepatic Cholangiocarcinoma	Nude mice with HCCC-9810 xenografts	50 and 100 mg/kg, i.p.	Every 2 days	Significant reduction in tumor weight and volume at both doses.	[1][2]
Hepatocellular Carcinoma	Nude mice with SMMC-7721 xenografts	61, 122, and 244 mg/kg, i.p.	Daily for 2 weeks	Significant tumor suppression at 122 and 244 mg/kg.	[9]
Leukemia (P-388 D1)	CDF1 mice	30 mg/kg, i.p.	Daily for 9 days	Increased lifespan by 37%.	[10]
Colorectal Cancer	Nude mice with HCT116 xenografts	20, 40, and 60 mg/kg	Daily for 18 days	Dose-dependent reduction in tumor weight and volume.	[1]
Retinoblastoma	Nude mice with Y-79 xenografts	0.5 mmol/kg (~122 mg/kg)	For 36 days	Significant inhibition of tumor growth.	[11]

Experimental Protocols

General Protocol for a Xenograft Tumor Model

This protocol provides a general framework for establishing a subcutaneous xenograft model to evaluate the anti-cancer activity of Osthol.

• Cell Culture: Culture the desired cancer cell line (e.g., HCT116, SMMC-7721) in the appropriate medium and conditions until they reach 70-80% confluency.

• Cell Harvesting and Preparation:

  • Wash the cells with PBS and detach them using trypsin-EDTA.

  • Neutralize the trypsin with complete medium and centrifuge the cells.

  • Wash the cell pellet twice with sterile PBS.

  • Resuspend the cells in serum-free medium or PBS at a concentration of 1 x 107 cells/mL.

• Tumor Implantation:

  • Anesthetize the mice (e.g., 4-6 week old nude mice) using an appropriate method.

  • Inject 100 µL of the cell suspension (1 x 106 cells) subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring:

  • Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).

  • Measure the tumor dimensions (length and width) with calipers every 2-3 days.

  • Calculate the tumor volume using the formula: Volume = (width² x length) / 2.

• Animal Grouping and Treatment:

  • Randomize the mice into control and treatment groups.

  • Prepare the Osthol formulation (e.g., dissolved in corn oil for i.p. injection or suspended in 0.5% Na-CMC for oral gavage).

  • Administer the vehicle to the control group and the Osthol formulation to the treatment groups according to the predetermined dosage and schedule.

• Efficacy and Toxicity Assessment:

  • Continue to monitor tumor growth and animal health (body weight, behavior) throughout the study.

  • At the end of the study, euthanize the mice, and excise and weigh the tumors.

  • Tissues can be collected for further analysis (e.g., histology, western blotting).

Preparation of Osthol for In Vivo Administration

• For Intraperitoneal (i.p.) Injection:

  • Weigh the required amount of Osthol powder.

  • Dissolve the Osthol in a suitable volume of corn oil to achieve the desired final concentration.

  • Vortex or sonicate briefly to ensure complete dissolution.

• For Oral Gavage:

  • Prepare a 0.5% (w/v) solution of sodium carboxymethyl cellulose (Na-CMC) in sterile water.

  • Weigh the required amount of Osthol powder.

  • Suspend the Osthol powder in the 0.5% Na-CMC solution to the desired final concentration.

  • Vortex thoroughly before each administration to ensure a uniform suspension.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Osthol's Anti-Cancer Mechanism of Action.

Caption: In Vivo Xenograft Experimental Workflow.

References

• 1. researchgate.net [researchgate.net]
• 2. Osthole induces apoptosis and suppresses proliferation via the PI3K/Akt pathway in intrahepatic cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. [PDF] Overcoming Poor Aqueous Solubility of Drugs for Oral Delivery | Semantic Scholar [semanticscholar.org]
• 4. Osthole suppresses the proliferation and induces apoptosis via inhibiting the PI3K/AKT signaling pathway of endometrial cancer JEC cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Potential Anticancer Properties of Osthol: A Comprehensive Mechanistic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Osthole: A Review on Its Bioactivities, Pharmacological Properties, and Potential as Alternative Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Osthole inhibits the PI3K/AKT signaling pathway via activation of PTEN and induces cell cycle arrest and apoptosis in esophageal squamous cell carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Osthole induces apoptosis and suppresses proliferation via the PI3K/Akt pathway in intrahepatic cholangiocarcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Growth Inhibition and Apoptosis Induced by Osthole, A Natural Coumarin, in Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Osthole induces G2/M arrest and apoptosis in lung cancer A549 cells by modulating PI3K/Akt pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]

Troubleshooting poor yield in Osthol extraction from natural sources

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with poor yield during the extraction of Osthol from natural sources.

Frequently Asked Questions (FAQs)

Q1: What is the most effective type of solvent for extracting Osthol?

A1: Osthol is a coumarin derivative with low water solubility. Therefore, organic solvents are most effective. Studies have shown high extraction efficiency with solvents like methanol and ethanol.[1][2][3] Osthol is soluble in ethanol (approx. 20 mg/ml), DMSO (approx. 25 mg/ml), and dimethylformamide (DMF) (approx. 25 mg/ml), as well as chloroform and acetone.[2][4] It is practically insoluble in water.[4]

Q2: What is a typical yield of Osthol from its natural source, Cnidium monnieri?

A2: The yield of Osthol can vary significantly depending on the quality of the plant material and the extraction methodology. The Osthol content in commercial Cnidium monnieri fruit samples has been found to range from 0.05% to 2.14%.[3] Under optimized laboratory conditions, a yield of 15.0 mg of Osthol per gram of dried C. monnieri fruit has been reported.[1][5]

Q3: How can I quantify the amount of Osthol in my extract?

A3: High-Performance Liquid Chromatography (HPLC) is a commonly used, straightforward, and sensitive method for the analysis and quantification of Osthol.[6][7] Other validated methods include Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography (GC) with a flame ionization detector (FID).[3][8][9]

Q4: Is Osthol sensitive to degradation during the extraction process?

A4: Yes, botanical extracts can be sensitive to light, heat, oxygen, and moisture, which can lead to the degradation of active compounds.[10] High heat during extraction can destroy heat-sensitive compounds.[10] Furthermore, studies have shown that Osthol is rapidly metabolized by phase I enzymes, which suggests that avoiding enzymatic activity during extraction is crucial.[6][9][11]

Q5: What are the key factors I need to control for a successful extraction?

A5: The most critical factors are the choice of solvent, extraction time, temperature, and the sample-to-solvent ratio.[1][12] The quality and potency of the raw plant material are also fundamental, as these can be affected by genetics, climate, and harvest timing.[10][13]

Troubleshooting Guide for Poor Osthol Yield

This guide addresses the common problem of obtaining a low or negligible yield of Osthol.

Problem: Significantly lower than expected yield of Osthol.

Follow the diagnostic workflow below to identify the potential cause and implement the appropriate solution.

Caption: Troubleshooting workflow for diagnosing poor Osthol yield.

Data Presentation

Table 1: Solubility of Osthol

This table summarizes the solubility of Osthol in various common solvents, which is a critical factor in choosing an appropriate extraction medium.

Solvent	Solubility	Reference
Water (at 30°C)	12.0 mg/L (Practically Insoluble)	[4]
Ethanol	~20 mg/mL	[2]
Dimethyl Sulfoxide (DMSO)	~25 mg/mL	[2]
Dimethylformamide (DMF)	~25 mg/mL	[2]
Aqueous Alkalies	Soluble	[4]
Chloroform	Soluble	[4]
Acetone	Soluble	[4]
Boiling Petroleum Ether	Soluble	[4]

Table 2: Optimized Osthol Extraction Parameters from Literature

This table presents experimentally determined optimal conditions for maximizing Osthol yield from Cnidium monnieri fruits.

Parameter	Optimal Value	Resulting Yield	Reference
Solvent Concentration	97.7% Methanol	15.0 mg/g dried sample	[1][5][14]
Extraction Time	30.3 minutes	15.0 mg/g dried sample	[1][5][14]
Sample/Solvent Ratio	1500 mg / 10 mL	15.0 mg/g dried sample	[1][5][14]

Experimental Protocols

Protocol 1: Lab-Scale Solvent Extraction of Osthol from Cnidium monnieri

This protocol details a standard methodology for extracting Osthol for analytical or research purposes.

References

• 1. Optimization of extraction conditions for osthol, a melanogenesis inhibitor from Cnidium monnieri fruits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Osthol | C15H16O3 | CID 10228 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Determination of osthol and its metabolites in a phase I reaction system and the Caco-2 cell model by HPLC-UV and LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. A rapid and sensitive LC-MS/MS method for the determination of osthole in rat plasma: application to pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of osthol and its metabolites in a phase I reaction system and the Caco-2 cell model by HPLC-UV and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Common Quality Issues in Botanical Extracts and How to Avoid Them_Cactus Botanics [cactusbotanics.com]
• 11. Osthole: A Review on Its Bioactivities, Pharmacological Properties, and Potential as Alternative Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. masi.eu [masi.eu]
• 14. tandfonline.com [tandfonline.com]

Addressing batch-to-batch variability of commercial Osthol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial Osthol. Our goal is to help you address the challenges associated with batch-to-batch variability and ensure the consistency and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is Osthol and why is batch-to-batch variability a significant concern?

Osthol is a natural coumarin compound primarily isolated from the plant Cnidium monnieri. It exhibits a wide range of pharmacological activities, including neuroprotective, anti-inflammatory, and anti-cancer effects. As a natural product, the purity and composition of commercial Osthol can be influenced by various factors such as the geographical origin of the plant, harvest time, and the extraction and purification protocols used by the manufacturer. This inherent variability between different commercial batches can lead to inconsistencies in its biological activity, affecting experimental reproducibility.

Q2: What are the primary sources of batch-to-batch variability in commercial Osthol?

The main sources of variability in commercial Osthol include:

• Raw Material Source: Differences in the plant source, including geographical location, climate, and cultivation practices, can alter the phytochemical profile of the raw material.

• Harvesting and Storage: The timing of harvest and post-harvest storage conditions can impact the stability and concentration of Osthol.

• Extraction and Purification Methods: Different manufacturers may use various extraction solvents and purification techniques (e.g., solvent extraction, supercritical CO2 extraction), leading to different impurity profiles and yields.[1]

• Presence of Related Compounds: The extraction process may co-isolate other structurally similar coumarins or plant metabolites that can have their own biological activities, creating confounding variables in experiments.

• Residual Solvents and Impurities: The manufacturing process may leave behind residual solvents or other impurities that could interfere with biological assays.

• Degradation: Improper storage or handling can lead to the degradation of Osthol. Osthol is stable under recommended storage conditions, but exposure to light, high temperatures, or humidity can affect its integrity.[2]

Q3: How can I assess the quality and consistency of a new batch of commercial Osthol before starting my experiments?

It is highly recommended to perform in-house quality control on each new batch of Osthol. This will allow you to create a chemical fingerprint of the compound and compare the consistency between different batches. A combination of analytical techniques is ideal for a comprehensive assessment. See our detailed "In-House Batch Validation Protocol for Commercial Osthol" below for a step-by-step guide.

Q4: My experimental results (e.g., cell viability, signaling pathway activation) are inconsistent between different batches of Osthol. What are the likely causes and how can I troubleshoot this?

Inconsistent experimental results are a common issue when working with natural products. Here are some likely causes and troubleshooting steps:

• Variations in Purity and Impurity Profile: Even if the certificate of analysis (CoA) states a high purity (e.g., >98%), the remaining percentage may contain impurities that differ between batches and could have biological effects.

  • Troubleshooting:

    • Request detailed CoAs for each batch from the supplier, including information on the analytical methods used to determine purity.

    • Perform your own analytical chemistry (e.g., HPLC, LC-MS) to compare the chemical fingerprints of the different batches.

    • If possible, test the biological activity of the major impurities if they can be identified and sourced.

• Differences in Solubility: Minor variations in the physical properties of the powder between batches can affect its solubility in your chosen solvent (e.g., DMSO).

  • Troubleshooting:

    • Always prepare fresh stock solutions for each experiment. Note that moisture-absorbing DMSO can reduce solubility.[3]

    • Visually inspect the stock solution for any precipitation. If observed, gentle warming or sonication may be necessary. Ensure the compound is fully dissolved before making working dilutions.

    • Consider filtering the stock solution through a 0.22 µm syringe filter to remove any undissolved particulates.

• Degradation of Osthol: Improper storage of either the solid compound or stock solutions can lead to degradation.

  • Troubleshooting:

    • Store solid Osthol and stock solutions as recommended by the supplier, typically at -20°C or -80°C and protected from light.

    • Avoid repeated freeze-thaw cycles of stock solutions. Aliquot stock solutions into single-use volumes.

    • If degradation is suspected, re-analyze the compound by HPLC to check for the appearance of degradation products.

• General Cell Culture Variability: Inconsistent results may also stem from variability in your cell culture system.

  • Troubleshooting:

    • Ensure consistent cell passage numbers, seeding densities, and media formulations for all experiments.

    • Regularly test your cell lines for mycoplasma contamination.

    • Standardize all incubation times and treatment conditions.

Troubleshooting Guide: A Step-by-Step Workflow

If you are experiencing inconsistent results with different batches of commercial Osthol, follow this logical troubleshooting workflow.

Caption: Troubleshooting workflow for inconsistent results.

Quantitative Data Summary

The following table summarizes typical quality control specifications for commercial-grade Osthol (purity ≥ 98%). These values can be used as a benchmark when evaluating a supplier's certificate of analysis or for setting up in-house quality control parameters.

Parameter	Specification	Analytical Method
Appearance	White to off-white crystalline powder	Visual Inspection
Purity	≥ 98.0%	High-Performance Liquid Chromatography (HPLC)
Melting Point	83-85 °C	Melting Point Apparatus
Loss on Drying	≤ 1.0%	Gravimetry
Residue on Ignition	≤ 0.5%	Gravimetry
Heavy Metals	≤ 10 ppm	Inductively Coupled Plasma Mass Spectrometry (ICP-MS)
Lead (Pb)	≤ 3 ppm	ICP-MS
Arsenic (As)	≤ 2 ppm	ICP-MS
Cadmium (Cd)	≤ 1 ppm	ICP-MS
Mercury (Hg)	≤ 0.1 ppm	ICP-MS
Microbial Limit
Total Plate Count	< 1000 CFU/g	Plating
Yeast & Mold	< 100 CFU/g	Plating
E. coli	Absent	Selective Plating
Salmonella	Absent	Selective Plating

Experimental Protocols

In-House Batch Validation Protocol for Commercial Osthol

This protocol outlines a series of experiments to validate the identity, purity, and biological activity of a new batch of commercial Osthol.

Caption: In-house batch validation workflow.

1. High-Performance Liquid Chromatography (HPLC) for Purity Assessment

• Objective: To determine the purity of the Osthol batch and to obtain a chemical fingerprint for comparison with other batches.

• Instrumentation: HPLC system with a UV detector and a C18 reversed-phase column.

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or acetic acid) is commonly used. A typical starting point is an isocratic elution with 70-80% acetonitrile.

• Detection Wavelength: Osthol has a maximum UV absorbance around 322 nm.

• Procedure:

  • Prepare a stock solution of Osthol in methanol or acetonitrile (e.g., 1 mg/mL).

  • Create a calibration curve using a certified reference standard of Osthol at several concentrations (e.g., 1, 5, 10, 25, 50 µg/mL).

  • Prepare the new batch of Osthol at a concentration within the linear range of the calibration curve.

  • Inject the prepared sample into the HPLC system.

  • The purity is calculated by dividing the peak area of Osthol by the total peak area of all components in the chromatogram. The concentration can be determined from the calibration curve.

2. Cell-Based Viability Assay for Potency Assessment

• Objective: To determine the biological potency (e.g., IC50) of the new Osthol batch and compare it to a previously validated or reference batch.

• Cell Line: Choose a cell line known to be sensitive to Osthol (e.g., a cancer cell line like HeLa or MCF-7).

• Reagents:

  • Complete cell culture medium

  • Osthol stock solution (e.g., 50 mM in DMSO)

  • Cell viability reagent (e.g., MTT, PrestoBlue™, or CellTiter-Glo®)

• Procedure:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to attach overnight.

  • Prepare a serial dilution of the new Osthol batch and a reference batch in complete culture medium. A typical concentration range to test would be from 0.1 µM to 200 µM. Include a vehicle control (DMSO) at the highest concentration used.

  • Replace the medium in the 96-well plate with the medium containing the different concentrations of Osthol.

  • Incubate for a specified period (e.g., 24, 48, or 72 hours).

  • Add the cell viability reagent and incubate as per the manufacturer's instructions.

  • Measure the absorbance or fluorescence using a plate reader.

  • Calculate the percentage of cell viability relative to the vehicle control for each concentration.

  • Plot the dose-response curve and determine the IC50 value using non-linear regression analysis. Compare the IC50 of the new batch to the reference batch. A significant deviation may indicate a difference in potency.

Key Signaling Pathways Modulated by Osthol

Osthol has been shown to modulate several critical signaling pathways involved in cell proliferation, survival, and inflammation. Understanding these pathways is crucial for interpreting experimental results.

1. PI3K/Akt Signaling Pathway

Osthol often exerts its anti-cancer effects by inhibiting the PI3K/Akt pathway, which is a central regulator of cell survival and proliferation.

Caption: Osthol's inhibition of the PI3K/Akt pathway.

2. MAPK/NF-κB Signaling Pathway

Osthol can suppress inflammation by inhibiting the MAPK and NF-κB signaling pathways, which are key in the production of pro-inflammatory cytokines.

Caption: Osthol's anti-inflammatory mechanism.

References

• 1. scispace.com [scispace.com]
• 2. Osthol | C15H16O3 | CID 10228 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]

Technical Support Center: Optimizing Supercritical Fluid Extraction of Osthol

Welcome to the technical support center for the optimization of supercritical fluid extraction (SFE) of Osthol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and address common challenges encountered during the extraction process.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This guide addresses specific issues that may arise during the supercritical fluid extraction of Osthol from plant matrices, such as Cnidium monnieri.

Q1: My Osthol yield is consistently low. What are the potential causes and how can I improve it?

A1: Low extraction yield is a common issue in SFE. Several factors could be contributing to this problem. Here’s a systematic approach to troubleshooting:

• Suboptimal Extraction Parameters: The solubility of Osthol in supercritical CO2 is highly dependent on pressure and temperature. The optimal conditions often involve a trade-off between the density of the fluid (which increases with pressure) and the vapor pressure of the solute (which increases with temperature).

  • Solution: Systematically vary the pressure and temperature to find the optimal conditions for Osthol. Based on published studies, pressures in the range of 200-300 bar and temperatures between 50-70°C are a good starting point.[1] Response Surface Methodology (RSM) can be a valuable tool for optimizing these parameters efficiently.

• Inadequate Co-solvent: Supercritical CO2 is a nonpolar solvent, while Osthol is a moderately polar coumarin.[2] Pure CO2 may not be an effective solvent for extracting Osthol.

  • Solution: Introduce a polar co-solvent (modifier) to increase the solvating power of the supercritical fluid. Ethanol and methanol are commonly used for this purpose. A concentration of 2-5% (v/v) ethanol has been shown to be effective.[1]

• Matrix Effects: The physical and chemical properties of the plant material can significantly hinder the extraction process.

  • Solution: Proper pre-treatment of the raw material is crucial. Ensure the plant material is thoroughly dried to a moisture content below 10% to prevent the co-extraction of water, which can freeze and cause blockages at the restrictor.[3] Grinding the material to a consistent and fine particle size increases the surface area available for extraction, improving efficiency.

• Incomplete Extraction: The duration of the extraction may not be sufficient to recover all the accessible Osthol.

  • Solution: Increase the dynamic extraction time. It has been noted that most of the extract is often recovered within the first 30 minutes, but extending the extraction time can improve the overall yield.[1]

Q2: The extracted Osthol is impure. What are the common impurities and how can I improve the selectivity of the extraction?

A2: Co-extraction of non-target compounds is a challenge in SFE, especially from complex plant matrices.

• Common Impurities: Waxes, fatty acids, and other less polar compounds present in the plant material are often co-extracted with Osthol.

• Improving Selectivity:

  • Fractional Separation: One of the advantages of SFE is the ability to fractionate the extract by stepping down the pressure in multiple separators. By carefully controlling the pressure and temperature in each separator, you can selectively precipitate compounds with different solubilities.

  • Optimize Co-solvent Concentration: While a co-solvent is often necessary to increase the yield, a high concentration can lead to the extraction of more polar impurities. Experiment with lower co-solvent concentrations to find a balance between yield and purity.

  • Sequential Extraction: Consider a two-step extraction process. First, perform an extraction with pure supercritical CO2 at lower pressures to remove non-polar waxes and lipids. Then, in the second step, add a co-solvent to extract the more polar Osthol.

Q3: I am observing inconsistent results between different extraction batches. What could be the reason?

A3: Inconsistent results can be frustrating and can compromise the reliability of your research. The following factors are often the culprits:

• Variability in Raw Material: The concentration of Osthol in the plant material can vary depending on the source, harvest time, and storage conditions.

  • Solution: Whenever possible, use a single, homogenized batch of raw material for a series of experiments. If using different batches is unavoidable, ensure each batch is characterized for its Osthol content before extraction.

• Inconsistent Sample Packing: The way the extraction vessel is packed can affect the flow of the supercritical fluid and, consequently, the extraction efficiency.

  • Solution: Develop a standardized procedure for packing the extraction vessel to ensure a consistent bed density and avoid channeling of the fluid.

• Fluctuations in SFE System Parameters: Small variations in pressure, temperature, or CO2 flow rate can lead to significant differences in extraction yield.

  • Solution: Regularly calibrate your SFE system to ensure the accuracy of the pressure and temperature sensors and the flow rate controllers.

Quantitative Data Summary

The following tables summarize the optimized parameters for the supercritical fluid extraction of Osthol from various studies.

Table 1: Optimized SFE Parameters for Osthol Extraction

Pressure (bar)	Temperature (°C)	Co-solvent (Ethanol)	Extraction Time (min)	Osthol Yield (%)	Reference
243	64	0.28 mL/min	30	1.29	[1]
250	50	80% (ethanol concentration)	-	7.8 mg/g	[4]
300	70	0.4 mL/min	-	-	[1]
200	60	0.2 mL/min	-	-	[1]

Experimental Protocols

Protocol 1: Supercritical Fluid Extraction of Osthol from Cnidium monnieri

This protocol details the steps for extracting Osthol using a laboratory-scale SFE system.

1. Sample Preparation:

• Obtain dried fruits of Cnidium monnieri.
• Grind the fruits into a fine powder with a consistent particle size (e.g., 40-60 mesh).
• Determine the moisture content of the powder and, if necessary, dry it further in a vacuum oven at a low temperature (e.g., 40°C) to a moisture content below 10%.

2. SFE System Setup:

• Ensure the SFE system, including the extraction vessel, tubing, and collection vials, is clean and dry.
• Accurately weigh a specific amount of the powdered Cnidium monnieri (e.g., 50 g) and pack it uniformly into the extraction vessel. Glass beads can be mixed with the sample to improve packing density and prevent channeling.

3. Extraction Procedure:

• Pressurize the system with CO2 to the desired extraction pressure (e.g., 250 bar).
• Heat the extraction vessel to the set temperature (e.g., 60°C).
• If using a co-solvent, introduce it at the desired flow rate (e.g., 3% ethanol).
• Allow the system to equilibrate for a short static period (e.g., 15 minutes) to allow the supercritical fluid to penetrate the sample matrix.
• Start the dynamic extraction by opening the outlet valve and collecting the extract in a collection vial. Maintain a constant CO2 flow rate (e.g., 2 L/min).
• Continue the dynamic extraction for the desired duration (e.g., 60 minutes).
• After the extraction is complete, carefully depressurize the system.
• Collect the crude extract from the collection vial for further analysis and purification.

4. Analysis of Osthol Content:

• Dissolve a known amount of the crude extract in a suitable solvent (e.g., methanol).
• Analyze the concentration of Osthol in the solution using High-Performance Liquid Chromatography (HPLC) with a UV detector.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the supercritical fluid extraction of Osthol.

Figure 1. General workflow for the supercritical fluid extraction of Osthol.

Troubleshooting Logic

This diagram provides a logical decision-making process for troubleshooting common issues during Osthol SFE.

Figure 2. Troubleshooting decision tree for Osthol SFE.

References

• 1. uvadoc.uva.es [uvadoc.uva.es]
• 2. Supercritical Fluid Extraction of Plant Flavors and Fragrances - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. scielo.br [scielo.br]

Reference Data & Comparative Studies

A Comparative Analysis of the Anti-inflammatory Effects of Osthol and Curcumin

For Researchers, Scientists, and Drug Development Professionals

Osthol, a natural coumarin, and curcumin, a polyphenol from turmeric, are both recognized for their significant anti-inflammatory properties. This guide provides a comparative analysis of their efficacy, drawing upon experimental data to elucidate their mechanisms of action and relative potency. The focus is on their effects on key inflammatory mediators and signaling pathways, offering a data-driven perspective for researchers in drug discovery and development.

Quantitative Comparison of Anti-inflammatory Activity

The in vitro anti-inflammatory activity of Osthol and curcumin has been predominantly evaluated by their ability to inhibit the production of nitric oxide (NO), a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated murine macrophage RAW 264.7 cells.

Compound	Assay	Cell Line	IC₅₀ Value (μM)	Reference
Curcumin	Nitric Oxide (NO) Inhibition	RAW 264.7	11.0 ± 0.59	[1]
Nitric Oxide (NO) Inhibition	RAW 264.7	10.01	[2]
Osthol	Nitric Oxide (NO) Inhibition	RAW 264.7	~146 (calculated)	[3]

Note: The IC₅₀ value for Osthol is an approximation calculated from a study where a derivative was found to be 32 times more potent with an IC₅₀ of 4.57 μM[3]. Direct experimental values for Osthol's IC₅₀ in this assay were not consistently available in the reviewed literature.

Beyond nitric oxide, both compounds have been shown to inhibit the secretion of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) in a dose-dependent manner. For example, curcumin at a concentration of 10 µM has been shown to effectively attenuate LPS-induced TNF-α production[4], and at 20 µM, it reduced IL-6 production by 83%[5]. Similarly, osthol has been documented to inhibit the production of TNF-α and IL-6 in LPS-stimulated RAW 264.7 cells[6][7]. However, a direct comparison of IC₅₀ values for cytokine inhibition is challenging due to variations in experimental setups across different studies.

Experimental Protocols

A standardized experimental workflow is crucial for the comparative evaluation of anti-inflammatory compounds. Below are detailed methodologies for the key assays cited in this guide.

Inhibition of Nitric Oxide Production in LPS-Stimulated RAW 264.7 Macrophages

This assay quantifies the ability of a compound to inhibit the production of nitric oxide, a key inflammatory mediator, by macrophages activated by LPS.

Methodology:

• Cell Culture: Murine macrophage RAW 264.7 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified incubator.

• Cell Seeding: Cells are seeded into 96-well plates at a density of 1.5 x 10⁵ cells/mL and allowed to adhere overnight.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compounds (Osthol or curcumin). The cells are pre-incubated for 1-2 hours.

• LPS Stimulation: Lipopolysaccharide (LPS) from E. coli is added to each well (final concentration of 1 µg/mL) to induce an inflammatory response, except for the control group.

• Incubation: The plates are incubated for 24 hours.

• Nitrite Quantification (Griess Assay):

  • The concentration of nitrite (a stable metabolite of NO) in the culture supernatant is measured as an indicator of NO production.

  • 100 µL of cell culture supernatant is mixed with 100 µL of Griess reagent (a mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).

  • After a 10-minute incubation at room temperature, the absorbance is measured at 540 nm using a microplate reader.

  • A standard curve using sodium nitrite is generated to determine the nitrite concentration in the samples.

• Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-treated control group. The IC₅₀ value is determined from the dose-response curve.

Measurement of TNF-α and IL-6 by ELISA

This enzyme-linked immunosorbent assay (ELISA) is used to quantify the concentration of pro-inflammatory cytokines TNF-α and IL-6 secreted by macrophages.

Methodology:

• Sample Collection: Culture supernatants from the nitric oxide inhibition assay (or a parallel experiment) are collected.

• ELISA Procedure:

  • A 96-well plate is coated with a capture antibody specific for either TNF-α or IL-6.

  • The plate is washed, and non-specific binding sites are blocked.

  • Standards (recombinant TNF-α or IL-6) and the collected culture supernatants are added to the wells and incubated.

  • After washing, a biotin-conjugated detection antibody specific for the target cytokine is added.

  • Following another incubation and wash, streptavidin-horseradish peroxidase (HRP) conjugate is added.

  • A substrate solution (e.g., TMB) is then added, which develops a color in proportion to the amount of bound enzyme.

  • The reaction is stopped with an acid solution, and the absorbance is measured at 450 nm.

• Data Analysis: A standard curve is generated from the absorbance values of the standards. The concentration of TNF-α or IL-6 in the samples is then interpolated from this curve.

Below is a visual representation of the general experimental workflow for assessing the anti-inflammatory effects of Osthol and curcumin.

Figure 1. Experimental workflow for in vitro anti-inflammatory assays.

Mechanistic Insights: Key Signaling Pathways

Both Osthol and curcumin exert their anti-inflammatory effects by modulating multiple intracellular signaling pathways that are crucial for the inflammatory response.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. Both Osthol and curcumin have been shown to inhibit this pathway.

• Osthol: Inhibits the phosphorylation of IκB-α, which prevents the translocation of the p65 subunit of NF-κB into the nucleus.

• Curcumin: Also inhibits the degradation of IκB-α and the subsequent nuclear translocation of NF-κB, thereby downregulating the expression of NF-κB-dependent pro-inflammatory genes.

Figure 2. Inhibition of the NF-κB signaling pathway by Osthol and Curcumin.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway, including p38, JNK, and ERK, is another critical signaling cascade in inflammation.

• Osthol: Has been shown to modulate the phosphorylation of p38 and JNK.

• Curcumin: Can inhibit the activation of p38 MAPK, as well as ERK1/2 and JNK.

Figure 3. Modulation of the MAPK signaling pathway by Osthol and Curcumin.

Conclusion

References

• 1. apjai-journal.org [apjai-journal.org]
• 2. [PDF] Inhibition of NO production in LPS-stimulated RAW264.7 macrophage cells with curcuminoids and xanthorrhizol from the rhizome of Curcuma xanthorrhiza Roxb. and quantitative analysis using HPLC | Semantic Scholar [semanticscholar.org]
• 3. Curcumin: an orally bioavailable blocker of TNF and other pro-inflammatory biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TNF-α modulation by natural bioactive molecules in mouse RAW 264.7 macrophage cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Curcumin suppresses the production of interleukin-6 in Prevotella intermedia lipopolysaccharide-activated RAW 264.7 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The in vitro and in vivo anti-inflammatory effect of osthole, the major natural coumarin from Cnidium monnieri (L.) Cuss, via the blocking of the activation of the NF-κB and MAPK/p38 pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Osthol's Anti-Tumor Efficacy in Xenograft Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the anti-tumor effects of Osthol, a natural coumarin compound, in preclinical xenograft models. Through a detailed comparison with established chemotherapy agents and other targeted therapies, this document aims to validate Osthol's potential as a therapeutic candidate. The information presented is supported by experimental data, detailed protocols, and visual representations of key biological processes.

Performance Comparison of Anti-Tumor Agents

The following tables summarize the in vivo efficacy of Osthol compared to standard chemotherapeutic agents like Cisplatin and Paclitaxel, as well as other inhibitors targeting the PI3K/Akt signaling pathway. This data is compiled from various xenograft studies, providing a comparative overview of their anti-tumor activities across different cancer types.

Table 1: Osthol - In Vivo Efficacy in Xenograft Models

Cancer Type	Cell Line	Animal Model	Dosage	Administration Route	Treatment Duration	Tumor Growth Inhibition	Reference
Endometrial Cancer	JEC	Nude Mice	20 mg/kg	Intraperitoneal	Daily	Significant tumor volume decrease from day 16	[1]
Cervical Cancer	SiHA/CDDP	Nude Mice	20 mg/kg (with Cisplatin)	Intraperitoneal	Twice a week for 28 days	Significant reduction in tumor growth and weight	[2]
Hepatocellular Carcinoma	CD133+ Huh7	Nude Mice	20 mg/kg (with Cisplatin)	Intraperitoneal	Twice a week for 28 days	Resensitized tumors to cisplatin, leading to inhibition	[3][4][5]
Gastric Cancer	N87	Nude Mice	100 mg/kg	Intraperitoneal	Daily for 16 days	Significant tumor volume reduction	[6][7]
Nasopharyngeal Carcinoma	CNE2	Nude Mice	20 µg/mL (with radiotherapy)	Not Specified	Not Specified	Synergistic suppression of tumor growth	[8]

Table 2: Cisplatin - In Vivo Efficacy in Xenograft Models

Cancer Type	Cell Line	Animal Model	Dosage	Administration Route	Treatment Duration	Tumor Growth Inhibition	Reference
Cervical Cancer	SiHA/CDDP	Nude Mice	8 mg/kg (with Osthole)	Intraperitoneal	Twice a week for 28 days	Significant reduction in tumor growth and weight	[2]
Hepatocellular Carcinoma	CD133+ Huh7	Nude Mice	8 mg/kg	Intraperitoneal	Twice a week for 28 days	Effective, but enhanced by Osthole	[3][4][5]
Lung Cancer	NCI-H460	Not Specified	1.5 µmol/l (in vitro)	Not Applicable	48 hours	Dose-dependent inhibition, enhanced by Osthole	[9]

Table 3: Paclitaxel - In Vivo Efficacy in Xenograft Models

Cancer Type	Cell Line	Animal Model	Dosage	Administration Route	Treatment Duration	Tumor Growth Inhibition	Reference
Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified

No direct comparative studies between Osthol and Paclitaxel in the same xenograft model were identified in the search results. Data for Paclitaxel is extensive and varies significantly based on the cancer model and formulation.

Table 4: Other PI3K/Akt Inhibitors - In Vivo Efficacy in Xenograft Models

Inhibitor	Cancer Type	Cell Line	Animal Model	Dosage	Administration Route	Treatment Duration	Tumor Growth Inhibition
Trastuzumab	Gastric Cancer	N87	Nude Mice	15 mg/kg	Intraperitoneal	Daily for 16 days	Synergistic effect with Osthole

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for the key experiments cited in this guide.

Xenograft Model Establishment and Treatment

1. Endometrial Cancer Xenograft Model (JEC cells) [1]

• Animal Model: Nude mice.

• Cell Inoculation: JEC cells are cultured and harvested. A suspension of the cells is injected subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring: Tumor volume is monitored regularly using calipers.

• Treatment Initiation: When tumors reach a specified volume, mice are randomized into treatment and control groups.

• Drug Administration: The treatment group receives daily intraperitoneal injections of Osthol (20 mg/kg). The control group receives a vehicle control.

• Endpoint: Tumor volumes and body weights are measured throughout the study. The experiment is terminated after a predefined period, and tumors are excised for further analysis.

2. Cervical Cancer Xenograft Model (SiHA/CDDP cells) [2]

• Animal Model: Nude mice.

• Cell Inoculation: Cisplatin-resistant SiHA/CDDP cells are injected subcutaneously.

• Treatment Protocol: Mice are treated with Osthole (20 mg/kg), Cisplatin (8 mg/kg), a combination of both, or a vehicle control via intraperitoneal injection twice a week for 28 days.

• Data Collection: Tumor growth and body weight are monitored. At the end of the study, tumors are excised and weighed.

3. Hepatocellular Carcinoma Xenograft Model (CD133+ Huh7 cells) [3][4][5]

• Animal Model: Nude mice.

• Cell Inoculation: CD133+ Huh7 cells are injected subcutaneously.

• Treatment Regimen: Once tumors reach a diameter of 0.5 cm, mice are administered Cisplatin (8 mg/kg) and/or Osthole (20 mg/kg) via intraperitoneal injection twice a week.

• Study Duration: The treatment continues for 28 days, during which tumor size is measured every three days.

4. Gastric Cancer Xenograft Model (N87 cells) [6][7]

• Animal Model: Nude mice.

• Cell Inoculation: HER2-overexpressing N87 gastric cancer cells are injected to establish tumors.

• Treatment Groups: Mice are treated with a control IgG (15 mg/kg), Trastuzumab (15 mg/kg), Osthol (100 mg/kg), or a combination of Trastuzumab and Osthol.

• Administration: Treatments are administered daily for 16 days.

• Outcome Measures: Tumor volume and body weight are monitored. At the end of the experiment, tumors are excised and weighed.

Signaling Pathways and Experimental Workflow

Visual diagrams are provided below to illustrate the key signaling pathway targeted by Osthol and a typical experimental workflow for evaluating its anti-tumor effects in a xenograft model.

References

• 1. Osthole suppresses the proliferation and induces apoptosis via inhibiting the PI3K/AKT signaling pathway of endometrial cancer JEC cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Osthole resensitizes CD133+ hepatocellular carcinoma cells to cisplatin treatment via PTEN/AKT pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Osthole resensitizes CD133+ hepatocellular carcinoma cells to cisplatin treatment via PTEN/AKT pathway | Aging [aging-us.com]
• 5. Osthole resensitizes CD133+ hepatocellular carcinoma cells to cisplatin treatment via PTEN/AKT pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Osthole Synergizes With HER2 Inhibitor, Trastuzumab in HER2-Overexpressed N87 Gastric Cancer by Inducing Apoptosis and Inhibition of AKT-MAPK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Osthole sensitizes with radiotherapy to suppress tumorigenesis of human nasopharyngeal carcinoma in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Combined anticancer activity of osthole and cisplatin in NCI-H460 lung cancer cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]

Synergistic Effects of Osthol with Cisplatin in Chemotherapy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the synergistic effects of Osthol, a natural coumarin compound, with the conventional chemotherapeutic agent cisplatin. The data presented herein, compiled from various experimental studies, demonstrates the potential of this combination therapy to enhance anti-cancer efficacy and overcome drug resistance.

Introduction: The Challenge of Cisplatin and the Potential of Osthol

Cisplatin is a cornerstone of chemotherapy for various cancers, including lung, ovarian, and testicular cancers. Its mechanism of action involves binding to DNA, which induces DNA damage and triggers apoptosis (programmed cell death) in cancer cells. However, its clinical use is often limited by significant side effects and the development of drug resistance.

Osthol, a natural compound extracted from plants of the Apiaceae family, has garnered attention for its diverse pharmacological activities, including anti-tumor properties. Research suggests that Osthol can inhibit cancer cell proliferation, induce apoptosis, and suppress tumor growth. When combined with cisplatin, Osthol has been shown to exhibit synergistic or additive effects, enhancing the cytotoxicity of cisplatin and potentially reducing the required therapeutic dose, thereby mitigating its adverse effects.

Comparative Analysis of In Vitro Efficacy

The synergistic effect of Osthol and cisplatin has been evaluated in various cancer cell lines. The following tables summarize the key quantitative data from these studies, highlighting the enhanced anti-cancer activity of the combination therapy compared to individual treatments.

Cell Viability and Cytotoxicity (IC50 Values)

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. A lower IC50 value indicates a more potent compound. Studies have shown that Osthol significantly reduces the IC50 of cisplatin in a dose-dependent manner.

Table 1: Synergistic Cytotoxicity of Osthol and Cisplatin in Hepatocellular Carcinoma (HCC) Cells

Cell Line	Treatment	IC50 of Cisplatin (μM)	Fold-change in Cisplatin IC50 with Osthol	Reference
CD133+ Huh7	Cisplatin alone	21.5 ± 2.3	-	[1]
Cisplatin + Osthol (10 µmol/L)	3.38 ± 0.4	6.36	[1]
CD133+ HepG2	Cisplatin alone	25.8 ± 2.9	-	[1]
Cisplatin + Osthol (10 µmol/L)	5.03 ± 0.6	5.13	[1]
CD133- Huh7	Cisplatin alone	4.64 ± 0.5	-	[1]
Cisplatin + Osthol (10 µmol/L)	2.44 ± 0.3	1.90	[1]
CD133- HepG2	Cisplatin alone	4.85 ± 0.6	-	[1]
Cisplatin + Osthol (10 µmol/L)	2.88 ± 0.4	1.68	[1]

CD133+ cells are cancer stem-like cells known for their resistance to chemotherapy.

Induction of Apoptosis

Apoptosis is a critical mechanism by which chemotherapeutic agents eliminate cancer cells. The combination of Osthol and cisplatin has been shown to significantly increase the percentage of apoptotic cells compared to either agent alone.

Table 2: Enhancement of Apoptosis by Osthol and Cisplatin in NCI-H460 Lung Cancer Cells

Treatment	Early Apoptosis (%)	Late Apoptosis (%)	Total Apoptosis (%)	Reference
Control	1.2 ± 0.3	0.8 ± 0.2	2.0 ± 0.5	[2][3]
Osthol (50 µmol/l)	5.6 ± 1.1	3.1 ± 0.6	8.7 ± 1.7	[2][3]
Cisplatin (1.5 µmol/l)	8.9 ± 1.5	4.5 ± 0.9	13.4 ± 2.4	[2][3]
Osthol + Cisplatin	18.7 ± 2.8	10.2 ± 1.9	28.9 ± 4.7	[2][3]

In Vivo Efficacy: Tumor Growth Inhibition

Preclinical studies in animal models have corroborated the in vitro findings, demonstrating that the combination of Osthol and cisplatin leads to greater tumor growth inhibition than monotherapy.

Table 3: In Vivo Tumor Growth Inhibition by Osthol and Cisplatin in CD133+ Huh7 Xenograft Model

Treatment Group	Tumor Volume (mm³) at Day 21	Tumor Weight (g) at Day 21	Reference
Control (Vehicle)	850 ± 95	0.82 ± 0.11	[1]
Cisplatin (8 mg/kg)	580 ± 72	0.55 ± 0.08	[1]
Osthol (20 mg/kg)	620 ± 68	0.59 ± 0.09	[1]
Osthol + Cisplatin	210 ± 35	0.20 ± 0.04	[1]

Mechanistic Insights: Signaling Pathways and Logical Relationships

The synergistic effect of Osthol and cisplatin is attributed to their ability to modulate key signaling pathways involved in cell survival and apoptosis.

Logical Relationship of Osthol's Synergistic Action

The following diagram illustrates the logical flow of how Osthol enhances the therapeutic efficacy of cisplatin.

Caption: Logical flow of Osthol's enhancement of cisplatin efficacy.

Signaling Pathway: The PTEN/Akt/Bcl-2 Axis

A key mechanism underlying the synergy between Osthol and cisplatin involves the modulation of the PTEN/Akt signaling pathway. Osthol upregulates the tumor suppressor PTEN, which in turn inhibits the pro-survival Akt pathway. This leads to the dephosphorylation of the pro-apoptotic protein Bad, allowing it to bind to and inhibit the anti-apoptotic protein Bcl-2. The sequestration of Bcl-2 frees the pro-apoptotic proteins Bax and Bak to induce mitochondrial-mediated apoptosis.

Caption: PTEN/Akt/Bcl-2 signaling pathway in Osthol/cisplatin synergy.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. The following are generalized protocols for the key experiments cited in this guide.

Cell Viability Assessment (MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of Osthol, cisplatin, or their combination for 24, 48, or 72 hours. Include untreated cells as a control.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the control and determine the IC50 values.

Apoptosis Detection (Annexin V/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with Osthol, cisplatin, or their combination as described for the MTT assay.

• Cell Harvesting: After treatment, harvest the cells by trypsinization and wash them twice with cold PBS.

• Staining: Resuspend the cells in 1X binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of propidium iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Western Blotting for Protein Expression

This technique is used to detect and quantify specific proteins in a sample.

• Protein Extraction: Lyse the treated and control cells in RIPA buffer to extract total protein.

• Protein Quantification: Determine the protein concentration using a BCA protein assay kit.

• SDS-PAGE: Separate the protein lysates (20-30 µg) by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., Bcl-2, Bax, p-Akt, Akt, PTEN, and GAPDH as a loading control) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Experimental Workflow

The following diagram outlines a typical workflow for evaluating the synergistic effects of Osthol and cisplatin.

Caption: Experimental workflow for assessing Osthol-cisplatin synergy.

Conclusion and Future Directions

The experimental data strongly suggest that Osthol acts as a potent synergistic agent with cisplatin in various cancer models. The combination therapy leads to enhanced cytotoxicity, increased apoptosis, and greater tumor growth inhibition compared to either drug alone. The underlying mechanism appears to involve the modulation of the PTEN/Akt/Bcl-2 signaling pathway, which ultimately promotes apoptosis.

These findings provide a strong rationale for further investigation into the clinical application of Osthol in combination with cisplatin. Future research should focus on:

• Optimizing dosing and scheduling: Determining the most effective and least toxic combination regimens in preclinical and clinical settings.

• Expanding to other cancer types: Investigating the synergistic effects in a broader range of malignancies.

• Elucidating further mechanisms: Exploring other potential signaling pathways and molecular targets involved in the synergy.

• Developing targeted delivery systems: Enhancing the bioavailability and tumor-specific delivery of Osthol to maximize its therapeutic index.

The synergistic combination of Osthol and cisplatin holds promise as a novel therapeutic strategy to improve the efficacy of chemotherapy and overcome drug resistance in cancer patients.

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Combined anticancer activity of osthole and cisplatin in NCI-H460 lung cancer cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Combined anticancer activity of osthole and cisplatin in NCI-H460 lung cancer cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Osthol Extraction Techniques: A Guide for Researchers

For researchers, scientists, and drug development professionals, the efficient extraction of Osthol, a bioactive coumarin with significant therapeutic potential, is a critical first step. This guide provides a comprehensive, data-driven comparison of various Osthol extraction techniques, offering insights into their performance, efficiency, and the detailed methodologies required for replication.

Osthol, primarily sourced from the fruits of Cnidium monnieri and other medicinal plants like Angelica pubescens, has garnered attention for its diverse pharmacological activities, including anti-inflammatory, neuroprotective, and anti-tumor effects.[1] The choice of extraction method significantly impacts the yield, purity, and ultimately, the economic viability of isolating this valuable compound. This comparative guide examines conventional and modern extraction techniques, presenting quantitative data and detailed experimental protocols to inform laboratory-scale research and large-scale production decisions.

Comparative Analysis of Osthol Extraction Methods

The following table summarizes the key performance indicators of different Osthol extraction techniques based on available experimental data. It is important to note that direct comparisons can be challenging due to variations in the plant material, solvent systems, and analytical methods used across different studies.

Extraction Method	Plant Material	Key Parameters	Osthol Yield	Purity	Reference
Solvent Extraction	Cnidium monnieri fruits	97.7% Methanol, 30.3 min extraction time, 1500 mg/10 ml sample/solvent ratio	15.0 mg/g (1.5%)	>98% (by HPLC)	[2]
Supercritical Fluid Extraction (SFE)	Cnidium monnieri fruits	Pressure: 243 bar, Temperature: 64°C, Co-solvent: Ethanol (0.28 mL/min)	1.29%	Not Reported	[3]
Microwave-Assisted Extraction (MAE)	Cnidium monnieri	Not specified in comparative reviews, but noted as a developed method.	Yield improvement noted over conventional methods.	Not Reported	[1][4]
Ultrasound-Assisted Extraction (UAE)	Cnidium monnieri	Use of natural deep eutectic solvents and switchable hydrophilicity solvents has been explored.	Enhanced extraction efficiency reported.	Not Reported	[5]
Enzymatic Hydrolysis	Cnidium monnieri	Response Surface Methodology used for optimization.	Noted as a developed extraction method.	Not Reported	[1]
Alkali-Solution and Acid-Isolation	Cnidium monnieri	Mentioned as a developed extraction method.	Not specified in comparative reviews.	Not Reported	[1][4]
Aqueous Two-Phase Extraction	Cnidium monnieri	Mentioned as a developed extraction method.	Not specified in comparative reviews.	Not Reported	[1][4]

Experimental Protocols

Optimized Solvent Extraction

This protocol is based on a study that optimized conditions for maximum Osthol yield from Cnidium monnieri fruits.[2]

Materials:

• Dried and powdered Cnidium monnieri fruits

• Methanol (analytical grade)

• Deionized water

• Filter paper

• Rotary evaporator

• High-Performance Liquid Chromatography (HPLC) system for analysis

Procedure:

• Weigh 1500 mg of powdered Cnidium monnieri fruits.

• Prepare a 97.7% methanol in deionized water solution.

• Add 10 ml of the 97.7% methanol solution to the plant material.

• Extract the mixture for 30.3 minutes with continuous stirring at room temperature.

• Filter the extract through filter paper to remove solid plant material.

• Concentrate the filtrate using a rotary evaporator under reduced pressure to obtain the crude extract.

• Redissolve the crude extract in a suitable solvent for HPLC analysis to determine the yield and purity of Osthol.

Supercritical Fluid Extraction (SFE)

This protocol is derived from an optimized SFE process for extracting Osthole from Cnidium monnieri fruits.[3]

Materials:

• Dried and powdered Cnidium monnieri fruits

• Food-grade carbon dioxide (CO2)

• Ethanol (as co-solvent)

• Supercritical fluid extractor system

Procedure:

• Load the extraction vessel of the SFE system with a known amount of powdered Cnidium monnieri fruits.

• Pressurize the system with CO2 to 243 bar.

• Set the extraction temperature to 64°C.

• Introduce ethanol as a co-solvent at a flow rate of 0.28 mL/min.

• Perform the extraction for a predetermined duration (e.g., 2 hours).

• Depressurize the system to precipitate the extracted Osthol.

• Collect the extract and analyze for Osthol content using a suitable analytical method like HPLC.

Visualizing the Process and Mechanism

To better understand the extraction workflow and the biological activity of Osthol, the following diagrams have been generated using the DOT language.

A generalized workflow for the extraction and purification of Osthol.

Osthol's inhibitory effect on the NF-κB inflammatory signaling pathway.

Discussion and Conclusion

The selection of an appropriate extraction technique for Osthol is a multifactorial decision that depends on the desired yield, purity, processing time, cost, and environmental impact.

• Solvent extraction , when optimized, can achieve high yields and purity.[2] It is a well-established and relatively simple method, making it suitable for laboratory-scale extractions. However, the use of organic solvents raises environmental and safety concerns, and solvent removal adds an extra step to the process.

• Supercritical Fluid Extraction (SFE) offers a "green" alternative to traditional solvent extraction, utilizing non-toxic and readily available CO2. The tunability of SFE allows for selective extraction by modifying pressure and temperature.[3] While the initial equipment cost can be high, the benefits of reduced solvent use and potentially higher purity can offset this for larger-scale operations.

• Microwave-Assisted Extraction (MAE) and Ultrasound-Assisted Extraction (UAE) are modern techniques that can significantly reduce extraction time and solvent consumption.[1][4][5] These methods utilize microwave or ultrasonic energy to enhance the disruption of plant cell walls, thereby improving the mass transfer of the target compound into the solvent.

• Other methods such as enzymatic hydrolysis , alkali-solution and acid-isolation , and aqueous two-phase extraction represent innovative approaches to Osthol extraction, although more research is needed to fully optimize and validate their performance against more established techniques.[1][4]

The provided signaling pathway diagram illustrates a key mechanism of Osthol's anti-inflammatory action through the inhibition of the NF-κB pathway.[6][7][8] This understanding of its molecular targets is crucial for drug development professionals exploring its therapeutic applications.

References

• 1. Osthole alleviates inflammation by down-regulating NF-κB signaling pathway in traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Optimization of extraction conditions for osthol, a melanogenesis inhibitor from Cnidium monnieri fruits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Signaling Pathways Involved in the Neuroprotective Effect of Osthole: Evidence and Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Osthole: an overview of its sources, biological activities, and modification development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The in vitro and in vivo anti-inflammatory effect of osthole, the major natural coumarin from Cnidium monnieri (L.) Cuss, via the blocking of the activation of the NF-κB and MAPK/p38 pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Osthole Regulates Secretion of Pro-Inflammatory Cytokines and Expression of TLR2 and NF-κB in Normal Human Keratinocytes and Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Osthole regulates inflammatory mediator expression through modulating NF-κB, mitogen-activated protein kinases, protein kinase C, and reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Molecular Targets of Osthol: A Comparative Guide to CRISPR-Cas9 and Alternative Methods

For Researchers, Scientists, and Drug Development Professionals

Osthol, a natural coumarin extracted from plants like Cnidium monnieri, has demonstrated significant therapeutic potential, exhibiting anticancer, neuroprotective, anti-inflammatory, and antioxidant properties.[1][2] Its biological activity stems from the modulation of numerous cellular signaling pathways.[3][4] For Osthol to be developed into a targeted therapeutic, it is crucial to precisely identify and validate its molecular targets. This guide provides a comparative overview of CRISPR-Cas9 technology for target validation against alternative methods, supported by experimental data and detailed protocols.

Performance Comparison: CRISPR-Cas9 vs. Alternative Target Validation Methods

The following table summarizes key performance metrics, comparing CRISPR-Cas9 with RNAi, a common alternative for genetic target validation.

Parameter	CRISPR-Cas9 (Knockout)	RNAi (siRNA/shRNA Knockdown)	Small Molecule Inhibitors
Mechanism of Action	Permanent gene disruption at the DNA level.[8]	Transient mRNA degradation or translational repression.[8]	Reversible or irreversible inhibition of protein function.[5]
Effect Duration	Permanent and heritable in cell lineage.	Transient (typically 48-96 hours for siRNA).	Dependent on compound half-life and dosage.
Specificity	High, determined by gRNA sequence and PAM site.[11]	Moderate, prone to off-target effects due to partial sequence complementarity.[10][11]	Variable; can have off-target effects on related proteins (e.g., kinases).
Efficiency	High, often results in complete loss of protein function.[11]	Variable knockdown efficiency (typically 70-95%); rarely achieves 100%.[12]	Dependent on inhibitor potency (IC50/Ki) and cell permeability.
Key Advantage	Unambiguous loss-of-function phenotype.[6]	Rapid and simple for transient gene silencing.[9]	Directly tests "druggability" and mimics therapeutic intervention.[5]
Key Limitation	Lethal phenotype if the target is an essential gene.[8]	Incomplete knockdown can lead to ambiguous results; off-target effects.[10]	Lack of inhibitor specificity can confound results; requires a known binder.
Quantitative Finding	In a comparative screen, CRISPR identified ~4,500 essential genes vs. ~3,100 by shRNA at a 10% false-positive rate.[12]	Identified a different subset of essential genes compared to CRISPR, suggesting technological bias.[12]	N/A

Signaling Pathways & Experimental Workflows

To understand how validating a target fits into the broader context of Osthol's mechanism, it is essential to visualize its known signaling pathways and the experimental workflow used for validation.

Key Signaling Pathways Modulated by Osthol

Osthol has been reported to interact with several critical signaling cascades involved in cell proliferation, apoptosis, and inflammation.[13][14][15] The PI3K/Akt and MAPK pathways are two of the most frequently implicated in its anticancer effects.[15][16]

Caption: Osthol's inhibition of the PI3K/Akt signaling pathway.

Caption: Osthol's modulation of the MAPK/ERK signaling pathway.

CRISPR-Cas9 Target Validation Workflow

Validating a putative target of Osthol, such as AKT1, using CRISPR-Cas9 follows a systematic workflow from gene knockout to phenotypic analysis.

Caption: Experimental workflow for CRISPR-Cas9 target validation.

Experimental Protocols

The following protocols provide detailed methodologies for validating a hypothetical molecular target of Osthol (e.g., AKT1 in a cancer cell line) using CRISPR-Cas9 and, for comparison, siRNA.

Protocol 1: CRISPR-Cas9 Mediated Knockout of AKT1

This protocol describes the generation of a stable AKT1 knockout cell line for target validation.[17][18]

Materials:

• Human cancer cell line (e.g., HCT116)

• TrueCut™ Cas9 Protein v2 (Thermo Fisher Scientific)

• Synthetic sgRNA targeting an early exon of AKT1

• Neon™ Transfection System (or other electroporation device)

• Complete growth medium, PBS, Trypsin-EDTA

• 96-well plates for single-cell cloning

• Genomic DNA extraction kit

• PCR primers flanking the sgRNA target site

• Anti-AKT1 antibody and secondary antibody for Western blot

Methodology:

• sgRNA Design: Design and order at least two synthetic sgRNAs targeting a conserved, early exon of the AKT1 gene to induce a frameshift mutation upon repair by non-homologous end joining (NHEJ).

• Ribonucleoprotein (RNP) Complex Formation:

  • Reconstitute synthetic sgRNA and Cas9 protein to their working concentrations.

  • For each transfection, mix 120 pmol of sgRNA with 20 pmol of Cas9 protein in the electroporation buffer.

  • Incubate at room temperature for 15-20 minutes to allow RNP complexes to form.

• Cell Preparation and Electroporation:

  • Harvest cells during the exponential growth phase. Ensure cell viability is >95%.

  • Resuspend 2x10^5 cells with the pre-formed RNP complexes in the electroporation buffer.

  • Electroporate the cells using optimized parameters for the specific cell line (e.g., for HCT116, 1400V, 20ms, 2 pulses).

• Single-Cell Cloning:

  • 48 hours post-transfection, serially dilute the transfected cells into 96-well plates to achieve a density of ~0.5 cells per well.

  • Culture for 10-14 days until single colonies are visible.

• Clonal Expansion and Screening:

  • Expand colonies from single cells into larger culture vessels.

  • Split the expanded clones into two sets: one for genomic DNA extraction and one for protein analysis.

• Genotypic Validation:

  • Extract genomic DNA from one set of clones.

  • Perform PCR using primers that flank the sgRNA target region.

  • Analyze PCR products via Sanger sequencing to identify clones with frameshift-inducing insertions/deletions (indels).

• Phenotypic Validation (Western Blot):

  • Prepare protein lysates from the corresponding indel-positive clones.

  • Perform Western blot analysis using an anti-AKT1 antibody to confirm the complete absence of the AKT1 protein.

• Functional Assay:

  • Use the validated AKT1 knockout and wild-type (control) cell lines.

  • Treat both cell lines with varying concentrations of Osthol.

  • Perform a cell viability assay (e.g., CCK-8) after 48-72 hours. If AKT1 is a direct target for Osthol's anti-proliferative effect, the knockout cells should show reduced sensitivity to the compound compared to wild-type cells.

Protocol 2: siRNA-Mediated Knockdown of AKT1

This protocol provides a method for transiently silencing AKT1 to assess its role in Osthol's activity.[9]

Materials:

• Human cancer cell line (e.g., HCT116)

• Lipofectamine™ RNAiMAX Transfection Reagent

• Opti-MEM™ Reduced Serum Medium

• Validated siRNA targeting AKT1 and a non-targeting control siRNA

• Complete growth medium

• Reagents for RNA extraction and qRT-PCR

• Reagents for Western blot

Methodology:

• Cell Seeding: The day before transfection, seed 1x10^5 cells per well in a 6-well plate in complete growth medium without antibiotics. Cells should be 60-80% confluent at the time of transfection.

• Transfection Complex Preparation:

  • For each well, dilute 30 pmol of siRNA (either AKT1-targeting or non-targeting control) into 100 µL of Opti-MEM™.

  • In a separate tube, dilute 5 µL of Lipofectamine™ RNAiMAX into 100 µL of Opti-MEM™.

  • Combine the diluted siRNA and diluted lipid, mix gently, and incubate for 5 minutes at room temperature.

• Transfection: Add the 200 µL siRNA-lipid complex to each well. Gently rock the plate to mix.

• Incubation: Incubate the cells for 24-72 hours at 37°C. The optimal time should be determined based on the stability of the target protein.

• Validation of Knockdown:

  • qRT-PCR: At 24 hours post-transfection, harvest RNA to quantify AKT1 mRNA levels and confirm target knockdown.

  • Western Blot: At 48-72 hours post-transfection, prepare protein lysates to confirm a reduction in AKT1 protein levels.

• Functional Assay:

  • 24 hours after transfection, treat the cells (AKT1 knockdown and non-targeting control) with varying concentrations of Osthol.

  • Incubate for an additional 48 hours.

  • Perform a cell viability assay. A significant reduction in Osthol's efficacy in the AKT1 knockdown cells compared to the control would validate AKT1 as a target.

References

• 1. Osthole: A Multifunctional Natural Compound with Potential Anticancer, Antioxidant and Anti-inflammatory Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Signaling Pathways Involved in the Neuroprotective Effect of Osthole: Evidence and Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 5. wjbphs.com [wjbphs.com]
• 6. selectscience.net [selectscience.net]
• 7. biocompare.com [biocompare.com]
• 8. synthego.com [synthego.com]
• 9. sygnaturediscovery.com [sygnaturediscovery.com]
• 10. researchgate.net [researchgate.net]
• 11. CRISPR vs RNAi: Why CRISPR Excels in Genetic Research | Ubigene [ubigene.us]
• 12. Systematic comparison of CRISPR-Cas9 and RNAi screens for essential genes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Osthole: an overview of its sources, biological activities, and modification development - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Osthole induces apoptosis and suppresses proliferation via the PI3K/Akt pathway in intrahepatic cholangiocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 16. The Mechanism of Osthole in the Treatment of Gastric Cancer Based on Network Pharmacology and Molecular Docking Technology - PMC [pmc.ncbi.nlm.nih.gov]
• 17. CRISPR Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 18. A Robust Protocol for CRISPR‐Cas9 Gene Editing in Human Suspension Cell Lines | Semantic Scholar [semanticscholar.org]

A Comparative Guide to Analytical Methods for the Quantification of Osthol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of various analytical methods for the quantification of Osthol, a bioactive coumarin found in several medicinal plants. The selection of an appropriate analytical technique is critical for accurate and reliable quantification in research, quality control, and pharmacokinetic studies. This document outlines the performance characteristics and experimental protocols of High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), Gas Chromatography with Flame Ionization Detection (GC-FID), and High-Performance Thin-Layer Chromatography (HPTLC).

Quantitative Performance Comparison

The following table summarizes the key performance parameters of the different analytical methods for Osthol quantification, providing a basis for objective comparison.

Parameter	HPLC-UV	LC-MS/MS	GC-FID	HPTLC
Linearity Range	0.47 - 60 µM[1]	1.0 - 500.0 ng/mL	Not explicitly stated, but described as a reliable and precise method.	0.8 - 4.0 µ g/spot (for a mix of coumarins including osthole)
Correlation Coefficient (r²)	> 0.999[1]	> 0.99	Not explicitly stated	> 0.99 (for a mix of coumarins including osthole)
Precision (RSD%)	Intra-day: ≤ 4.87% Inter-day: ≤ 4.16%[1]	< 8.9%	Not explicitly stated, but described as a precise method.	Intra-day: 1.06% - 1.21% Repeatability: 1.50% - 1.96% (for a mix of coumarins including osthole)
Accuracy/Recovery	98 - 101%[1]	99.5 - 108.1%	Not explicitly stated	Not explicitly stated for osthole
Limit of Detection (LOD)	0.2 µM[1]	0.5 ng/mL	Not explicitly stated	Not explicitly stated for osthole
Limit of Quantification (LOQ)	0.47 µM[1]	1.0 ng/mL	Not explicitly stated	Not explicitly stated for osthole

Experimental Protocols

Detailed methodologies for each analytical technique are provided below, offering insights into the practical aspects of their implementation.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is widely used for the routine analysis of Osthol due to its robustness and accessibility.

Sample Preparation:

• For in vitro studies, samples from a phase I reaction system are inactivated by boiling.

• Calibration standards are prepared by spiking known concentrations of Osthol into the inactivated matrix.

• An internal standard (e.g., umbelliferone) is added.

Chromatographic Conditions:

• Column: Reversed-phase C18 column (e.g., 4.6 mm × 250 mm, 5 µm).

• Mobile Phase: A gradient elution is typically used. For example, a mixture of acetonitrile (Solvent A) and an aqueous solution containing triethylamine and formic acid (Solvent B).

• Gradient Program: A common gradient starts with a lower concentration of Solvent A, which is gradually increased to elute Osthol and its metabolites.

• Flow Rate: Typically around 1.0 mL/min.

• Detection: UV detection is performed at the maximum absorbance wavelength of Osthol, which is around 320-322 nm.

• Quantification: Based on the peak area ratio of Osthol to the internal standard.

HPLC-UV Experimental Workflow

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This is a highly sensitive and selective method, particularly suitable for analyzing complex biological matrices and for pharmacokinetic studies.

Sample Preparation:

• Plasma samples are typically prepared using liquid-liquid extraction (e.g., with ethyl acetate) or protein precipitation.

• An internal standard (e.g., imperatorin) is added prior to extraction.

• The organic layer is evaporated to dryness and the residue is reconstituted in the mobile phase.

Chromatographic and Mass Spectrometric Conditions:

• Column: A C18 column is commonly used.

• Mobile Phase: An isocratic or gradient elution with a mixture of methanol and 0.1% formic acid in water is often employed.

• Flow Rate: Typically in the range of 0.2-0.4 mL/min.

• Ionization: Positive electrospray ionization (ESI+) is generally used.

• Detection: Multiple Reaction Monitoring (MRM) mode is used for high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for Osthol and the internal standard.

LC-MS/MS Experimental Workflow

Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is a reliable method for the analysis of volatile and thermally stable compounds like Osthol.

Sample Preparation:

• Extraction from plant material is often performed using sonication with a suitable solvent.

• The extract is filtered.

• An internal standard (e.g., caffeine anhydrous) is added to the filtrate before injection.

Chromatographic Conditions:

• Column: A capillary column such as a DB-5 (30 m × 0.53 mm I.D., 1.5 µm) is suitable.

• Carrier Gas: Nitrogen is commonly used.

• Injector and Detector Temperature: The injector and FID are maintained at a high temperature (e.g., 250 °C).

• Oven Temperature Program: A temperature program is used to achieve good separation. For instance, an initial temperature of 135°C held for a period, followed by a ramp up to a final temperature of 215°C.

• Quantification: Based on the peak area ratio of Osthol to the internal standard.

GC-FID Experimental Workflow

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC is a planar chromatographic technique that allows for the simultaneous analysis of multiple samples, making it a cost-effective and high-throughput method.

Sample and Standard Preparation:

• Samples are extracted with a suitable solvent (e.g., methanol).

• Standard solutions of Osthol are prepared in a known concentration range.

Chromatographic Conditions:

• Stationary Phase: HPTLC plates pre-coated with silica gel 60 F254 are commonly used.

• Sample Application: Samples and standards are applied to the plate as bands using an automated applicator.

• Mobile Phase: A mixture of solvents is used for development. For coumarins, a common mobile phase could be a mixture of petroleum ether and ethyl acetate.

• Development: The plate is developed in a chromatographic chamber saturated with the mobile phase vapor.

• Detection and Quantification: After development, the plate is dried and the spots are visualized under UV light (e.g., 366 nm). Densitometric scanning is used for quantification by measuring the absorbance or fluorescence of the spots.

HPTLC Experimental Workflow

Conclusion

The choice of an analytical method for Osthol quantification depends on the specific requirements of the study.

• HPLC-UV is a reliable and widely accessible method suitable for routine quality control and in vitro experiments.

• LC-MS/MS offers the highest sensitivity and selectivity, making it the gold standard for bioanalytical applications such as pharmacokinetic studies where low concentrations in complex matrices are expected.

• GC-FID is a robust technique for the analysis of Osthol, particularly from plant extracts, provided the analyte is thermally stable.

• HPTLC provides a high-throughput and cost-effective option for the simultaneous screening and quantification of Osthol in a large number of samples, which is advantageous for quality control of herbal products.

Each method has its own strengths and weaknesses, and the information provided in this guide is intended to assist researchers in making an informed decision based on their analytical needs, available instrumentation, and the nature of the samples to be analyzed. Cross-validation between these methods can be employed to ensure the accuracy and reliability of the quantification results.

References

• 1. Determination of osthol and its metabolites in a phase I reaction system and the Caco-2 cell model by HPLC-UV and LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]